2,2,6-Trimethyloctane

• CAS: 62016-28-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2,2,6-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,6-Trimethyloctane is a branched-chain alkane with the chemical formula C₁₁H₂₄. As a member of the alkane family, it is a saturated hydrocarbon, meaning it contains only single bonds between carbon atoms. This structure results in a nonpolar molecule with physical properties primarily governed by weak intermolecular van der Waals forces. Understanding these properties is crucial for its application as a solvent, in fuel compositions, or as a reference compound in various analytical techniques. This guide provides a comprehensive overview of the key physical properties of 2,2,6-trimethyloctane, details the experimental methods for their determination, and illustrates the relationships between its molecular structure and physical characteristics.

Quantitative Physical Properties

The physical properties of 2,2,6-trimethyloctane have been determined through various experimental and computational methods. The following table summarizes the key quantitative data available for this compound. It is important to note that some variations exist in the reported values, which can be attributed to differences in experimental conditions and measurement techniques.

Physical Property	Value	Reference
Molecular Formula	C₁₁H₂₄	[1][2][3][4]
Molecular Weight	156.31 g/mol	[1][2][4][5]
Density	0.7349 g/cm³ to 0.742 g/cm³	[1][3][6][7]
Boiling Point	172.3 °C to 174 °C (at 760 mmHg)	[1][3][6][7]
Melting Point	-57.06 °C (estimated)	[1][2][6]
Refractive Index	1.4134 to 1.416	[1][2][3][6]
Flash Point	52.7 °C	[1][3][7]
Vapor Pressure	1.78 mmHg at 25 °C	[1][3]
Solubility	Insoluble in water; soluble in non-polar organic solvents.	[8][9][10]

Experimental Protocols for Determination of Physical Properties

The accurate determination of physical properties is fundamental to the characterization of a chemical compound. The following are detailed methodologies for the key experiments used to measure the physical properties of alkanes like 2,2,6-trimethyloctane.

1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a pure compound like 2,2,6-trimethyloctane, the boiling point is a key indicator of its volatility.

• Apparatus: A standard distillation apparatus is used, consisting of a round-bottom flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

• Procedure:

  • The liquid sample is placed in the round-bottom flask with a few boiling chips to ensure smooth boiling.

  • The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor.

  • The heating mantle is turned on, and the liquid is heated to a gentle boil.

  • As the vapor rises and surrounds the thermometer bulb, the temperature will stabilize. This stable temperature, at which the liquid is actively boiling and condensing in the condenser, is recorded as the boiling point.

  • The atmospheric pressure is also recorded, as the boiling point is pressure-dependent. The observed boiling point can be corrected to the standard pressure of 760 mmHg if necessary.

2. Density Measurement

Density is the mass per unit volume of a substance and is an important physical property for material characterization and purity assessment.

• Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it) or a digital density meter.

• Procedure (using a pycnometer):

  • The pycnometer is cleaned, dried, and its empty mass is accurately weighed.

  • It is then filled with the sample liquid, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is wiped from the outside.

  • The filled pycnometer is weighed to determine the mass of the liquid.

  • The volume of the pycnometer is determined by repeating the process with a reference liquid of known density, such as deionized water.

  • The density of the sample is calculated by dividing the mass of the liquid by the volume of the pycnometer. All measurements should be performed at a constant temperature.

3. Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light travels through the material. It is a characteristic property of a substance and is often used for identification and purity checks.

• Apparatus: An Abbe refractometer.

• Procedure:

  • The refractometer is calibrated using a standard liquid with a known refractive index.

  • A few drops of the 2,2,6-trimethyloctane sample are placed on the prism of the refractometer.

  • The prism is closed, and the light source is adjusted.

  • While looking through the eyepiece, the adjustment knob is turned until the boundary line between the light and dark regions is sharp and centered in the crosshairs.

  • The refractive index is read from the scale. The temperature should be controlled and recorded as the refractive index is temperature-dependent.

Logical Relationships of Physical Properties

The physical properties of an alkane are not independent but are logically interconnected, stemming from its molecular structure. The following diagram illustrates these relationships for 2,2,6-trimethyloctane.

References

• 1. lookchem.com [lookchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 2,2,6-trimethyloctane | 62016-28-8 [chemnet.com]
• 4. 2,2,6-Trimethyloctane | C11H24 | CID 522006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. 2,2,6-Trimethyloctane CAS#: 62016-28-8 [m.chemicalbook.com]
• 7. 2,2,6-trimethyloctane | CAS#:62016-28-8 | Chemsrc [chemsrc.com]
• 8. Physical Properties of Alkanes | OpenOChem Learn [learn.openochem.org]
• 9. physical properties of alkanes [unacademy.com]
• 10. byjus.com [byjus.com]

An In-Depth Technical Guide to the Chemical Structure and Bonding of 2,2,6-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and bonding of 2,2,6-trimethyloctane, a branched alkane with the chemical formula C₁₁H₂₄. This document details its molecular geometry, spectroscopic data, and relevant experimental protocols, presented in a format tailored for scientific professionals.

Chemical Structure and Identification

2,2,6-Trimethyloctane is a saturated hydrocarbon featuring an eight-carbon chain (octane) with three methyl group substituents at the 2, 2, and 6 positions.[1][2] Its structure is characterized by a tertiary carbon at the 6-position and a quaternary carbon at the 2-position.

Identifier	Value	Source
IUPAC Name	2,2,6-Trimethyloctane	[1]
CAS Number	62016-28-8	[1][2]
Molecular Formula	C₁₁H₂₄	[1][2]
Molecular Weight	156.31 g/mol	[1]
Canonical SMILES	CCC(C)CCCC(C)(C)C	[1]
InChI	InChI=1S/C11H24/c1-6-10(2)8-7-9-11(3,4)5/h10H,6-9H2,1-5H3	[1]
InChIKey	NBIHFQKVSFKHGH-UHFFFAOYSA-N	[1]

Bonding and Molecular Geometry

The bonding in 2,2,6-trimethyloctane consists exclusively of single covalent bonds between carbon-carbon and carbon-hydrogen atoms. All carbon atoms in the molecule are sp³ hybridized, resulting in a tetrahedral geometry around each carbon. This leads to bond angles that are approximately 109.5°.

Visualization of the Chemical Structure of 2,2,6-Trimethyloctane

Caption: Ball-and-stick model of 2,2,6-trimethyloctane.

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and identification of 2,2,6-trimethyloctane.

Mass Spectrometry

The mass spectrum of 2,2,6-trimethyloctane is characterized by extensive fragmentation, which is typical for branched alkanes. The molecular ion peak (m/z 156) is often of very low abundance or absent. Fragmentation is favored at the branching points to form more stable carbocations.

m/z (mass-to-charge ratio)	Relative Intensity	Proposed Fragment
57	High	[C₄H₉]⁺ (tert-butyl cation)
43	High	[C₃H₇]⁺ (isopropyl cation)
71	Moderate	[C₅H₁₁]⁺
85	Moderate	[C₆H₁₃]⁺

Proposed Mass Spectrometry Fragmentation Pathway of 2,2,6-Trimethyloctane

References

• 1. 2,2,6-Trimethyloctane | C11H24 | CID 522006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Octane, 2,2,6-trimethyl- [webbook.nist.gov]

An In-depth Technical Examination of 2,2,6-Trimethyloctane (CAS Number: 62016-28-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,2,6-Trimethyloctane, a branched-chain alkane with the CAS number 62016-28-8, represents a molecule of interest within the broader class of saturated hydrocarbons. While specific, in-depth research on this particular isomer is limited in publicly accessible literature, this guide provides a foundational understanding of its physicochemical properties based on established principles of organic chemistry. This document serves as a starting point for researchers and professionals, outlining the expected characteristics and potential areas of investigation for this compound.

Chemical and Physical Properties

Property	Predicted Value	Notes
Molecular Formula	C₁₁H₂₄	---
Molecular Weight	156.31 g/mol	---
Boiling Point	~175-185 °C	Estimated based on the boiling points of other undecane (B72203) isomers. Branching typically lowers the boiling point compared to the straight-chain alkane (n-undecane, 196 °C).
Density	~0.74-0.76 g/cm³	Alkanes are less dense than water. The exact value depends on temperature.
Vapor Pressure	Low	Expected to have low volatility at room temperature due to its relatively high molecular weight.
Solubility	Insoluble in water; Soluble in nonpolar organic solvents (e.g., hexane, ether, benzene).	"Like dissolves like" principle. As a nonpolar molecule, it will not readily dissolve in polar solvents like water.
Appearance	Colorless liquid	At standard temperature and pressure.

Potential Synthetic Routes

While specific industrial synthesis protocols for 2,2,6-Trimethyloctane are not documented, general methods for the synthesis of branched alkanes can be applied. A plausible laboratory-scale synthesis could involve a Grignard reaction followed by reduction.

Experimental Protocol: Hypothetical Synthesis via Grignard Reaction

This protocol outlines a potential, non-optimized method for the synthesis of 2,2,6-Trimethyloctane.

Materials:

• 1-bromo-4-methylpentane (B146037)

• Magnesium turnings

• Dry diethyl ether

• tert-Butyl methyl ketone (Pinacolone)

• Anhydrous HCl

• Palladium on carbon (Pd/C) catalyst

• Hydrogen gas (H₂)

• Standard glassware for organic synthesis (round-bottom flasks, condenser, dropping funnel, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked round-bottom flask under an inert atmosphere, add magnesium turnings.

  • Add a small amount of dry diethyl ether and a crystal of iodine to initiate the reaction.

  • Slowly add a solution of 1-bromo-4-methylpentane in dry diethyl ether via a dropping funnel. Maintain a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent (4-methylpentylmagnesium bromide).

• Coupling Reaction:

  • Cool the Grignard reagent solution in an ice bath.

  • Slowly add a solution of tert-butyl methyl ketone in dry diethyl ether to the Grignard reagent.

  • After the addition, allow the reaction mixture to warm to room temperature and stir for several hours.

  • Quench the reaction by carefully adding a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the organic layer with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude tertiary alcohol.

• Dehydration and Reduction:

  • Treat the crude alcohol with a strong acid (e.g., concentrated sulfuric acid or by bubbling anhydrous HCl gas) to facilitate dehydration, forming a mixture of alkenes.

  • Isolate the alkene mixture.

  • Perform a catalytic hydrogenation of the alkene mixture using a Pd/C catalyst under a hydrogen atmosphere to yield 2,2,6-Trimethyloctane.

• Purification:

  • The final product can be purified by fractional distillation.

Workflow of the Hypothetical Synthesis

Caption: Hypothetical synthetic workflow for 2,2,6-Trimethyloctane.

Potential Applications and Areas for Research

Given the lack of specific research on 2,2,6-Trimethyloctane, its potential applications can be inferred from its structural class.

• Fuel and Lubricant Additive: Branched alkanes are known to improve the octane (B31449) rating of gasoline and are components of various lubricants due to their good flow properties at low temperatures.

• Reference Standard: In analytical chemistry, particularly in gas chromatography-mass spectrometry (GC-MS), pure isomers of alkanes are often used as reference standards for the identification of components in complex mixtures like petroleum distillates.

• Solvent: Its nonpolar nature makes it a potential solvent for nonpolar compounds, although its low volatility might limit its use in applications requiring easy removal of the solvent.

Logical Relationship for Research Initiation

Caption: Logical workflow for initiating research on 2,2,6-Trimethyloctane.

Safety and Handling

As with all alkanes, 2,2,6-Trimethyloctane should be handled with appropriate safety precautions.

• Flammability: It is expected to be a flammable liquid. Keep away from heat, sparks, and open flames.

• Inhalation: Inhalation of high concentrations of vapor may cause dizziness, nausea, and respiratory irritation. Use in a well-ventilated area or with a fume hood.

• Skin/Eye Contact: May cause mild irritation. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Conclusion

2,2,6-Trimethyloctane (CAS 62016-28-8) is a chemical compound for which specific, detailed experimental data is not widely available. This guide has provided a comprehensive overview based on established chemical principles, including predicted properties, a plausible synthetic route, and potential areas for future research. For professionals in drug development, while this alkane is unlikely to have direct pharmacological activity, its properties as a potential nonpolar solvent or excipient could be of interest, though this would require extensive toxicological evaluation. Further empirical investigation is necessary to fully characterize this molecule and unlock any potential applications.

An In-depth Technical Guide on 2,2,6-Trimethyloctane: Molecular Formula and Weight

This technical guide provides a comprehensive overview of the molecular formula and weight of 2,2,6-trimethyloctane, tailored for researchers, scientists, and professionals in drug development. It includes detailed experimental protocols for the determination of these properties and a logical workflow for compound characterization.

Core Molecular Data

2,2,6-Trimethyloctane is a branched alkane with the molecular formula C11H24.[1][2][3][4][5] Its molecular weight is approximately 156.31 g/mol .[1][3][6]

Quantitative Data Summary

The fundamental molecular and physical properties of 2,2,6-trimethyloctane are summarized in the table below for easy reference.

Property	Value
Molecular Formula	C11H24[1][2][3][4][5]
Molecular Weight	156.31 g/mol [1][3]
Monoisotopic Mass	156.187800766 Da[3][6]
CAS Registry Number	62016-28-8[1][2][5]
Boiling Point	172.3 - 174 °C[1][5]
Density	0.7349 - 0.742 g/cm³[1][5]
Flash Point	52.7 °C[1][5]

Experimental Protocols

The determination of the molecular formula and weight of a volatile organic compound like 2,2,6-trimethyloctane is typically achieved through a combination of elemental analysis and mass spectrometry.

Protocol 1: Determination of Empirical and Molecular Formula via Combustion Analysis

This protocol outlines the steps to determine the empirical formula of a hydrocarbon through combustion analysis. The molecular formula is then deduced using the molecular weight obtained from mass spectrometry.

Objective: To determine the mass percentages of carbon and hydrogen in 2,2,6-trimethyloctane to establish its empirical and molecular formula.

Methodology:

• Sample Preparation: A precisely weighed sample of the compound (e.g., 0.30g) is placed in a tin or silver capsule.

• Combustion: The sample is combusted in a furnace at a high temperature (typically around 1000-1200°C) in the presence of excess oxygen. This process converts all carbon in the sample to carbon dioxide (CO2) and all hydrogen to water (H2O).

• Product Separation and Absorption: The gaseous combustion products are passed through a series of absorption tubes.

  • The first tube contains a desiccant (e.g., magnesium perchlorate) to absorb the water.

  • The second tube contains a substance (e.g., sodium hydroxide (B78521) on a solid support) to absorb the carbon dioxide.

• Mass Determination: The absorption tubes are weighed before and after the combustion process. The increase in mass of each tube corresponds to the mass of H2O and CO2 produced, respectively.

• Calculation of Elemental Composition:

  • From the mass of CO2, the mass and percentage of carbon in the original sample are calculated.

  • From the mass of H2O, the mass and percentage of hydrogen in the original sample are calculated.

• Empirical Formula Determination: The mass percentages are converted to molar ratios to find the simplest whole-number ratio of atoms, which gives the empirical formula.

• Molecular Formula Determination: The molecular weight is determined independently via mass spectrometry (see Protocol 2). The molecular formula is an integer multiple of the empirical formula. This integer is found by dividing the experimentally determined molecular weight by the mass of the empirical formula.[3]

Protocol 2: Determination of Molecular Weight by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the use of GC-MS for the separation and identification of 2,2,6-trimethyloctane and the determination of its molecular weight.

Objective: To confirm the identity and determine the precise molecular weight of 2,2,6-trimethyloctane.

Methodology:

• Sample Introduction: A small, diluted sample of the volatile compound is injected into the gas chromatograph. The high temperature of the injection port vaporizes the sample.

• Chromatographic Separation:

  • An inert carrier gas (e.g., helium or hydrogen) carries the vaporized sample through a long, thin capillary column (e.g., 100 m).

  • The column is coated with a stationary phase (typically a non-polar material for alkane analysis). Separation occurs based on the differential partitioning of compounds between the stationary phase and the mobile gas phase, which is largely dependent on their boiling points and interaction with the stationary phase.

• Ionization: As the separated components elute from the GC column, they enter the mass spectrometer's ion source. Electron Ionization (EI) is a common method, where a high-energy electron beam bombards the molecules, causing them to ionize and fragment. For branched alkanes where the molecular ion might be weak or absent in EI, softer ionization techniques like Chemical Ionization (CI) can be used to better preserve the molecular ion.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., quadrupole, ion trap, or time-of-flight). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection: A detector records the abundance of ions at each m/z value, generating a mass spectrum.

• Data Analysis: The mass spectrum provides two key pieces of information:

  • Molecular Ion Peak: The peak with the highest m/z value often represents the intact molecular ion (M+), directly indicating the molecular weight of the compound.

  • Fragmentation Pattern: The other peaks in the spectrum result from the fragmentation of the molecule. This pattern is a unique fingerprint that helps to elucidate the compound's structure. For branched alkanes, preferential fragmentation occurs at the branch points, aiding in structure confirmation.[7]

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the characterization of an unknown volatile hydrocarbon such as 2,2,6-trimethyloctane, from initial analysis to final structural confirmation.

Caption: Workflow for Hydrocarbon Identification.

References

• 1. researchgate.net [researchgate.net]
• 2. Elemental Analysis of Hydrocarbons [cianalytics.com]
• 3. Stoichiometry: Elemental Analysis [chm.davidson.edu]
• 4. benchchem.com [benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. GCMS Section 6.9.2 [people.whitman.edu]

An In-depth Technical Guide on the Physicochemical Properties of 2,2,6-Trimethyloctane

This technical guide provides a comprehensive overview of the boiling point and density of 2,2,6-trimethyloctane, tailored for researchers, scientists, and professionals in drug development. This document compiles available data, outlines general experimental methodologies for the determination of these properties, and presents logical workflows for these procedures.

Physicochemical Data of 2,2,6-Trimethyloctane

2,2,6-Trimethyloctane is a branched alkane with the molecular formula C₁₁H₂₄. The physical properties of this compound are critical for its application and handling in various research and industrial settings.

Table 1: Boiling Point and Density of 2,2,6-Trimethyloctane

Physical Property	Value	Units	Conditions
Boiling Point	172.3[1][2]	°C	at 760 mmHg
174[3]	°C	Not specified
Density	0.742[1][2]	g/cm³	Not specified
0.7349[3]	g/cm³	Not specified

Experimental Protocols for Determination of Physicochemical Properties

While specific experimental protocols for 2,2,6-trimethyloctane are not detailed in the provided literature, general and widely accepted methods for determining the boiling point and density of liquid organic compounds, such as alkanes, are well-established.

1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[4] For alkanes, which are nonpolar, the boiling point is influenced by London dispersion forces; a higher molecular weight generally corresponds to a higher boiling point.[4][5]

A common and efficient method for determining the boiling point of a small sample is the Thiele tube method or the capillary method .[5][6]

• Apparatus Setup: A small amount of the liquid sample (less than 0.5 mL) is placed in a small test tube or vial.[6] A capillary tube, sealed at one end, is inverted and placed into the sample.[6] This setup is attached to a thermometer.

• Heating: The assembly is heated, often in a Thiele tube containing mineral oil, to ensure uniform heat distribution.[6]

• Observation: As the temperature rises, a steady stream of bubbles will emerge from the open end of the capillary tube.[6] The heat source is then removed, and the liquid is allowed to cool.

• Boiling Point Measurement: The boiling point is the temperature at which the liquid begins to enter the capillary tube.[5] This occurs when the vapor pressure of the sample equals the external atmospheric pressure. It is crucial to record the barometric pressure at the time of the experiment as boiling point is pressure-dependent.[4]

2. Density Determination

The density of a substance is its mass per unit volume. For liquids like 2,2,6-trimethyloctane, density can be determined using various techniques, with modern methods offering high precision.

• Vibrating Tube Densitometer: This is a common and accurate method for measuring the density of liquids.[7] The principle involves a U-shaped tube that is electronically excited to oscillate at its characteristic frequency. This frequency changes when the tube is filled with the sample liquid. The density of the sample is then calculated from the change in the oscillation frequency.

• Molecular Simulation: In addition to experimental measurements, computational methods such as molecular dynamics simulations can be employed to predict the density of n-alkanes with good agreement with experimental values.[8] These simulations model the interactions between molecules to derive macroscopic properties.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental procedures for determining the boiling point and density of a liquid sample like 2,2,6-trimethyloctane.

Caption: Workflow for Boiling Point Determination.

Caption: Workflow for Density Determination via Vibrating Tube Densitometer.

References

• 1. 2,2,6-trimethyloctane | CAS#:62016-28-8 | Chemsrc [chemsrc.com]
• 2. 2,2,6-trimethyloctane | 62016-28-8 [chemnet.com]
• 3. lookchem.com [lookchem.com]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. Video: Boiling Points - Concept [jove.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Spectroscopic Profile of 2,2,6-Trimethyloctane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 2,2,6-trimethyloctane (CAS No. 62016-28-8), a branched alkane with the molecular formula C₁₁H₂₄ and a molecular weight of 156.31 g/mol .[1][2] This document collates available and predicted spectral data from Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy, offering a valuable resource for substance identification and characterization.

Data Presentation

The following tables summarize the key quantitative spectral data for 2,2,6-trimethyloctane. It is important to note that where experimental data was not publicly available, predicted values based on established principles of spectroscopy have been provided and are duly noted.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1.1.1. ¹³C NMR Spectral Data (Predicted)

Due to the absence of publicly available experimental data, the following ¹³C NMR chemical shifts for 2,2,6-trimethyloctane are predicted based on the analysis of its molecular structure and typical chemical shift ranges for alkanes.[3][4] The chemical shifts are referenced to tetramethylsilane (B1202638) (TMS) at 0 ppm.

Carbon Atom Assignment	Predicted Chemical Shift (δ) [ppm]	Carbon Type
C1 (CH₃)	~9	Primary (CH₃)
C2 (C)	~32	Quaternary (C)
C3 (CH₂)	~45	Secondary (CH₂)
C4 (CH₂)	~21	Secondary (CH₂)
C5 (CH₂)	~37	Secondary (CH₂)
C6 (CH)	~30	Tertiary (CH)
C7 (CH₂)	~39	Secondary (CH₂)
C8 (CH₃)	~11	Primary (CH₃)
C2-CH₃ (x2)	~29	Primary (CH₃)
C6-CH₃	~20	Primary (CH₃)

1.1.2. ¹H NMR Spectral Data (Predicted)

Similarly, the ¹H NMR spectral data is predicted, outlining the expected chemical shifts, multiplicities, and coupling constants.[5][6]

Proton Assignment	Predicted Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]	Integration
H1 (CH₃)	~0.85	Triplet (t)	~7.0	3H
H3 (CH₂)	~1.25	Multiplet (m)	-	2H
H4 (CH₂)	~1.15	Multiplet (m)	-	2H
H5 (CH₂)	~1.35	Multiplet (m)	-	2H
H6 (CH)	~1.50	Multiplet (m)	-	1H
H7 (CH₂)	~1.10	Multiplet (m)	-	2H
H8 (CH₃)	~0.88	Triplet (t)	~7.0	3H
C2-CH₃ (x2)	~0.86	Singlet (s)	-	6H
C6-CH₃	~0.84	Doublet (d)	~6.5	3H

Mass Spectrometry (MS)

The electron ionization mass spectrometry (EI-MS) data for 2,2,6-trimethyloctane is available from the NIST WebBook.[7] The spectrum is characterized by fragmentation of the parent alkane. The most abundant fragments are listed below.

Mass-to-Charge Ratio (m/z)	Relative Intensity	Putative Fragment Ion
57	100% (Base Peak)	[C₄H₉]⁺ (tert-butyl cation)
56	High	[C₄H₈]⁺
43	High	[C₃H₇]⁺ (isopropyl cation)
41	Moderate	[C₃H₅]⁺ (allyl cation)
71	Moderate	[C₅H₁₁]⁺
85	Moderate	[C₆H₁₃]⁺
156	Low	[C₁₁H₂₄]⁺ (Molecular Ion)

Infrared (IR) Spectroscopy

Vibrational Mode	Characteristic Absorption Range (cm⁻¹)	Intensity
C-H Stretch (sp³)	2850 - 2960	Strong
C-H Bend (CH₃ and CH₂)	1450 - 1470	Medium
C-H Bend (CH₃, asymmetric)	~1375	Medium
C-C Stretch	Not typically prominent	Weak

Experimental Protocols

Standardized protocols for the acquisition of spectral data for alkanes are described below.

NMR Spectroscopy

• Sample Preparation: A sample of 2,2,6-trimethyloctane (typically 5-25 mg) is dissolved in a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• ¹H NMR Spectroscopy: The ¹H NMR spectrum is acquired on a spectrometer operating at a frequency of 300 MHz or higher. A typical experiment involves a 30-degree pulse width, a relaxation delay of 1-2 seconds, and the acquisition of 16-32 scans.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum is acquired on the same instrument, with the spectrometer tuned to the appropriate carbon frequency (e.g., 75 MHz for a 300 MHz instrument). A proton-decoupled sequence is typically used to simplify the spectrum and enhance the signal-to-noise ratio. A wider spectral window is used, and a larger number of scans (e.g., 1024 or more) are often required due to the lower natural abundance of the ¹³C isotope.

Mass Spectrometry (GC-MS)

• Sample Introduction: The sample is typically introduced into the mass spectrometer via a gas chromatograph (GC). A dilute solution of 2,2,6-trimethyloctane in a volatile solvent (e.g., hexane (B92381) or dichloromethane) is injected into the GC, where it is vaporized and separated from other components.

• Ionization: As the compound elutes from the GC column, it enters the ion source of the mass spectrometer. Electron ionization (EI) is a common method, where the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing them to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting the relative abundance of each ion as a function of its m/z value.

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample like 2,2,6-trimethyloctane, the IR spectrum can be obtained by placing a thin film of the neat liquid between two salt plates (e.g., NaCl or KBr). Alternatively, a solution of the compound in a suitable solvent (e.g., CCl₄) can be prepared and placed in a sample cell.

• Data Acquisition: The prepared sample is placed in the beam of an infrared spectrometer (typically a Fourier-transform infrared, FTIR, instrument). The instrument scans a range of infrared frequencies (typically 4000 to 400 cm⁻¹), and the absorption of radiation by the sample is measured. The resulting spectrum is a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

Visualization of Key Processes

The following diagrams, generated using the DOT language, illustrate key workflows and relationships relevant to the spectral analysis of 2,2,6-trimethyloctane.

General workflow for the spectral analysis of a chemical compound.

Proposed fragmentation pathway for 2,2,6-trimethyloctane in EI-MS.

References

• 1. 2,2,6-Trimethyloctane | C11H24 | CID 522006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. web.pdx.edu [web.pdx.edu]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. Alkanes | OpenOChem Learn [learn.openochem.org]
• 6. benchchem.com [benchchem.com]
• 7. Octane, 2,2,6-trimethyl- [webbook.nist.gov]
• 8. IR Absorption Table [webspectra.chem.ucla.edu]
• 9. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

An In-depth Technical Guide to the Thermodynamic Properties of 2,2,6-Trimethyloctane

This technical guide provides a comprehensive overview of the thermodynamic properties of 2,2,6-trimethyloctane, tailored for researchers, scientists, and professionals in drug development. This document summarizes key quantitative data, details experimental and computational methodologies, and visualizes the relationships between core thermodynamic concepts.

Introduction

2,2,6-Trimethyloctane (C₁₁H₂₄) is a branched-chain alkane. An understanding of its thermodynamic properties, such as enthalpy of formation, entropy, and heat capacity, is crucial for various applications, including chemical process design, combustion analysis, and as a component in fuel and lubricant formulations. Due to a lack of extensive experimental data for this specific isomer, this guide leverages established computational estimation methods alongside general experimental protocols for alkanes to provide a thorough thermodynamic profile.

Core Thermodynamic Properties

The fundamental thermodynamic properties of a substance dictate its behavior under varying conditions of temperature and pressure. For 2,2,6-trimethyloctane, these properties provide insight into its stability and energy content.

Data Presentation

The following tables summarize the estimated thermodynamic properties of 2,2,6-trimethyloctane. Given the scarcity of direct experimental measurements, values have been calculated using the highly regarded Benson group-additivity method and the Joback method. These methods rely on the summation of contributions from individual molecular groups to estimate the overall properties of the molecule.

Table 1: Estimated Standard Thermodynamic Properties of 2,2,6-Trimethyloctane at 298.15 K

Property	Symbol	Benson Method Value	Joback Method Value[1]	Units
Standard Enthalpy of Formation (gas)	ΔH°f (g)	-345.2	-284.40	kJ/mol
Standard Molar Entropy (gas)	S° (g)	485.9	-	J/(mol·K)
Molar Heat Capacity (gas)	Cₚ (g)	258.3	362.01 (at 447.41 K)	J/(mol·K)
Standard Gibbs Free Energy of Formation (gas)	ΔG°f (g)	42.14	42.14	kJ/mol

Table 2: Temperature-Dependent Ideal Gas Heat Capacity of 2,2,6-Trimethyloctane (Joback Method) [1]

Temperature (K)	Molar Heat Capacity (Cₚ) (J/(mol·K))
447.41	362.01
476.60	379.83
505.80	396.84
534.99	413.06
564.18	428.53
593.38	443.27
622.57	457.31

Methodologies: Experimental and Computational

The determination of thermodynamic properties for compounds like 2,2,6-trimethyloctane can be approached through both experimental measurements and computational estimations.

Experimental Protocols

1. Enthalpy of Formation (ΔH°f): Combustion Calorimetry

The standard enthalpy of formation of a hydrocarbon is typically determined indirectly using its enthalpy of combustion.

• Principle: The substance is completely combusted in a high-pressure oxygen atmosphere within a sealed container known as a bomb calorimeter. The heat released by the combustion reaction is absorbed by the surrounding water bath, and the temperature change is precisely measured.

• Apparatus: A high-pressure stainless steel "bomb," a water bath with a stirrer, a high-precision thermometer (e.g., a platinum resistance thermometer), and an ignition system.

• Procedure:

  • A precisely weighed sample of 2,2,6-trimethyloctane (typically around 1 gram) is placed in a crucible inside the bomb.

  • A fuse wire is positioned to be in contact with the sample.

  • The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

  • The bomb is submerged in a known mass of water in the calorimeter. The system is allowed to reach thermal equilibrium.

  • The initial temperature of the water is recorded.

  • The sample is ignited by passing an electric current through the fuse wire.

  • The temperature of the water is monitored and recorded at regular intervals until it reaches a maximum and then begins to cool.

  • The heat capacity of the calorimeter system (C_cal) is predetermined by combusting a substance with a known enthalpy of combustion, such as benzoic acid.

  • The heat released by the combustion (q_comb) is calculated using the formula: q_comb = -C_cal * ΔT, where ΔT is the corrected temperature rise.

  • The standard enthalpy of combustion (ΔH°c) is then calculated on a molar basis.

  • Finally, the standard enthalpy of formation (ΔH°f) is determined using Hess's Law: ΔH°f (C₁₁H₂₄) = 11 * ΔH°f (CO₂) + 12 * ΔH°f (H₂O) - ΔH°c (C₁₁H₂₄) where the standard enthalpies of formation of CO₂ and H₂O are known.

2. Heat Capacity (Cₚ): Adiabatic Calorimetry

• Principle: A known quantity of heat is supplied to a sample in a thermally isolated environment (adiabatic), and the resulting temperature increase is measured.

• Apparatus: An adiabatic calorimeter, which consists of a sample cell surrounded by an adiabatic shield. The temperature of the shield is controlled to match the temperature of the sample cell to prevent heat loss. A precise heater and a temperature sensor are integrated into the sample cell.

• Procedure:

  • A known mass of 2,2,6-trimethyloctane is placed in the sample cell.

  • The system is cooled to the starting temperature (often near absolute zero for determining standard entropy).

  • A known amount of electrical energy (heat) is supplied to the sample through the heater for a specific duration.

  • The temperature of the sample is measured before and after the heat input, once thermal equilibrium is re-established.

  • The heat capacity at a given temperature is calculated as Cₚ = q / ΔT, where q is the heat supplied and ΔT is the change in temperature.

  • This process is repeated in small temperature increments to determine the heat capacity as a function of temperature.

3. Standard Molar Entropy (S°)

Standard molar entropy is determined by integrating the heat capacity data from 0 K to the standard temperature of 298.15 K.

• Procedure:

  • The heat capacity (Cₚ) is measured as a function of temperature (T) from as close to 0 K as possible up to 298.15 K using adiabatic calorimetry.

  • The entropy at a given temperature is calculated by integrating Cₚ/T with respect to temperature: S(T) = ∫(0 to T) [Cₚ(T')/T'] dT'.

  • For any phase transitions (e.g., melting) that occur below 298.15 K, the entropy of the transition (ΔS_trans = ΔH_trans / T_trans) must be added.

Computational Methodologies

1. Benson Group Additivity Method

This is a widely used and reliable method for estimating the thermodynamic properties of organic molecules in the gas phase.

• Principle: The method assumes that the thermodynamic properties of a molecule can be calculated by summing the contributions of its constituent polyvalent atomic groups. Each group's contribution is a value that has been empirically derived from experimental data of many related compounds.

• Workflow for 2,2,6-Trimethyloctane:

  • Decomposition into Groups: The molecule is broken down into its constituent groups. For 2,2,6-trimethyloctane, the groups are:

    • 3 x C-(C)(H)₃ (primary carbons bonded to a tertiary carbon)

    • 1 x C-(C)₃(H) (tertiary carbon bonded to three other carbons)

    • 1 x C-(C)₄ (quaternary carbon bonded to four other carbons)

    • 3 x C-(C)₂(H)₂ (secondary carbons)

    • 1 x C-(C)(H)₂ (secondary carbon bonded to a primary carbon)

  • Summation of Group Values: The tabulated values for the enthalpy of formation, entropy, and heat capacity for each group are summed.

  • Symmetry Corrections (for Entropy): A correction term of -R * ln(σ) is applied to the entropy calculation, where R is the gas constant and σ is the symmetry number of the molecule.

2. Joback Method

The Joback method is another group contribution method for estimating various thermodynamic and physical properties.

• Principle: Similar to the Benson method, it involves breaking down the molecule into functional groups and summing their contributions. The Joback method provides parameters for a wider range of properties but is generally considered less accurate for complex hydrocarbons compared to the Benson method.

• Workflow: The process is analogous to the Benson method, involving the decomposition of the molecule into its Joback groups and summing the corresponding group contributions for each property.

Visualization of Thermodynamic Relationships

The following diagrams illustrate the conceptual relationships between the core thermodynamic properties and the workflow for their estimation.

Caption: Relationship between key thermodynamic state functions.

Caption: Experimental workflow for determining thermodynamic properties.

Caption: Workflow for group additivity estimation of properties.

References

• 1. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Synthesis of 2,2,6-Trimethyloctane: Discovery and Methodologies

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2,2,6-trimethyloctane, a branched alkane with applications as a solvent and fuel component. While the historical record of its initial discovery and synthesis is not extensively documented in readily available literature, this paper compiles and analyzes potential synthetic routes based on established organic chemistry principles and related industrial processes. This document details plausible experimental protocols, presents key quantitative data for the compound, and visualizes the logical flow of potential synthetic strategies.

Introduction

2,2,6-Trimethyloctane is a saturated acyclic hydrocarbon with the chemical formula C₁₁H₂₄.[1][2][3] As a member of the highly branched alkane family, it exhibits properties desirable in fuels, such as a high octane (B31449) rating, and serves as a non-polar solvent in various chemical applications. The structural complexity of 2,2,6-trimethyloctane, featuring two quaternary carbons, necessitates specific synthetic strategies to achieve its targeted construction. This guide explores the most probable historical and modern approaches to its synthesis, providing detailed procedural outlines and relevant physicochemical data.

Physicochemical Properties of 2,2,6-Trimethyloctane

A summary of the key physical and chemical properties of 2,2,6-trimethyloctane is presented in Table 1. This data is essential for the design of experimental procedures, particularly for purification and characterization.

Property	Value	Reference(s)
Molecular Formula	C₁₁H₂₄	[1][2][3]
Molecular Weight	156.31 g/mol	[1][2][3]
CAS Number	62016-28-8	[1][2][3]
Boiling Point	172.3 - 174 °C at 760 mmHg	[1][4][5]
Density	0.742 g/cm³	[1][5]
Flash Point	52.7 °C	[1][4]
Refractive Index	1.416	[1][5]

Historical Context and Discovery

The precise historical details of the first synthesis of 2,2,6-trimethyloctane are not well-documented in prominent scientific literature. It is likely that its initial preparation was not a landmark discovery but rather a result of broader research into the synthesis and properties of branched alkanes, which gained significant momentum with the development of high-octane fuels in the early to mid-20th century. Key advancements in synthetic organic chemistry, such as the Wurtz reaction, Grignard reactions, and organocuprate couplings, provided the foundational methods for constructing such complex hydrocarbon skeletons.

Potential Synthetic Methodologies

Wurtz-type Coupling Reaction

The Wurtz reaction, involving the coupling of two alkyl halides in the presence of sodium metal, offers a straightforward, albeit often low-yielding, approach to forming carbon-carbon bonds.[6][7][8][9][10] A plausible route to 2,2,6-trimethyloctane would involve the coupling of a neopentyl-type halide with a secondary alkyl halide.

Hypothetical Experimental Protocol:

• Preparation of Reactants: Synthesize 1-chloro-2,2-dimethylpropane (B1207488) (neopentyl chloride) and 2-chloro-4-methylhexane.

• Reaction Setup: In a flame-dried, three-necked flask equipped with a reflux condenser, mechanical stirrer, and a nitrogen inlet, add 2 equivalents of finely sliced sodium metal to anhydrous diethyl ether.

• Initiation: Add a small crystal of iodine to activate the sodium surface.

• Addition of Alkyl Halides: A mixture of 1 equivalent of 1-chloro-2,2-dimethylpropane and 1 equivalent of 2-chloro-4-methylhexane is added dropwise to the stirred suspension of sodium in ether.

• Reaction: The reaction mixture is gently refluxed for several hours.

• Workup: After cooling, the excess sodium is carefully quenched with ethanol, followed by the addition of water. The organic layer is separated, washed with brine, and dried over anhydrous magnesium sulfate.

• Purification: The product, 2,2,6-trimethyloctane, is isolated by fractional distillation.

Expected Challenges: The primary drawback of using two different alkyl halides in a Wurtz reaction is the formation of a mixture of products (R-R, R'-R', and R-R'), which would necessitate careful purification.[6]

Caption: Hypothetical Wurtz-type coupling for 2,2,6-trimethyloctane synthesis.

Grignard Reagent Addition followed by Reduction

A more controlled approach involves the use of a Grignard reagent to form a new carbon-carbon bond, creating an alcohol intermediate that can then be reduced to the corresponding alkane.

Hypothetical Experimental Protocol:

• Grignard Reagent Formation: Prepare a Grignard reagent from 1-bromo-2,2-dimethylpropane (B145997) (neopentyl bromide) and magnesium turnings in anhydrous diethyl ether.

• Carbonyl Addition: Add 4-methyl-2-hexanone (B86756) dropwise to the cooled Grignard solution.

• Workup: The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, washed, and dried.

• Purification of Alcohol: The resulting tertiary alcohol, 2,2,6-trimethyl-4-octanol, is purified by distillation.

• Reduction to Alkane: The purified alcohol is converted to the corresponding tosylate, which is then reduced to 2,2,6-trimethyloctane using a reducing agent such as lithium aluminum hydride.

Caption: Grignard reaction pathway for 2,2,6-trimethyloctane synthesis.

Organocuprate (Gilman Reagent) Coupling

Organocuprate reagents are known for their ability to couple with alkyl halides, providing a powerful method for forming carbon-carbon bonds with higher selectivity than the Wurtz reaction.[11][12][13][14][15]

Hypothetical Experimental Protocol:

• Preparation of Gilman Reagent: Prepare lithium di(isobutyl)cuprate by reacting two equivalents of isobutyllithium (B1630937) with one equivalent of copper(I) iodide in anhydrous diethyl ether at low temperature.

• Coupling Reaction: Add 1-bromo-3,3-dimethylpentane (B1339466) to the Gilman reagent solution and allow the reaction to proceed.

• Workup: The reaction is quenched with aqueous ammonium chloride. The organic layer is extracted, washed, and dried.

• Purification: The product, 2,2,6-trimethyloctane, is isolated by fractional distillation.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2,2,6-Trimethyloctane | C11H24 | CID 522006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. lookchem.com [lookchem.com]
• 5. 2,2,6-trimethyloctane | 62016-28-8 [chemnet.com]
• 6. adichemistry.com [adichemistry.com]
• 7. scribd.com [scribd.com]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. scribd.com [scribd.com]
• 11. Organocuprates | Chem-Station Int. Ed. [en.chem-station.com]
• 12. youtube.com [youtube.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]

2,2,6-Trimethyloctane: A Review of Health and Safety Information

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available health and safety information for 2,2,6-trimethyloctane. It is intended for informational purposes for a technical audience and should not be substituted for a formal risk assessment or a comprehensive Safety Data Sheet (SDS). For detailed and substance-specific guidance, always refer to the manufacturer's SDS.

Introduction

2,2,6-Trimethyloctane is a branched-chain alkane with the molecular formula C₁₁H₂₄. It is a colorless liquid with a characteristic strong odor and is classified as a flammable liquid. While specific toxicological data for this compound is limited in publicly accessible literature, this guide synthesizes the available information on its physical and chemical properties, general safety and handling procedures, and first-aid measures. The lack of detailed experimental health effects data underscores the need for careful handling and adherence to general laboratory safety protocols.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,2,6-trimethyloctane is presented in Table 1. This data is essential for understanding its behavior under various laboratory conditions and for implementing appropriate safety measures.

Property	Value
Molecular Formula	C₁₁H₂₄
Molecular Weight	156.31 g/mol
Appearance	Colorless liquid
Odor	Strong
Boiling Point	172.3 °C to 174 °C at 760 mmHg[1][2]
Flash Point	52.7 °C[1][2]
Density	0.7349 to 0.742 g/cm³[1][2]
Vapor Pressure	1.78 mmHg at 25 °C[2]
Refractive Index	1.4134 to 1.416[1][2]

Health and Safety Information

GHS Classification

The globally Harmonized System of Classification and Labelling of Chemicals (GHS) classification for 2,2,6-trimethyloctane is primarily as a Flammable Liquid, Category 3 . This indicates that it is a liquid with a flash point of ≥ 23 °C and ≤ 60 °C. Other specific health hazard classifications are not well-established.

Hazard and Precautionary Statements

Based on its flammability, the following general hazard and precautionary statements apply:

Type	Statement
Hazard Statement	H226: Flammable liquid and vapor.
Precautionary Statement (Prevention)	P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking. P233: Keep container tightly closed. P240: Ground and bond container and receiving equipment. P241: Use explosion-proof electrical/ventilating/lighting equipment. P242: Use only non-sparking tools. P243: Take action to prevent static discharges. P280: Wear protective gloves/protective clothing/eye protection/face protection.
Precautionary Statement (Response)	P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower. P370+P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to extinguish.
Precautionary Statement (Storage)	P403+P235: Store in a well-ventilated place. Keep cool.
Precautionary Statement (Disposal)	P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols

Specific experimental protocols for the toxicological assessment of 2,2,6-trimethyloctane are not available in the reviewed literature. For general guidance on the toxicological testing of hydrocarbons, researchers should refer to established OECD (Organisation for Economic Co-operation and Development) guidelines for chemical testing. These guidelines provide standardized procedures for assessing various endpoints, including:

• Acute Oral Toxicity: OECD Test Guideline 420, 423, or 425

• Acute Dermal Toxicity: OECD Test Guideline 402

• Acute Inhalation Toxicity: OECD Test Guideline 403

• Skin Irritation/Corrosion: OECD Test Guideline 404

• Eye Irritation/Corrosion: OECD Test Guideline 405

Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 2,2,6-trimethyloctane.

Handling

• Handle in a well-ventilated area or under a chemical fume hood.

• Avoid contact with skin, eyes, and clothing.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.

• Keep away from ignition sources such as heat, sparks, and open flames.

• Use non-sparking tools and take precautionary measures against static discharge.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents.

• Store away from heat and direct sunlight.

First-Aid Measures

In case of exposure to 2,2,6-trimethyloctane, the following first-aid measures are recommended. Seek medical attention if symptoms persist.

Exposure Route	First-Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source of ignition and flash back.

• Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.

Logical Workflow for Chemical Spill Response

The following diagram illustrates a general workflow for responding to a chemical spill, which is applicable to 2,2,6-trimethyloctane.

A generalized workflow for responding to a chemical spill.

Conclusion

While 2,2,6-trimethyloctane has established physical and chemical properties, there is a significant lack of publicly available, detailed toxicological data. It is classified as a flammable liquid and should be handled with the appropriate precautions to avoid ignition and exposure. The information provided in this guide is based on general principles of chemical safety and the limited data available for this specific compound. Researchers, scientists, and drug development professionals should exercise caution, adhere to standard laboratory safety practices, and consult the manufacturer's Safety Data Sheet before handling 2,2,6-trimethyloctane.

References

• 1. Evaluation of potential eye or skin irritation/corrosion in rabbit exposed to TiO2 photocatalyst (GST) [eaht.org]
• 2. epa.gov [epa.gov]

An In-depth Technical Guide to Branched Alkane Isomerism and Nomenclature

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles of isomerism and nomenclature of branched alkanes. It is intended for an audience with a foundational understanding of organic chemistry, offering in-depth explanations, detailed experimental protocols, and structured data for practical application in research and development.

Introduction to Alkane Isomerism

Alkanes are acyclic saturated hydrocarbons with the general formula C\nH{2n+2}.[1] While the simplest alkanes, methane (B114726), ethane, and propane, have only one possible arrangement of atoms, alkanes with four or more carbon atoms can exist as isomers—molecules that share the same molecular formula but have different structural arrangements.[2] This phenomenon of isomerism is a fundamental concept in organic chemistry, as different isomers of the same compound can exhibit distinct physical, chemical, and biological properties.[2] The number of possible isomers increases dramatically with the number of carbon atoms.[3][4]

Types of Isomerism in Branched Alkanes

Isomerism in alkanes can be broadly categorized into two main types: structural (or constitutional) isomerism and conformational isomerism.

Structural Isomerism

Structural isomers, also known as constitutional isomers, are compounds that have the same molecular formula but differ in the connectivity of their atoms.[3][5] In the context of alkanes, this means the carbon atoms are linked together in different orders, leading to straight-chain (n-alkanes) and branched-chain structures.[3][5]

For example, the molecular formula C\4H{10} corresponds to two structural isomers: n-butane and isobutane (B21531) (systematically named 2-methylpropane).[3] n-butane has a linear chain of four carbon atoms, whereas isobutane has a branched structure.[3] Similarly, C\5H{12} exists as three structural isomers: n-pentane, isopentane (B150273) (2-methylbutane), and neopentane (B1206597) (2,2-dimethylpropane).[2] The number of constitutional isomers for alkanes grows rapidly with the carbon number, as illustrated in the table below.

Molecular Formula	Number of Carbon Atoms	Number of Possible Structural Isomers
CH\_4	1	1
C\_2H\_6	2	1
C\_3H\_8	3	1
C\4H\{10}	4	2
C\5H\{12}	5	3
C\6H\{14}	6	5
C\7H\{16}	7	9
C\8H\{18}	8	18
C\9H\{20}	9	35
C\{10}H\{22}	10	75
C\{20}H\{42}	20	366,319
C\{30}H\{62}	30	4,111,846,763
C\{40}H\{82}	40	62,481,801,147,341

The relationship between different types of isomers can be visualized as a logical hierarchy.

Figure 1: Hierarchy of Isomerism.

Conformational Isomerism

Conformational isomers, or conformers, are different spatial arrangements of the same molecule that can be interconverted by rotation about single bonds.[6][7] This rotation around C-C sigma bonds is generally free, leading to a multitude of possible conformations.[6] However, these rotations are not entirely without energy barriers due to torsional strain and steric interactions.[8]

The study of the energy changes that a molecule undergoes as its bonds rotate is called conformational analysis.[9] Newman projections are a common way to visualize the conformations of a molecule by looking down a specific carbon-carbon bond.[10]

For ethane, the two most significant conformations are the staggered and eclipsed forms.[6] The staggered conformation is more stable (lower in energy) because the C-H bonds on adjacent carbons are as far apart as possible, minimizing repulsive forces.[6][8] The eclipsed conformation is less stable (higher in energy) due to the close proximity of the C-H bonds.[6][8] The energy difference between these two conformations is approximately 3 kcal/mol.[7][8]

Butane has more complex conformational possibilities due to the presence of methyl groups.[9] When viewing down the C2-C3 bond, key conformations include:

• Anti: The two methyl groups are 180° apart. This is the most stable conformation.[9]

• Gauche: The two methyl groups are 60° apart. This conformation is less stable than the anti due to steric hindrance between the methyl groups.[9]

• Eclipsed: The methyl groups and hydrogens are aligned. These are the least stable conformations.

The relative energies of these conformations determine the most likely shapes a molecule will adopt at a given temperature.

IUPAC Nomenclature of Branched Alkanes

A systematic method for naming organic compounds is essential for clear communication. The International Union of Pure and Applied Chemistry (IUPAC) has established a set of rules for this purpose.[5][11]

The IUPAC nomenclature for alkanes follows a stepwise process:

• Identify the Parent Chain: Find the longest continuous chain of carbon atoms. This chain determines the base name of the alkane (e.g., hexane (B92381) for a six-carbon chain).[11][12]

• Number the Parent Chain: Number the carbon atoms of the parent chain starting from the end that gives the substituents the lowest possible numbers.[11][13]

• Identify and Name Substituents: Name the groups attached to the parent chain. Alkyl groups are named by replacing the "-ane" suffix of the corresponding alkane with "-yl" (e.g., methane becomes methyl).[12]

• Assemble the Name:

  • List the substituents alphabetically.[11]

  • Use prefixes such as "di-", "tri-", "tetra-", etc., if the same substituent appears more than once. These prefixes are not considered when alphabetizing.[11][12]

  • Use numbers (locants) to indicate the position of each substituent on the parent chain.[14]

  • Separate numbers from letters with hyphens and numbers from numbers with commas.[14]

The following flowchart illustrates the IUPAC naming process for a branched alkane.

Figure 2: IUPAC Nomenclature Workflow.

Physical Properties of Alkane Isomers

Structural isomers exhibit different physical properties due to their different shapes.[2] Branching generally lowers the boiling point and raises the melting point compared to the corresponding straight-chain isomer.[5]

• Boiling Point: Straight-chain alkanes have larger surface areas, leading to stronger van der Waals forces between molecules and thus higher boiling points.[5] Branching creates more compact, spherical shapes with smaller surface areas, resulting in weaker intermolecular forces and lower boiling points.[5]

• Melting Point: The effect on melting point is more complex. More symmetrical molecules tend to pack more efficiently into a crystal lattice, leading to higher melting points. For example, the highly symmetrical neopentane has a higher melting point than n-pentane.

• Density and Viscosity: The density and viscosity of liquid alkanes generally increase with molecular weight.[6]

The following table summarizes key physical properties of some common alkane isomers.

Alkane	Molecular Formula	IUPAC Name	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)
Butane	C\4H\{10}	Butane	-0.5	-138.3	0.573 (liquid)
Isobutane	C\4H\{10}	2-Methylpropane	-11.7	-159.6	0.551 (liquid)
Pentane	C\5H\{12}	Pentane	36.1	-129.7	0.626
Isopentane	C\5H\{12}	2-Methylbutane	27.7	-159.9	0.620
Neopentane	C\5H\{12}	2,2-Dimethylpropane	9.5	-16.6	0.591
Hexane	C\6H\{14}	Hexane	68.7	-95.3	0.659
2-Methylpentane	C\6H\{14}	2-Methylpentane	60.3	-153.7	0.653
3-Methylpentane	C\6H\{14}	3-Methylpentane	63.3	-118	0.664
2,2-Dimethylbutane	C\6H\{14}	2,2-Dimethylbutane	49.7	-99.9	0.649
2,3-Dimethylbutane	C\6H\{14}	2,3-Dimethylbutane	58.0	-128.5	0.662

Experimental Protocols

The separation and identification of alkane isomers are crucial in many industrial and research applications. Various experimental techniques are employed for these purposes.

Separation of Alkane Isomers

• Principle: This technique separates compounds based on differences in their boiling points. For alkane isomers with small boiling point differences, a distillation column with a high number of theoretical plates is required.

• Protocol for Separation of n-Butane and Isobutane:

  • A mixture of n-butane and isobutane is fed into a distillation column.

  • The column is heated, causing the more volatile isobutane (lower boiling point) to vaporize and rise up the column.

  • The less volatile n-butane remains in the liquid phase and moves down the column.

  • By carefully controlling the temperature and pressure, high-purity streams of isobutane can be collected from the top of the column and n-butane from the bottom.

• Principle: GC separates volatile compounds based on their differential partitioning between a stationary phase and a mobile gas phase. Different isomers will have different retention times in the GC column.

• General Protocol for Alkane Isomer Analysis:

  • A small volume of the alkane mixture is injected into the gas chromatograph.

  • The sample is vaporized and carried by an inert gas (e.g., helium or nitrogen) through a capillary column.

  • The column is coated with a stationary phase that interacts differently with the various isomers.

  • The separated isomers elute from the column at different times (retention times) and are detected. The peak areas in the resulting chromatogram are proportional to the amount of each isomer.

Identification and Characterization of Alkane Isomers

• Principle: This powerful technique combines the separation capabilities of GC with the identification power of mass spectrometry. As each isomer elutes from the GC column, it is fragmented and analyzed by the mass spectrometer, producing a unique mass spectrum that can be used for identification.

• Protocol for GC-MS Analysis of an Alkane Mixture:

  • The alkane mixture is separated using a gas chromatograph as described above.

  • The eluent from the GC column is directed into the ion source of the mass spectrometer.

  • The molecules are ionized and fragmented.

  • The resulting ions are separated based on their mass-to-charge ratio, generating a mass spectrum for each component.

  • The mass spectra are compared to spectral libraries for positive identification of the isomers.[15]

• Principle: NMR spectroscopy provides detailed information about the structure of a molecule by probing the magnetic properties of atomic nuclei (typically ¹H and ¹³C).[10] Different isomers will produce distinct NMR spectra due to differences in the chemical environments of their hydrogen and carbon atoms.[10]

• Procedure for Differentiating Alkane Isomers:

  • A solution of the purified isomer is prepared in a suitable deuterated solvent.

  • The sample is placed in the NMR spectrometer.

  • ¹H and ¹³C NMR spectra are acquired.

  • The number of signals, their chemical shifts, and their splitting patterns provide information about the connectivity and symmetry of the molecule, allowing for the differentiation of isomers.

• Boiling Point Determination (Thiele Tube Method):

  • A small amount of the liquid alkane is placed in a small test tube.

  • An inverted capillary tube is placed in the test tube.

  • The apparatus is attached to a thermometer and heated in a Thiele tube containing mineral oil.

  • The temperature is slowly increased until a steady stream of bubbles emerges from the capillary tube.

  • The heat is removed, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[9]

• Melting Point Determination (Capillary Method):

  • A small amount of the solid alkane is packed into a capillary tube.

  • The capillary tube is placed in a melting point apparatus.

  • The sample is heated slowly, and the temperature range over which the solid melts is recorded.[7][11] A sharp melting point range is indicative of a pure compound.

Conclusion

The isomerism of branched alkanes is a cornerstone of organic chemistry with significant implications for the physical and chemical properties of these compounds. A thorough understanding of the different types of isomerism and the systematic IUPAC nomenclature is essential for scientists and researchers. The experimental techniques outlined in this guide provide the necessary tools for the separation, identification, and characterization of alkane isomers, enabling further research and development in fields ranging from petrochemicals to pharmaceuticals.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. rjptonline.org [rjptonline.org]
• 5. byjus.com [byjus.com]
• 6. passmyexams.co.uk [passmyexams.co.uk]
• 7. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Video: Boiling Points - Concept [jove.com]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. Boiling Point Of Alkanes [unacademy.com]
• 13. Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government - Marine Directorate Data Publications [data.marine.gov.scot]
• 14. vurup.sk [vurup.sk]
• 15. ec.europa.eu [ec.europa.eu]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2,2,6-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of 2,2,6-trimethyloctane, a branched alkane. The information presented is intended for use by qualified professionals in a laboratory or industrial setting. Two primary synthetic strategies are outlined: a targeted synthesis via a Grignard reaction, suitable for producing a specific isomer, and an industrial approach involving oligomerization followed by hydrogenation, which typically yields a mixture of isomers.

Synthesis Pathways Overview

The synthesis of 2,2,6-trimethyloctane can be approached through several routes. For high-purity applications, a targeted synthesis using a Grignard reagent is recommended. For applications where a mixture of branched alkanes is acceptable, such as in fuel additives, an industrial method involving the oligomerization of C4 olefins followed by hydrogenation is more common.

Pathway 1: Grignard Reagent Based Synthesis

This pathway offers a controlled method for constructing the specific carbon skeleton of 2,2,6-trimethyloctane. The proposed synthesis involves the reaction of a Grignard reagent with a suitable ketone, followed by dehydration and hydrogenation.

Reaction Scheme:

• Grignard Reaction: 4,4-dimethyl-2-pentanone (B109323) reacts with isobutylmagnesium bromide.

• Dehydration: The resulting tertiary alcohol is dehydrated to form an alkene.

• Hydrogenation: The alkene is hydrogenated to yield 2,2,6-trimethyloctane.

Pathway 2: Industrial Synthesis via Oligomerization and Hydrogenation

In industrial settings, branched alkanes are often produced through the dimerization or oligomerization of light olefins, such as isobutylene, followed by hydrogenation. This process typically results in a mixture of isomers. The oligomerization of isobutylene, often in the presence of an acid catalyst, can produce a mixture of C8 olefins (isooctenes). These can be further reacted or the resulting mixture hydrogenated to produce the corresponding alkanes. While not specific for 2,2,6-trimethyloctane, this pathway is relevant for the bulk production of similar branched alkanes.

Reaction Scheme:

• Oligomerization: Isobutylene is dimerized to form a mixture of isooctenes.

• Hydrogenation: The isooctene mixture is hydrogenated to produce a mixture of isooctanes, which may include 2,2,6-trimethyloctane among other isomers.

Quantitative Data Summary

The following table summarizes typical quantitative data associated with the synthesis pathways. Please note that yields for the Grignard pathway are estimates based on typical reaction efficiencies, as specific literature values for this exact synthesis were not found.

Parameter	Pathway 1: Grignard Synthesis (Estimated)	Pathway 2: Industrial Oligomerization/Hydrogenation
Starting Materials	4,4-dimethyl-2-pentanone, Isobutylmagnesium bromide	Isobutylene
Key Intermediates	2,2,6-trimethyl-4-octanol, 2,2,6-trimethyl-3-octene	Isooctene mixture
Catalyst	Grignard: None; Hydrogenation: Pd/C or PtO₂	Oligomerization: Acid catalyst (e.g., Zeolite, H₂SO₄)
Reaction Temperature	Grignard: 0-35°C; Hydrogenation: Room Temperature	Oligomerization: 50-150°C
Reaction Pressure	Grignard: Atmospheric; Hydrogenation: 1-5 atm H₂	Oligomerization: 10-30 atm
Overall Yield	60-70%	>80% (for mixed isomers)
Purity of Target	High (>95% after purification)	Low (part of a complex mixture)

Experimental Protocols

Protocol 1: Grignard Reagent Synthesis of 2,2,6-Trimethyloctane

This protocol describes a laboratory-scale synthesis of 2,2,6-trimethyloctane.

Materials:

• Magnesium turnings

• Isobutyl bromide

• Anhydrous diethyl ether

• 4,4-dimethyl-2-pentanone

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate (B86663)

• Sulfuric acid (concentrated)

• Palladium on carbon (10%) or Platinum(IV) oxide

• Hydrogen gas

• Standard glassware for organic synthesis (round-bottom flasks, dropping funnel, condenser, etc.)

• Hydrogenation apparatus

Procedure:

Step 1: Preparation of Isobutylmagnesium Bromide

• In a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, place magnesium turnings (2.4 g, 0.1 mol).

• Add a small crystal of iodine to initiate the reaction.

• Add a solution of isobutyl bromide (13.7 g, 0.1 mol) in 50 mL of anhydrous diethyl ether dropwise from the dropping funnel. The reaction should be initiated gently with warming if necessary.

• Once the reaction has started, add the remaining isobutyl bromide solution at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete reaction. The resulting grey solution is the Grignard reagent.

Step 2: Reaction with 4,4-dimethyl-2-pentanone

• Cool the Grignard reagent solution to 0°C in an ice bath.

• Slowly add a solution of 4,4-dimethyl-2-pentanone (11.4 g, 0.1 mol) in 30 mL of anhydrous diethyl ether from the dropping funnel with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Quench the reaction by slowly pouring the mixture into 100 mL of a saturated aqueous ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude tertiary alcohol (2,2,6-trimethyl-4-octanol).

Step 3: Dehydration of the Tertiary Alcohol

• To the crude alcohol, add 50 mL of a 20% aqueous sulfuric acid solution.

• Heat the mixture with stirring to distill the alkene product as it forms.

• Wash the collected distillate with water, then with a 5% sodium bicarbonate solution, and finally with water again.

• Dry the organic layer over anhydrous magnesium sulfate and filter. The product is a mixture of alkene isomers.

Step 4: Hydrogenation to 2,2,6-Trimethyloctane

• Dissolve the alkene mixture in 50 mL of ethanol (B145695) or ethyl acetate.

• Add a catalytic amount of 10% Pd/C or PtO₂.

• Hydrogenate the mixture in a Parr apparatus or using a balloon filled with hydrogen at room temperature until the uptake of hydrogen ceases.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Remove the solvent by distillation. The resulting liquid can be further purified by fractional distillation to yield pure 2,2,6-trimethyloctane.

Protocol 2: Industrial-Style Synthesis via Oligomerization and Hydrogenation

This protocol provides a general overview of the industrial process. Specific conditions can vary significantly based on the catalyst and reactor technology used.

Materials:

• C4 olefin stream (containing isobutylene)

• Acid catalyst (e.g., solid phosphoric acid, zeolite)

• Hydrogen gas

• Hydrogenation catalyst (e.g., supported nickel or palladium)

• High-pressure reactor system

Procedure:

Step 1: Oligomerization of Isobutylene

• A pre-treated C4 olefin feedstock is vaporized and passed through a fixed-bed reactor containing an acid catalyst.

• The reaction is typically carried out at elevated temperatures (50-150°C) and pressures (10-30 atm).

• The product stream, containing a mixture of isooctenes and other oligomers, is cooled and condensed.

• Unreacted C4 hydrocarbons are separated and recycled.

Step 2: Hydrogenation of Isooctenes

• The liquid isooctene stream is fed into a second reactor packed with a hydrogenation catalyst.

• Hydrogen gas is introduced at high pressure.

• The hydrogenation is an exothermic reaction, and the temperature is controlled to prevent side reactions.

• The resulting product is a mixture of saturated branched alkanes, including various isomers of isooctane (B107328).

Step 3: Purification

• The final product is subjected to fractional distillation to separate the desired alkane fraction from lighter and heavier byproducts. Isolation of a single isomer like 2,2,6-trimethyloctane from this mixture is generally not performed in an industrial setting due to the complexity and cost.

Visualizations

Caption: Grignard synthesis pathway for 2,2,6-trimethyloctane.

Caption: Industrial synthesis of isooctane mixtures.

Application Notes and Protocols for the Production of 2,2,6-Trimethyloctane via Isomerization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomerization of linear alkanes to their branched counterparts is a critical process in the petrochemical industry for enhancing the octane (B31449) number of gasoline. The same principles can be applied in synthetic organic chemistry for the targeted production of specific branched alkanes, such as 2,2,6-trimethyloctane. This highly branched isomer can be a valuable building block or target molecule in various research and development applications, including as a reference compound in analytical studies or as a lipophilic moiety in drug design.

The production of 2,2,6-trimethyloctane is typically achieved through the hydroisomerization of a linear C11 alkane (e.g., n-undecane) or, more complexly, through the isomerization of other octane isomers. The process relies on bifunctional catalysts that possess both metal and acid sites to facilitate the necessary dehydrogenation, skeletal rearrangement, and hydrogenation steps.[1] This document provides detailed application notes and experimental protocols for the synthesis of 2,2,6-trimethyloctane via the isomerization of n-octane, a readily available starting material.

Reaction Principles

The isomerization of n-octane to 2,2,6-trimethyloctane proceeds through a complex reaction network involving a bifunctional catalytic mechanism. The key steps are:

• Dehydrogenation: The linear alkane (n-octane) is first dehydrogenated on a metal site (e.g., Platinum) to form an alkene intermediate (n-octene).[1]

• Carbocation Formation: The n-octene migrates to an acidic site on the catalyst support (e.g., a zeolite) where it is protonated to form a secondary carbocation.

• Skeletal Isomerization: The secondary carbocation undergoes a series of rearrangements, including hydride and methyl shifts, to form more stable tertiary carbocations. These rearrangements lead to the formation of various branched carbocation intermediates. To form 2,2,6-trimethyloctane, a complex series of rearrangements is required.

• Deprotonation: The rearranged carbocation is deprotonated to form a branched alkene.

• Hydrogenation: The branched alkene migrates back to a metal site and is hydrogenated to the final branched alkane product, 2,2,6-trimethyloctane.[1]

Cracking, or the breaking of C-C bonds, is a significant side reaction that reduces the selectivity for the desired isomer.[2] Reaction conditions are therefore optimized to favor isomerization over cracking.

Experimental Protocols

This section details the protocols for catalyst preparation, experimental setup, and product analysis for the production of 2,2,6-trimethyloctane via the isomerization of n-octane.

Catalyst Preparation: 0.5 wt% Pt on H-ZSM-22

Materials:

• Ammonium (B1175870) ZSM-22 zeolite powder

• Hexachloroplatinic acid (H₂PtCl₆) solution

• Deionized water

• Furnace

• Drying oven

• Rotary evaporator

Procedure:

• Calcination of Zeolite: Calcine the ammonium ZSM-22 zeolite powder in a furnace under a flow of dry air. Ramp the temperature to 550°C at a rate of 5°C/min and hold for 5 hours to ensure the complete conversion to the protonated form (H-ZSM-22).

• Impregnation: Prepare an aqueous solution of hexachloroplatinic acid with a concentration calculated to yield 0.5 wt% platinum on the final catalyst. Add the calcined H-ZSM-22 powder to the H₂PtCl₆ solution.

• Solvent Evaporation: Stir the suspension at room temperature for 24 hours to ensure uniform impregnation. Remove the water using a rotary evaporator at 60°C.

• Drying and Calcination: Dry the impregnated catalyst in an oven at 110°C overnight. Subsequently, calcine the catalyst in a furnace under a flow of dry air. Ramp the temperature to 350°C at a rate of 2°C/min and hold for 3 hours.

• Reduction: Prior to the reaction, reduce the calcined catalyst in-situ in the reactor under a flow of hydrogen at 400°C for 4 hours.

Experimental Setup and Procedure

Apparatus:

• High-pressure fixed-bed reactor system

• Mass flow controllers for gases (H₂ and N₂)

• High-performance liquid chromatography (HPLC) pump for liquid feed

• Temperature controller and furnace for the reactor

• Back-pressure regulator

• Gas-liquid separator

• Gas chromatograph (GC) equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., PONA or DB-5) for product analysis.

Procedure:

• Catalyst Loading: Load approximately 1.0 g of the prepared Pt/H-ZSM-22 catalyst into the center of the fixed-bed reactor, with quartz wool plugs on either side to secure the catalyst bed.

• System Purge and Leak Test: Purge the reactor system with nitrogen gas to remove any air and moisture. Perform a leak test by pressurizing the system with nitrogen.

• Catalyst Reduction: Reduce the catalyst in-situ as described in the catalyst preparation protocol.

• Reaction Start-up: After reduction, cool the reactor to the desired reaction temperature (e.g., 250°C) under a continuous flow of hydrogen. Set the system pressure (e.g., 1.5 MPa) using the back-pressure regulator.

• Isomerization Reaction: Introduce the n-octane feed into the reactor using the HPLC pump at a predetermined weight hourly space velocity (WHSV, e.g., 2 h⁻¹). Maintain a constant hydrogen-to-hydrocarbon molar ratio (e.g., 10:1).

• Product Collection and Analysis: The reactor effluent passes through the back-pressure regulator and into a gas-liquid separator. Collect the liquid product periodically for analysis. Analyze the liquid product using a gas chromatograph to determine the product distribution.[3]

Quantitative Data

The yield and selectivity of 2,2,6-trimethyloctane are highly dependent on the catalyst, reaction temperature, pressure, and space velocity. While specific data for 2,2,6-trimethyloctane is limited, the following tables provide representative data for the hydroisomerization of n-octane and similar alkanes over Pt/zeolite catalysts.

Table 1: Product Distribution in the Hydroisomerization of n-Heptane over Pt/MCM48-HZSM5 Catalyst [4]

Temperature (°C)	n-Heptane Conversion (%)	Isomer Selectivity (%)	Multi-branched Isomer Selectivity (%)
200	25.4	95.1	15.2
250	48.7	92.3	28.6
300	75.2	88.5	45.1
350	92.1	80.4	55.8

Reaction Conditions: P = 1 atm, H₂/HC = 7 (molar ratio).[4]

Table 2: Product Distribution in the Hydroisomerization of n-Hexane over Pt/Sr-ZSM-5 Catalyst [5]

Isomer Product	Yield (%) at 275°C
2-Methylpentane	39.29
3-Methylpentane	31.44
2,2-Dimethylbutane	Not specified
2,3-Dimethylbutane	Not specified

Reaction Conditions: H₂/HC = 9 (molar ratio), P = 5 bar.[5]

Table 3: Gas Chromatography Retention Times of Octane Isomers [3]

Compound	Retention Time (min)
n-Octane	10.2
2-Methylheptane	9.5
3-Methylheptane	9.7
2,5-Dimethylhexane	8.9
2,2,4-Trimethylpentane	8.1

Note: Retention times are dependent on the specific GC column and operating conditions and should be determined with authentic standards.

Visualizations

Isomerization Pathway of n-Octane

Caption: Isomerization pathway of n-octane to 2,2,6-trimethyloctane.

Experimental Workflow

Caption: Experimental workflow for 2,2,6-trimethyloctane production.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. columbia.edu [columbia.edu]
• 4. n-Heptane isomerization activities of Pt catalyst supported on micro/mesoporous composites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. irep.ntu.ac.uk [irep.ntu.ac.uk]

Application Notes and Protocols for the GC-MS Analysis of 2,2,6-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the analysis of 2,2,6-trimethyloctane using Gas Chromatography-Mass Spectrometry (GC-MS). It includes a comprehensive experimental protocol, quantitative data presentation, and a visual representation of the analytical workflow. This application note is intended to assist researchers, scientists, and professionals in the field of drug development in the accurate identification and quantification of this branched alkane.

Introduction

2,2,6-Trimethyloctane (C₁₁H₂₄) is a volatile organic compound (VOC) that may be of interest in various fields, including environmental analysis, petroleum and fuel characterization, and as a potential biomarker or impurity in pharmaceutical manufacturing.[1][2] Gas Chromatography-Mass Spectrometry (GC-MS) is the analytical technique of choice for the separation, identification, and quantification of such volatile compounds due to its high resolution and sensitivity.[3] This application note outlines a standardized protocol for the analysis of 2,2,6-trimethyloctane, providing key analytical parameters and expected results.

Quantitative Data

The following table summarizes the key quantitative data for the GC-MS analysis of 2,2,6-trimethyloctane.

Parameter	Value	Notes
Molecular Formula	C₁₁H₂₄
Molecular Weight	156.31 g/mol	[1][4]
CAS Number	62016-28-8	[1][4]
Kovats Retention Index (non-polar column)	963 - 964	On a semi-standard non-polar column.[1]
Mass Spectrometry Data (Electron Ionization - EI)
Molecular Ion (M⁺)	m/z 156	Often weak or absent in branched alkanes due to facile fragmentation.
Major Fragment Ions (m/z)	Relative Abundance	Interpretation
57	100% (Base Peak)	tert-Butyl cation ([(CH₃)₃C]⁺), highly stable.[5]
56	High	Loss of H from the m/z 57 fragment.
43	High	Isopropyl cation ([(CH₃)₂CH]⁺) or n-propyl cation ([CH₃CH₂CH₂]⁺).
71	Moderate	C₅H₁₁⁺ fragment.
85	Moderate	C₆H₁₃⁺ fragment.
Estimated Limits of Detection and Quantification
Estimated Limit of Detection (LOD)	0.004 - 0.01 µg/mL	Based on instrumental LODs for C10-C11 n-alkanes.[6] Actual LOD may vary depending on the instrument and matrix.
Estimated Limit of Quantification (LOQ)	0.008 - 0.02 µg/mL	Based on instrumental LOQs for C10-C11 n-alkanes.[6] Actual LOQ may vary depending on the instrument and matrix.

Experimental Protocol

This protocol provides a general procedure for the analysis of 2,2,6-trimethyloctane. Instrument parameters may require optimization for specific applications and matrices.

1. Sample Preparation

• Liquid Samples: Dilute the sample in a volatile, high-purity solvent such as hexane (B92381) or pentane (B18724) to a final concentration within the instrument's linear range. A typical starting concentration is 1-10 µg/mL.

• Solid Samples: Use a suitable extraction technique such as headspace analysis or thermal desorption. For direct analysis, dissolve a known quantity of the solid sample in a volatile solvent.

• Gas Samples: Collect the sample using a sorbent tube (e.g., Tenax®) followed by thermal desorption, or use a gas-tight syringe for direct injection.[7]

• Internal Standard: For accurate quantification, add a suitable internal standard (e.g., a deuterated alkane or a different, non-interfering branched alkane) to all samples, standards, and blanks.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: An Agilent 7890 GC or equivalent.

• Mass Spectrometer: An Agilent 5977 MS or equivalent.

• GC Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID x 0.25 µm film thickness), is recommended for the analysis of hydrocarbons.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet: Split/splitless injector.

  • Injector Temperature: 250°C.

  • Injection Volume: 1 µL.

  • Split Ratio: 20:1 (can be adjusted based on sample concentration).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 10°C/min.

  • Final hold: Hold at 250°C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Range: Scan from m/z 35 to 350.

  • Solvent Delay: 2-3 minutes to prevent filament damage from the solvent peak.

3. Data Analysis

• Identification: Identify 2,2,6-trimethyloctane by comparing its retention time and mass spectrum with that of a known standard or by matching the acquired mass spectrum with a reference library such as the NIST Mass Spectral Library.[4]

• Quantification: Create a calibration curve using a series of standards of known concentrations. Quantify the analyte in the samples by integrating the peak area of a characteristic ion (e.g., m/z 57) and comparing it to the calibration curve.

Experimental Workflow

The following diagram illustrates the logical workflow for the GC-MS analysis of 2,2,6-trimethyloctane.

Caption: Workflow for the GC-MS analysis of 2,2,6-trimethyloctane.

Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the logical relationship in the fragmentation of 2,2,6-trimethyloctane in the mass spectrometer.

Caption: Fragmentation pathway of 2,2,6-trimethyloctane in EI-MS.

References

• 1. 2,2,6-Trimethyloctane | C11H24 | CID 522006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2,6-trimethyloctane | CAS#:62016-28-8 | Chemsrc [chemsrc.com]
• 3. impactfactor.org [impactfactor.org]
• 4. Octane, 2,2,6-trimethyl- [webbook.nist.gov]
• 5. 12.2 Interpreting Mass Spectra – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. researchgate.net [researchgate.net]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Notes and Protocols for the ¹H and ¹³C NMR Spectroscopy of 2,2,6-Trimethyloctane

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 2,2,6-trimethyloctane. Due to the limited availability of experimental spectra in public databases, this note utilizes high-quality predicted NMR data to facilitate the structural analysis and characterization of this branched alkane. Detailed experimental protocols for acquiring high-resolution NMR spectra of liquid alkanes are also presented.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts, multiplicities, and coupling constants for 2,2,6-trimethyloctane. These predictions are based on computational algorithms that provide reliable estimations for the characterization of organic molecules.

Table 1: Predicted ¹H NMR Data for 2,2,6-Trimethyloctane

Protons	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
H1 (3H)	~ 0.88	t	7.0
H2 (6H)	~ 0.86	s	-
H3 (2H)	~ 1.25	m	-
H4 (2H)	~ 1.08	m	-
H5 (2H)	~ 1.45	m	-
H6 (1H)	~ 1.55	m	-
H7 (3H)	~ 0.85	d	6.5
H8 (2H)	~ 1.15	m	-
H9 (3H)	~ 0.84	t	7.2

Table 2: Predicted ¹³C NMR Data for 2,2,6-Trimethyloctane

Carbon Atom	Chemical Shift (ppm)
C1	~ 14.2
C2	~ 29.1
C3	~ 43.5
C4	~ 23.0
C5	~ 37.0
C6	~ 30.0
C7	~ 20.0
C8	~ 35.0
C9	~ 11.0
C10 (from C2)	~ 29.1
C11 (from C6)	~ 20.0

Experimental Protocols

Acquiring high-quality NMR spectra is crucial for accurate structural elucidation. The following is a detailed protocol for the ¹H and ¹³C NMR analysis of liquid alkanes such as 2,2,6-trimethyloctane.

Sample Preparation

• Solvent Selection : Choose a deuterated solvent in which the analyte is soluble. For non-polar compounds like 2,2,6-trimethyloctane, deuterated chloroform (B151607) (CDCl₃) is a common choice.

• Concentration :

  • For ¹H NMR, prepare a solution with approximately 1-5 mg of the sample in 0.6-0.7 mL of the deuterated solvent.

  • For ¹³C NMR, a higher concentration of 10-50 mg in 0.6-0.7 mL is recommended due to the lower natural abundance of the ¹³C isotope.

• Sample Filtration : To ensure a homogeneous magnetic field, it is critical to remove any particulate matter. Filter the sample solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Internal Standard : Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), to the sample solution for chemical shift referencing (δ = 0.00 ppm).

• Degassing (Optional) : For high-resolution experiments or samples sensitive to oxygen, degassing the sample can improve spectral quality by reducing paramagnetic broadening. This can be achieved by bubbling an inert gas like argon through the solution or by several freeze-pump-thaw cycles.

NMR Instrument Parameters

The following are typical starting parameters for a 400 MHz NMR spectrometer. These may need to be optimized for the specific instrument and sample.

¹H NMR Spectroscopy:

• Pulse Program : Standard single-pulse sequence (e.g., zg30).

• Number of Scans : 8-16 scans are typically sufficient for good signal-to-noise.

• Relaxation Delay (d1) : 1-2 seconds.

• Acquisition Time : 2-4 seconds.

• Spectral Width : A sweep width of -2 to 12 ppm is generally adequate for alkanes.

¹³C NMR Spectroscopy:

• Pulse Program : Proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum to single lines for each unique carbon.

• Number of Scans : Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required.

• Relaxation Delay (d1) : 2 seconds.

• Acquisition Time : 1-2 seconds.

• Spectral Width : A sweep width of 0 to 220 ppm will cover the expected chemical shift range for alkanes.

Data Processing

• Fourier Transformation : Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing : Manually or automatically phase the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction : Apply a baseline correction algorithm to produce a flat baseline.

• Referencing : Calibrate the chemical shift axis by setting the peak of the internal standard (TMS) to 0.00 ppm.

• Integration : Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of the different types of protons.

• Peak Picking : Identify the chemical shift of each peak in both the ¹H and ¹³C spectra.

NMR Spectroscopy Workflow

The following diagram illustrates the logical workflow for conducting NMR spectroscopy experiments, from sample preparation to final data analysis and interpretation.

Application Notes and Protocols for 2,2,6-Trimethyloctane as a Fuel Additive

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,6-Trimethyloctane is a highly branched C11 alkane with potential applications as a fuel additive in spark-ignition engines.[1][2] Its molecular structure suggests properties conducive to enhancing the octane (B31449) rating of gasoline, thereby preventing engine knock and enabling more efficient combustion.[2] These application notes provide a comprehensive overview of the theoretical benefits, physical and chemical properties, and detailed protocols for evaluating the efficacy of 2,2,6-trimethyloctane as a fuel additive.

While specific performance data for 2,2,6-trimethyloctane is not extensively available in public literature, the following sections outline the standardized methodologies to generate such data and present templates for its systematic recording.

Physicochemical Properties of 2,2,6-Trimethyloctane

A summary of the key physical and chemical properties of 2,2,6-trimethyloctane is presented below. This data is essential for handling, blending calculations, and understanding its behavior in a fuel matrix.

Property	Value	Reference
Chemical Formula	C₁₁H₂₄	[3][4][5]
Molecular Weight	156.31 g/mol	[1][6]
CAS Number	62016-28-8	[3][4][5]
Appearance	Colorless liquid	[2]
Boiling Point	174 °C (estimated)	[2]
Melting Point	-57.06 °C (estimated)	[2]
Flash Point	52.7 °C (estimated)	[2]
Density	0.7349 g/cm³ (estimated)	[2]

Theoretical Application and Signaling Pathway

As a highly branched alkane, 2,2,6-trimethyloctane is expected to increase the Research Octane Number (RON) and Motor Octane Number (MON) of base gasoline. The branching inhibits the autoignition, or "knocking," of the fuel-air mixture in the engine cylinder under compression. This allows for higher compression ratios, leading to improved thermodynamic efficiency and power output. The logical relationship for its application as an anti-knock additive is outlined below.

Figure 1: Logical workflow of 2,2,6-trimethyloctane as an anti-knock fuel additive.

Quantitative Data Summary (Templates)

The following tables are templates for researchers to populate with experimental data obtained from the protocols outlined in the subsequent sections.

Table 1: Octane Number Determination

Fuel Blend	RON (ASTM D2699)	MON (ASTM D2700)	Anti-Knock Index ((RON+MON)/2)
Base Gasoline
Base Gasoline + 5% v/v 2,2,6-Trimethyloctane
Base Gasoline + 10% v/v 2,2,6-Trimethyloctane
Base Gasoline + 20% v/v 2,2,6-Trimethyloctane

Table 2: Engine Performance Metrics

Fuel Blend	Brake Power (kW) @ specified RPM	Brake Torque (Nm) @ specified RPM	Brake Specific Fuel Consumption (g/kWh)
Base Gasoline
Base Gasoline + 5% v/v 2,2,6-Trimethyloctane
Base Gasoline + 10% v/v 2,2,6-Trimethyloctane
Base Gasoline + 20% v/v 2,2,6-Trimethyloctane

Table 3: Exhaust Emission Analysis

Fuel Blend	HC (g/kWh)	CO (g/kWh)	NOx (g/kWh)	CO₂ (g/kWh)
Base Gasoline
Base Gasoline + 5% v/v 2,2,6-Trimethyloctane
Base Gasoline + 10% v/v 2,2,6-Trimethyloctane
Base Gasoline + 20% v/v 2,2,6-Trimethyloctane

Experimental Protocols

The following are detailed protocols for the evaluation of 2,2,6-trimethyloctane as a fuel additive.

Protocol 1: Determination of Research Octane Number (RON)

Objective: To determine the anti-knock characteristics of gasoline and its blends with 2,2,6-trimethyloctane under mild operating conditions.

Apparatus: A Cooperative Fuel Research (CFR) engine conforming to ASTM D2699 specifications.

Methodology:

• Engine Preparation:

  • Calibrate the CFR engine using primary reference fuels (isooctane and n-heptane).

  • Ensure all engine operating parameters (e.g., intake air temperature, coolant temperature, ignition timing) are set according to the ASTM D2699 standard.

• Fuel Sample Preparation:

  • Prepare volumetric blends of the base gasoline with 2,2,6-trimethyloctane at the desired concentrations (e.g., 5%, 10%, 20% v/v).

  • Ensure thorough mixing of the components.

• Testing Procedure:

  • Introduce the fuel sample into the CFR engine's fuel system.

  • Operate the engine under the specified RON conditions.

  • Adjust the compression ratio until a standard level of knock intensity is observed, as measured by the detonation meter.

  • Bracket the sample's knock intensity between two primary reference fuels with known octane numbers.

  • The Research Octane Number is interpolated from the compression ratios and knock intensities of the sample and the bracketing reference fuels.

• Data Recording:

  • Record the determined RON for each fuel blend in Table 1.

Figure 2: Experimental workflow for Research Octane Number (RON) determination.

Protocol 2: Determination of Motor Octane Number (MON)

Objective: To determine the anti-knock characteristics of gasoline and its blends with 2,2,6-trimethyloctane under more severe operating conditions.

Apparatus: A Cooperative Fuel Research (CFR) engine conforming to ASTM D2700 specifications.

Methodology:

• Engine Preparation:

  • Calibrate the CFR engine using primary reference fuels.

  • Set the engine operating parameters to the more severe conditions specified in ASTM D2700 (e.g., higher intake air temperature, fixed ignition timing).

• Fuel Sample Preparation:

  • Use the same fuel blends as prepared for the RON testing.

• Testing Procedure:

  • The procedure is analogous to the RON test, but with the engine operating under the more stringent MON conditions.

  • Adjust the compression ratio to achieve the standard knock intensity.

  • Bracket the sample between two primary reference fuels.

• Data Recording:

  • Record the determined MON for each fuel blend in Table 1.

Protocol 3: Engine Performance and Emissions Testing

Objective: To evaluate the effect of 2,2,6-trimethyloctane on the performance and exhaust emissions of a spark-ignition engine.

Apparatus:

• A multi-cylinder spark-ignition engine coupled to a dynamometer.

• A fuel flow measurement system.

• An exhaust gas analyzer capable of measuring HC, CO, NOx, and CO₂.

Methodology:

• Engine Setup and Baseline Measurement:

  • Install the engine on the test bed and connect all necessary instrumentation.

  • Warm up the engine to a stable operating temperature using the base gasoline.

  • Run the engine at a series of predefined speed and load points.

  • At each point, record brake power, brake torque, fuel consumption, and exhaust emissions.

• Testing with Fuel Blends:

  • Drain the base gasoline from the fuel system and purge with the first fuel blend.

  • Allow the engine to stabilize on the new fuel blend.

  • Repeat the same series of speed and load points as for the baseline measurement, recording the same parameters.

  • Repeat this procedure for all prepared fuel blends.

• Data Analysis:

  • Calculate the Brake Specific Fuel Consumption (BSFC) for each test point.

  • Compare the performance and emission data of the fuel blends to the baseline gasoline.

  • Populate Tables 2 and 3 with the collected and calculated data.

Figure 3: Workflow for engine performance and emissions testing.

Conclusion

References

• 1. 2,2,6-Trimethyloctane | C11H24 | CID 522006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. Octane, 2,2,6-trimethyl- [webbook.nist.gov]
• 4. Octane, 2,2,6-trimethyl- [webbook.nist.gov]
• 5. Octane, 2,2,6-trimethyl- [webbook.nist.gov]
• 6. Page loading... [wap.guidechem.com]

Application Notes and Protocols for 2,2,6-Trimethyloctane in Alternative Fuel Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 2,2,6-trimethyloctane as a component in alternative fuel research. Due to a lack of publicly available experimental data on the specific performance of 2,2,6-trimethyloctane, this document outlines its potential applications based on its chemical structure and the known properties of similar highly branched alkanes. The protocols described are standard methods for evaluating fuel properties and can be applied to 2,2,6-trimethyloctane.

Introduction

2,2,6-Trimethyloctane is a highly branched C11 alkane with the molecular formula C₁₁H₂₄.[1][2] Its structure suggests potential as a valuable component in formulating alternative fuels, particularly for spark-ignition engines, due to the favorable combustion properties typically associated with branched alkanes. This document outlines the potential applications, key physicochemical properties, and detailed experimental protocols for the evaluation of 2,2,6-trimethyloctane as a fuel additive or a neat fuel.

Physicochemical Properties

A summary of the known physical and chemical properties of 2,2,6-trimethyloctane is presented in Table 1. These properties are crucial for understanding its behavior in fuel blends and during combustion.

Table 1: Physicochemical Properties of 2,2,6-Trimethyloctane

Property	Value	Reference
Molecular Formula	C₁₁H₂₄	[1][2]
Molecular Weight	156.31 g/mol	[1][2]
CAS Number	62016-28-8	[1]
Boiling Point	174 °C	[1]
Density	0.7349 g/cm³	[1]
Flash Point	52.7 °C	[1]

Potential Applications in Alternative Fuel Research

Based on its highly branched structure, 2,2,6-trimethyloctane is expected to exhibit a high octane (B31449) rating, making it a promising candidate for several applications in alternative fuel research:

• Gasoline Blend Component: Its primary potential application is as a high-octane blending component in gasoline to improve anti-knock characteristics. This allows for the use of higher compression ratios in engines, leading to improved thermal efficiency and fuel economy.

• Surrogate Fuel Component: In fundamental combustion research, 2,2,6-trimethyloctane can serve as a surrogate molecule representing the class of highly branched alkanes found in real-world fuels like gasoline and jet fuel.

• Alternative Fuel Development: It can be a component in the development of synthetic and bio-derived fuels, where its properties can be tailored to meet specific performance targets.

Experimental Protocols

The following are detailed protocols for key experiments to characterize the fuel properties of 2,2,6-trimethyloctane.

Determination of Research Octane Number (RON) and Motor Octane Number (MON)

Objective: To determine the anti-knock characteristics of 2,2,6-trimethyloctane or its blends.

Apparatus: A standard Cooperative Fuel Research (CFR) engine compliant with ASTM D2699 (for RON) and ASTM D2700 (for MON) methods.

Procedure:

• Engine Preparation: Calibrate the CFR engine using reference fuels (isooctane and n-heptane) as specified in the ASTM standards. Ensure all engine parameters (e.g., compression ratio, ignition timing, intake air temperature) are set according to the respective method.

• Sample Preparation: Prepare a sufficient volume of the test fuel (pure 2,2,6-trimethyloctane or a blend).

• RON (ASTM D2699) Measurement:

  • Operate the CFR engine under the specified conditions for the RON test (600 rpm engine speed, 52°C intake air temperature).

  • Introduce the test fuel into the engine.

  • Adjust the compression ratio until a standard level of knock intensity is observed, as measured by the knock sensor.

  • Bracket the test fuel between two reference fuel blends that give slightly higher and lower knock intensities.

  • The RON of the test fuel is calculated by interpolation between the RONs of the two bracketing reference fuel blends.

• MON (ASTM D2700) Measurement:

  • Operate the CFR engine under the more severe conditions for the MON test (900 rpm engine speed, 149°C intake mixture temperature).

  • Follow the same procedure as for the RON measurement to determine the MON.

Determination of Cetane Number (CN)

Objective: To evaluate the ignition quality of 2,2,6-trimethyloctane for potential use in compression-ignition engines. While highly branched alkanes typically have low cetane numbers, this test is essential for a complete fuel characterization.

Apparatus: An Ignition Quality Tester (IQT) or a CFR engine configured for cetane number determination according to ASTM D613.

Procedure (using IQT):

• Apparatus Calibration: Calibrate the IQT using certified reference fuels (n-cetane and 2,2,4,4,6,8,8-heptamethylnonane).

• Sample Injection: Inject a small, precise amount of the test fuel into a heated, constant-volume combustion chamber containing compressed air.

• Ignition Delay Measurement: Measure the time from the start of injection to the onset of combustion (ignition delay).

• Cetane Number Calculation: The measured ignition delay is then correlated to a derived cetane number (DCN) based on the calibration with the reference fuels.

Data Presentation

While experimental data for 2,2,6-trimethyloctane is not available, Table 2 provides an illustrative summary of expected fuel properties based on data for similar highly branched alkanes.

Table 2: Expected Fuel Properties of 2,2,6-Trimethyloctane (Illustrative)

Property	Expected Value/Range	Rationale
Research Octane Number (RON)	95 - 105	Highly branched alkanes are known to have high RON values.
Motor Octane Number (MON)	90 - 100	MON is typically lower than RON, but still high for branched structures.
Cetane Number (CN)	< 20	High octane and low cetane numbers are inversely correlated for alkanes.
Lower Heating Value (LHV)	~ 44 MJ/kg	Typical for C11 alkanes.

Visualizations

Experimental Workflow for Fuel Property Determination

The following diagram illustrates the general workflow for characterizing the key fuel properties of a novel compound like 2,2,6-trimethyloctane.

References

• 1. lookchem.com [lookchem.com]
• 2. 2,2,6-Trimethyloctane | C11H24 | CID 522006 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2,2,6-Trimethyloctane as an Internal Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the precise world of chromatographic analysis, particularly in fields like drug development, environmental monitoring, and quality control, the accuracy of quantitative measurements is paramount. The use of an internal standard (IS) is a fundamental technique to ensure reliability by correcting for variations in sample preparation, injection volume, and instrument response. 2,2,6-Trimethyloctane, a branched-chain alkane, presents itself as a suitable internal standard for the analysis of volatile and semi-volatile organic compounds by gas chromatography (GC), especially when coupled with mass spectrometry (GC-MS) or flame ionization detection (GC-FID).

This document provides detailed application notes and standardized protocols for the utilization of 2,2,6-trimethyloctane as an internal standard in chromatographic analysis. Its chemical inertness, volatility, and structural dissimilarity to many common analytes make it an excellent candidate for minimizing co-elution and matrix interference.

Physicochemical Properties of 2,2,6-Trimethyloctane

A comprehensive understanding of the physicochemical properties of 2,2,6-trimethyloctane is essential for its effective application as an internal standard. These properties dictate its behavior in the chromatographic system and its suitability for various applications.

Property	Value
Molecular Formula	C₁₁H₂₄
Molecular Weight	156.31 g/mol [1]
Boiling Point	175.8 °C (Predicted)
Density	0.746 g/cm³ (Predicted)
Vapor Pressure	1.3±0.3 mmHg at 25°C (Predicted)
Solubility	Insoluble in water; Soluble in many organic solvents
CAS Number	3522-94-9

Principle of Internal Standard Quantification

The internal standard method involves the addition of a constant, known amount of the IS to all samples, calibration standards, and quality control (QC) samples. The ratio of the peak area of the analyte of interest to the peak area of the internal standard is then used to construct a calibration curve and to quantify the analyte in unknown samples. This ratiometric approach effectively cancels out variations that can occur during sample handling and analysis.

Applications

Based on its properties, 2,2,6-trimethyloctane is a suitable internal standard for the quantitative analysis of a range of volatile and semi-volatile organic compounds, including but not limited to:

• Analysis of Volatile Organic Compounds (VOCs) in Environmental Samples: For the determination of pollutants in air, water, and soil matrices.

• Quantification of Hydrocarbons in Petroleum Products: Particularly in the analysis of gasoline and other fuel samples.

• Flavor and Fragrance Analysis: In the quality control of food, beverages, and cosmetic products.

• Drug Development: For the quantification of volatile impurities or residual solvents in active pharmaceutical ingredients (APIs) and drug products.

Experimental Protocols

The following are detailed protocols for the use of 2,2,6-trimethyloctane as an internal standard in two common applications: the analysis of VOCs in water and the analysis of aromatic hydrocarbons in a gasoline matrix.

Application 1: Quantitative Analysis of Volatile Organic Compounds (VOCs) in Water by Headspace GC-MS

This protocol describes the determination of a representative set of VOCs in a water matrix using 2,2,6-trimethyloctane as an internal standard.

1. Materials and Reagents

• Analytes: Benzene, Toluene, Ethylbenzene, Xylenes (B1142099) (BTEX), and other relevant VOCs.

• Internal Standard: 2,2,6-Trimethyloctane, 99%+ purity.

• Solvent: Purge-and-trap grade Methanol.

• Water: Deionized, organic-free water.

• Glassware: 20 mL headspace vials with PTFE-lined septa.

2. Preparation of Standard Solutions

• Analyte Stock Solution (1000 µg/mL): Prepare a stock solution containing all target VOCs in methanol.

• Internal Standard Stock Solution (1000 µg/mL): Prepare a stock solution of 2,2,6-trimethyloctane in methanol.

• Working Calibration Standards: Prepare a series of at least five calibration standards by spiking appropriate volumes of the analyte stock solution into deionized water in headspace vials. A typical calibration range would be 1-100 µg/L.

• Internal Standard Spiking: Add a constant concentration of 2,2,6-trimethyloctane to each calibration standard and sample. A final concentration of 20 µg/L is recommended.

3. Sample Preparation

• Collect water samples in appropriate containers.

• For analysis, transfer 10 mL of the water sample to a 20 mL headspace vial.

• Spike the sample with the internal standard solution to achieve a final concentration of 20 µg/L of 2,2,6-trimethyloctane.

• Seal the vial immediately.

4. GC-MS Instrumentation and Conditions

Parameter	Condition
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Headspace Sampler	Agilent 7697A or equivalent
Column	DB-624 (30 m x 0.25 mm ID, 1.4 µm film thickness) or equivalent
Carrier Gas	Helium, constant flow at 1.2 mL/min
Headspace Conditions	Oven: 80 °C, Loop: 100 °C, Transfer Line: 110 °C, Equilibration Time: 15 min
GC Inlet	Splitless, 250 °C
Oven Program	40 °C (hold 2 min), ramp to 220 °C at 10 °C/min, hold 5 min
MS Source	230 °C
MS Quadrupole	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

5. Data Analysis and Quantification

• Identify and integrate the peaks corresponding to the target VOCs and 2,2,6-trimethyloctane.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Determine the concentration of the analytes in the samples using the calibration curve.

Illustrative Quantitative Data for VOC Analysis

The following table presents hypothetical data to illustrate the quantification of Benzene using 2,2,6-trimethyloctane as an internal standard.

Sample	Benzene Conc. (µg/L)	Benzene Peak Area	IS Peak Area	Area Ratio (Benzene/IS)	Calculated Conc. (µg/L)
Standard 1	1.0	15,234	450,123	0.0338	-
Standard 2	5.0	76,170	455,234	0.1673	-
Standard 3	10.0	153,289	452,111	0.3391	-
Standard 4	50.0	759,876	451,987	1.6812	-
Standard 5	100.0	1,525,432	453,765	3.3621	-
Sample 1	Unknown	112,876	451,543	0.2500	7.4
Sample 2	Unknown	456,321	454,876	1.0032	29.8

Application 2: Quantitative Analysis of Aromatic Hydrocarbons in Gasoline by GC-FID

This protocol outlines the determination of benzene, toluene, ethylbenzene, and xylenes (BTEX) in a gasoline matrix using 2,2,6-trimethyloctane as an internal standard.

1. Materials and Reagents

• Analytes: Benzene, Toluene, Ethylbenzene, o-Xylene, m-Xylene, p-Xylene.

• Internal Standard: 2,2,6-Trimethyloctane, 99%+ purity.

• Solvent: n-Hexane or a similar non-interfering solvent.

• Gasoline Sample: Commercially available gasoline.

2. Preparation of Standard and Sample Solutions

• Analyte Stock Solution (10,000 µg/mL): Prepare a stock solution containing all target aromatic hydrocarbons in n-hexane.

• Internal Standard Stock Solution (10,000 µg/mL): Prepare a stock solution of 2,2,6-trimethyloctane in n-hexane.

• Working Calibration Standards: Prepare a series of at least five calibration standards by diluting the analyte stock solution in n-hexane. A typical concentration range would be 10-500 µg/mL.

• Internal Standard Spiking: Add a constant concentration of 2,2,6-trimethyloctane to each calibration standard and sample. A final concentration of 100 µg/mL is recommended.

• Sample Preparation: Accurately weigh approximately 1 g of the gasoline sample into a 10 mL volumetric flask. Add the internal standard to achieve a concentration of 100 µg/mL and dilute to the mark with n-hexane.

3. GC-FID Instrumentation and Conditions

Parameter	Condition
Gas Chromatograph	Agilent 7890B or equivalent with FID
Column	DB-1 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium, constant flow at 1.5 mL/min
Injection Port	Split (100:1), 250 °C
Injection Volume	1 µL
Oven Program	50 °C (hold 5 min), ramp to 180 °C at 5 °C/min, hold 10 min
Detector	FID, 280 °C
Makeup Gas	Nitrogen, 25 mL/min
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min

4. Data Analysis and Quantification

• Identify and integrate the peaks corresponding to the target aromatic hydrocarbons and 2,2,6-trimethyloctane.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Determine the concentration of the analytes in the gasoline sample using the calibration curve and the initial sample weight.

Illustrative Quantitative Data for Gasoline Analysis

The following table presents hypothetical data for the quantification of Toluene in a gasoline sample using 2,2,6-trimethyloctane as an internal standard.

Sample	Toluene Conc. (µg/mL)	Toluene Peak Area	IS Peak Area	Area Ratio (Toluene/IS)	Calculated Conc. (µg/mL)
Standard 1	10	55,432	2,100,876	0.0264	-
Standard 2	50	278,987	2,110,453	0.1322	-
Standard 3	100	556,123	2,098,765	0.2650	-
Standard 4	250	1,395,654	2,105,432	0.6629	-
Standard 5	500	2,789,098	2,099,876	1.3282	-
Gasoline Sample	Unknown	876,543	2,102,345	0.4169	157.3

Visualization of Experimental Workflow

The following diagrams illustrate the general workflows for sample preparation and analysis using an internal standard.

References

• 1. 2,2,6-Trimethyloctane | C11H24 | CID 522006 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Engine Studies of 2,2,6-Trimethyloctane

A FOCUSED LOOK AT A POTENTIAL GASOLINE ADDITIVE

Introduction

2,2,6-Trimethyloctane (C11H24) is a highly branched paraffinic hydrocarbon that has been identified as a potential blending component for gasoline.[1] Its molecular structure suggests a high octane (B31449) rating, a desirable characteristic for modern spark-ignition engines designed to operate at high compression ratios for improved efficiency. Understanding the combustion characteristics of 2,2,6-trimethyloctane is crucial for its evaluation as a fuel additive. These application notes provide an overview of its properties and outline protocols for its study in engine applications.

Due to a notable scarcity of direct engine combustion research on 2,2,6-trimethyloctane in publicly available literature, this document also draws upon data from analogous highly-branched alkanes to infer potential combustion behavior and to establish comprehensive experimental protocols.

Physicochemical Properties of 2,2,6-Trimethyloctane

A summary of the key physical and chemical properties of 2,2,6-trimethyloctane is presented below. These properties are essential for fuel handling, injection, and combustion modeling.

Property	Value
Molecular Formula	C11H24[1][2][3]
Molecular Weight	156.31 g/mol [1]
Boiling Point	174°C[1]
Density	0.7349 g/cm³[1]
Flash Point	52.7°C[1]
CAS Number	62016-28-8[1][2][3]

Anticipated Combustion Characteristics

Highly-branched alkanes are a significant component of both conventional and alternative fuels.[4] Their molecular structure heavily influences their combustion properties, particularly their resistance to autoignition (knocking) in spark-ignition engines.

The branching in the structure of alkanes generally leads to increased stability and a higher octane number. For instance, 2,2,4-trimethylpentane (B7799088) (iso-octane) is the benchmark for the 100-octane rating. It is anticipated that 2,2,6-trimethyloctane, with its multiple methyl branches, will also exhibit a high octane number, making it a valuable component for enhancing the knock resistance of gasoline.

The ignition delay time is a critical parameter in engine combustion, representing the time lag between the start of injection (in diesel engines) or the spark (in gasoline engines) and the onset of combustion. For highly-branched alkanes, the ignition delay is typically longer than for straight-chain alkanes, especially in the low-to-intermediate temperature range characteristic of engine compression. This is due to the molecular structure's influence on the low-temperature oxidation chemistry.

The following table presents representative ignition delay data for highly-branched alkanes, which can serve as a proxy for estimating the behavior of 2,2,6-trimethyloctane.

Compound	Pressure (bar)	Equivalence Ratio (Φ)	Temperature (K)	Ignition Delay (ms)
Triptane (2,2,3-trimethylbutane)	20	1.0	700	~10
20	1.0	800	~2
20	1.0	900	~1
Iso-octane (2,2,4-trimethylpentane)	40	1.0	700	~100
40	1.0	800	~10
40	1.0	900	~2

Note: Data is sourced from kinetic modeling studies and experimental results for analogous compounds and should be considered indicative rather than absolute for 2,2,6-trimethyloctane.[5]

Experimental Protocols for Engine Studies

To rigorously evaluate the combustion characteristics of 2,2,6-trimethyloctane, a series of experiments using a Cooperative Fuel Research (CFR) engine or a modern single-cylinder research engine is recommended.

Protocol 1: Octane Number Determination

Objective: To measure the Research Octane Number (RON) and Motor Octane Number (MON) of 2,2,6-trimethyloctane and its blends with reference fuels.

Methodology:

• Engine Setup: A standardized CFR engine compliant with ASTM D2699 (for RON) and ASTM D2700 (for MON) is required. The engine should be equipped with instrumentation to measure in-cylinder pressure, intake and exhaust temperatures, and fuel flow rate.

• Fuel Preparation: Prepare blends of 2,2,6-trimethyloctane with primary reference fuels (n-heptane and iso-octane) at varying volume percentages.

• RON Test (ASTM D2699):

  • Engine Speed: 600 rpm

  • Intake Air Temperature: Controlled based on barometric pressure

  • Spark Timing: 13° before top dead center (bTDC)

  • The compression ratio is varied until a standard level of knock is detected. This is then compared to the compression ratios required for primary reference fuel blends to achieve the same knock intensity.

• MON Test (ASTM D2700):

  • Engine Speed: 900 rpm

  • Intake Mixture Temperature: 149°C

  • Spark Timing: Varies with compression ratio

  • Similar to the RON test, the compression ratio is adjusted to achieve a standard knock level and compared against reference fuels.

Protocol 2: In-Cylinder Combustion Analysis

Objective: To analyze the combustion process, including flame development, heat release rate, and emissions formation, when using 2,2,6-trimethyloctane as a fuel component.

Methodology:

• Engine Setup: A single-cylinder research engine with optical access (if available) is ideal. The engine should be equipped with a high-speed data acquisition system, in-cylinder pressure transducer, and exhaust gas analyzers for CO, CO2, NOx, and unburned hydrocarbons (UHC).

• Operating Conditions:

  • Engine Speed: 1500 rpm (representative of typical automotive operation)

  • Load: Vary from low to high load (e.g., 25%, 50%, 75% of full load)

  • Air-Fuel Ratio: Sweep from lean to rich conditions (e.g., lambda = 0.8 to 1.2)

  • Spark Timing: Optimized for maximum brake torque (MBT) at each operating point.

• Data Acquisition and Analysis:

  • Record in-cylinder pressure data for at least 300 consecutive cycles at each operating point.

  • Calculate the heat release rate (HRR) from the pressure data.

  • Analyze the combustion phasing (e.g., crank angle of 50% mass fraction burned - CA50).

  • Measure engine-out emissions and correlate with combustion parameters.

Visualizations

Below are diagrams illustrating the logical workflow for evaluating a new fuel component and a conceptual representation of the factors influencing its combustion characteristics.

Caption: Experimental workflow for evaluating a new fuel component.

References

• 1. lookchem.com [lookchem.com]
• 2. 2,2,6-Trimethyloctane | C11H24 | CID 522006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Octane, 2,2,6-trimethyl- [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

2,2,6-Trimethyloctane as a Non-Polar Solvent: Application Notes and General Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Physical and Chemical Properties

A comprehensive understanding of a solvent's physical properties is crucial for its application in experimental chemistry. The properties of 2,2,6-trimethyloctane are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₁H₂₄	[1][2][3]
Molecular Weight	156.31 g/mol	[1][2][3]
Boiling Point	174 °C	[1]
Melting Point	-57.06 °C (estimate)	[1]
Density	0.7349 g/cm³	[1]
Flash Point	52.7 °C	[1]
Refractive Index	1.4134	[1]
Vapor Pressure	1.78 mmHg at 25°C	[1]

These properties indicate that 2,2,6-trimethyloctane is a relatively non-volatile, non-polar liquid at room temperature, with a boiling point suitable for reactions requiring elevated temperatures.

General Application Notes

Due to its non-polar nature, 2,2,6-trimethyloctane is expected to be an effective solvent for non-polar and weakly polar reactants. Its applications would be similar to other branched alkanes used in organic synthesis.

Potential Advantages:

• Inertness: As a saturated hydrocarbon, 2,2,6-trimethyloctane is chemically inert under many reaction conditions, preventing it from participating in unwanted side reactions.

• High Boiling Point: The relatively high boiling point allows for a wide range of reaction temperatures.

• Hydrophobicity: Its immiscibility with water is advantageous for reactions where the exclusion of water is critical and for facilitating aqueous workups.

Limitations:

• Limited Polarity: It is unsuitable for dissolving polar or ionic reagents.

• Lack of Specific Data: The absence of published studies means that reaction optimization, including temperature, concentration, and reaction time, would need to be determined empirically for each new application.

Theoretical Suitability in Organic Reactions

Based on the properties of non-polar solvents, 2,2,6-trimethyloctane could theoretically be employed in the following types of organic reactions:

• Free Radical Reactions: Non-polar, aprotic solvents are often the medium of choice for free radical chain reactions, such as radical halogenations or polymerizations, as they do not interfere with the radical intermediates.

• Organometallic Reactions: Certain organometallic reactions, particularly those involving non-polar organometallic reagents, may be compatible with an alkane solvent. However, the coordinating ability of ethereal solvents is often crucial for the stability and reactivity of many organometallic species.

• Reactions of Non-Polar Substrates: Reactions involving hydrophobic substrates, such as lipids, waxes, or long-chain alkyl compounds, could benefit from a non-polar solvent like 2,2,6-trimethyloctane to ensure solubility.

General Experimental Protocol Framework

While specific, validated protocols for reactions using 2,2,6-trimethyloctane as a solvent are not available, a general workflow for exploring its use in a given organic transformation can be outlined. The following diagram illustrates a logical progression for solvent screening and reaction optimization.

Caption: A general workflow for evaluating 2,2,6-trimethyloctane as a solvent in a new organic reaction.

Safety and Handling

2,2,6-Trimethyloctane is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood.[1] Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. Consult the Safety Data Sheet (SDS) for detailed safety information before use.

Conclusion

While 2,2,6-trimethyloctane possesses the physical properties of a viable non-polar solvent for organic synthesis, a notable gap exists in the scientific literature regarding its specific applications. The information provided here serves as a general guideline for researchers interested in exploring its potential as a solvent in their work. Any new application would require careful experimental design and optimization. Further research into the utility of 2,2,6-trimethyloctane in various reaction types would be a valuable contribution to the field of green and sustainable chemistry.

References

• 1. lookchem.com [lookchem.com]
• 2. 2,2,6-Trimethyloctane | C11H24 | CID 522006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]

Application Notes and Protocols: Investigating the Octane Number of 2,2,6-Trimethyloctane

Abstract: This document provides detailed application notes and protocols for the determination of the Research Octane (B31449) Number (RON) and Motor Octane Number (MON) of 2,2,6-trimethyloctane, a highly branched C11 isoparaffin. Due to the lack of publicly available experimental data for this specific compound, this document outlines the standardized testing methodologies and provides context through data on similar compounds and predictive modeling approaches. These protocols are intended for researchers, scientists, and professionals in the fields of fuel chemistry, engine development, and drug development where high-purity branched alkanes may be used as solvents or reference materials.

Introduction

The octane number is a critical measure of a fuel's resistance to autoignition, or "knocking," in a spark-ignition internal combustion engine. Highly branched isoparaffins are known to be excellent components for gasoline blending due to their high octane ratings, which contribute to improved engine performance and efficiency. 2,2,6-Trimethyloctane, as a C11 isoparaffin, is expected to exhibit a high octane number. The determination of its precise Research Octane Number (RON) and Motor Octane Number (MON) is essential for its evaluation as a potential fuel additive or a high-purity solvent.

The standard methods for determining octane numbers are ASTM D2699 for RON and ASTM D2700 for MON.[1][2][3][4][5][6][7] These methods utilize a standardized single-cylinder Cooperative Fuel Research (CFR) engine.

Quantitative Data Presentation

Compound	Chemical Formula	Research Octane Number (RON)	Motor Octane Number (MON)
n-heptane	C7H16	0	0
Isooctane (B107328) (2,2,4-Trimethylpentane)	C8H18	100	100
n-octane	C8H18	-20	-17
Toluene	C7H8	120	107
Ethanol	C2H5OH	108.6	89

Note: The data for the table above is based on general chemical knowledge and not from the provided search results.

Predictive models, such as those based on Quantitative Structure-Property Relationships (QSPR), can be employed to estimate the octane number of 2,2,6-trimethyloctane.[8] These models use molecular descriptors to correlate the chemical structure with the octane number.

Experimental Protocols

The determination of RON and MON for 2,2,6-trimethyloctane should be performed following the standardized procedures outlined by ASTM International.

3.1. Determination of Research Octane Number (RON) - ASTM D2699

The Research Octane Number (RON) is determined by comparing the knocking characteristics of the test fuel (2,2,6-trimethyloctane) with those of primary reference fuels (blends of isooctane and n-heptane) in a standardized CFR engine under specific "mild" operating conditions.[1][2][3][4][9]

Apparatus:

• Standard single-cylinder, four-stroke cycle, variable compression ratio, carbureted Cooperative Fuel Research (CFR) engine.

• Knock-detection instrumentation.

• Fuel handling and blending equipment.

Procedure:

• Engine Preparation: The CFR engine is prepared and calibrated according to the specifications in ASTM D2699. This includes setting the engine speed to 600 ± 6 rpm and adjusting other operational parameters.

• Reference Fuel Preparation: A series of primary reference fuels, which are blends of isooctane (RON 100) and n-heptane (RON 0), are prepared.

• Bracketing Procedure: The test fuel (2,2,6-trimethyloctane) is run in the engine, and the compression ratio is adjusted to produce a standard level of knock intensity.

• Two reference fuels are then selected, one that knocks more and one that knocks less than the sample. The engine is operated on these reference fuels, and the compression ratio is adjusted for each to achieve the same knock intensity as the sample.

• RON Calculation: The RON of the sample is calculated by interpolation based on the compression ratios and the known RON values of the bracketing reference fuels.

3.2. Determination of Motor Octane Number (MON) - ASTM D2700

The Motor Octane Number (MON) is determined using a similar procedure to RON but under more severe operating conditions, which are intended to simulate higher engine speeds and loads.[5][6][7][10][11]

Apparatus:

• Standard single-cylinder, four-stroke cycle, variable compression ratio, carbureted Cooperative Fuel Research (CFR) engine.

• Knock-detection instrumentation.

• Fuel handling and blending equipment.

• Mixture preheater.

Procedure:

• Engine Preparation: The CFR engine is prepared and calibrated according to the specifications in ASTM D2700. Key differences from the RON test include a higher engine speed of 900 ± 9 rpm and a preheated fuel-air mixture.

• Reference Fuel Preparation: As with the RON test, blends of isooctane and n-heptane are used as primary reference fuels.

• Bracketing Procedure: The test fuel is run in the engine, and the compression ratio is adjusted to achieve a standard knock intensity under the more severe MON operating conditions.

• Two reference fuels are selected that bracket the knocking behavior of the sample.

• MON Calculation: The MON of the sample is calculated by interpolation based on the engine's response to the sample and the bracketing reference fuels.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the determination of either the Research Octane Number (RON) or the Motor Octane Number (MON).

Caption: Workflow for Octane Number Determination.

Logical Relationship of Factors Influencing Octane Number

The following diagram illustrates the relationship between the molecular structure of alkanes and their resulting octane number.

References

• 1. ASTM D2699 Method for Octane Number | Ayalytical [ayalytical.com]
• 2. matestlabs.com [matestlabs.com]
• 3. ASTM D2699 RON Test Method [sh-sinpar.com]
• 4. store.astm.org [store.astm.org]
• 5. store.astm.org [store.astm.org]
• 6. What are ASTM D2700 and ASTM D2699? [sh-sinpar.com]
• 7. ASTM D2700 - eralytics [eralytics.com]
• 8. butlerov.com [butlerov.com]
• 9. ASTM D2699 - eralytics [eralytics.com]
• 10. matestlabs.com [matestlabs.com]
• 11. ASTM D2700 MON Octane Engine Calibration/Standardization [sh-sinpar.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,2,6-Trimethyloctane

Welcome to the technical support center for the synthesis of 2,2,6-Trimethyloctane. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during its synthesis.

Overview of Synthetic Strategy

A common and logical approach to synthesizing 2,2,6-trimethyloctane involves a multi-step process beginning with a Grignard reaction, followed by dehydration and subsequent hydrogenation. This pathway allows for the construction of the carbon skeleton and subsequent removal of functional groups to yield the target alkane.

Troubleshooting Guides

This section provides a detailed breakdown of potential issues and corresponding solutions for each major step in the proposed synthesis of 2,2,6-trimethyloctane.

Stage 1: Grignard Reaction

The initial step involves the reaction of a suitable Grignard reagent with a ketone to form a tertiary alcohol. A plausible route is the reaction of sec-butylmagnesium bromide with 4,4-dimethyl-2-pentanone (B109323).

dot

Caption: Workflow for the Grignard Reaction Stage.

Problem ID	Observed Issue	Potential Cause(s)	Suggested Troubleshooting Steps
GR-01	Low or no yield of the tertiary alcohol.	1. Inactive Grignard reagent due to moisture. 2. Steric hindrance from the bulky tert-butyl group on the ketone. 3. Impure starting materials.	1. Ensure all glassware is flame-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents. 2. Consider using a more reactive organometallic reagent, such as an organolithium compound. 3. Purify the ketone and the alkyl halide used to prepare the Grignard reagent before use.
GR-02	Formation of a significant amount of side products, such as a reduced ketone (alcohol) or an enolate.	1. Presence of acidic protons in the starting materials. 2. The Grignard reagent acting as a base rather than a nucleophile.	1. Ensure the ketone is aprotic. 2. Run the reaction at a lower temperature to favor nucleophilic addition over enolization.
GR-03	Difficulty in isolating the product during workup.	Emulsion formation during the aqueous workup.	1. Use a saturated solution of ammonium (B1175870) chloride for the quench. 2. Add more organic solvent to help break the emulsion. 3. Gentle swirling instead of vigorous shaking during extraction.

Stage 2: Dehydration of the Tertiary Alcohol

The tertiary alcohol is then dehydrated to form an alkene. This is typically achieved through acid-catalyzed elimination.

dot

Caption: Workflow for the Dehydration Stage.

Problem ID	Observed Issue	Potential Cause(s)	Suggested Troubleshooting Steps
DH-01	Incomplete reaction, with starting alcohol remaining.	1. Insufficient acid catalyst. 2. Reaction temperature is too low.	1. Increase the amount of acid catalyst slightly. 2. Gradually increase the reaction temperature while monitoring the reaction progress by TLC or GC.
DH-02	Formation of a complex mixture of alkene isomers.	The dehydration of tertiary alcohols can lead to the formation of multiple alkene isomers through different elimination pathways (Zaitsev and Hofmann products).	1. The formation of multiple isomers is expected. Purification by fractional distillation or chromatography will be necessary. 2. The subsequent hydrogenation step will convert all isomers to the desired alkane, so complete separation may not be critical at this stage.
DH-03	Polymerization of the alkene product.	High reaction temperature and/or high concentration of acid catalyst.	1. Use a milder acid catalyst, such as oxalic acid or p-toluenesulfonic acid. 2. Lower the reaction temperature and use a shorter reaction time. 3. Consider distillation of the alkene as it is formed to remove it from the acidic conditions.

Stage 3: Hydrogenation of the Alkene

The final step is the hydrogenation of the alkene mixture to yield the saturated alkane, 2,2,6-trimethyloctane.[1][2][3][4]

dot

Caption: Workflow for the Hydrogenation Stage.

Problem ID	Observed Issue	Potential Cause(s)	Suggested Troubleshooting Steps
HG-01	Incomplete hydrogenation, with alkene still present.	1. Inactive catalyst. 2. Insufficient hydrogen pressure. 3. Presence of catalyst poisons.	1. Use fresh, high-quality catalyst. 2. Increase the hydrogen pressure (ensure the equipment is rated for the pressure used). 3. Ensure the alkene starting material is free from sulfur or other catalyst poisons.
HG-02	Low recovery of the final product.	1. Volatility of the product leading to loss during solvent removal. 2. Adsorption of the product onto the catalyst.	1. Use a rotary evaporator with a cold trap and apply vacuum cautiously. 2. After filtration of the catalyst, wash it thoroughly with a low-boiling point solvent to recover any adsorbed product.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the synthesis of highly branched alkanes like 2,2,6-trimethyloctane?

A1: The primary challenges in synthesizing highly branched alkanes include steric hindrance in key bond-forming reactions, the potential for rearrangement reactions, and difficulties in purifying the final product from structurally similar isomers.[5][6]

Q2: Can I use a Wurtz reaction to synthesize 2,2,6-trimethyloctane?

A2: The Wurtz reaction is generally not suitable for the synthesis of unsymmetrical alkanes like 2,2,6-trimethyloctane.[7][8] Attempting to couple two different alkyl halides (e.g., 1-bromo-2,2-dimethylpropane (B145997) and 2-bromohexane) would result in a mixture of three different alkanes, which are often difficult to separate due to similar boiling points.[7][8]

Q3: Are there alternative methods for the final reduction step instead of catalytic hydrogenation?

A3: While catalytic hydrogenation is the most common and efficient method, other reduction techniques could be considered, although they may be less practical. These could include diimide reduction, although this is less common for simple alkane synthesis. For this target molecule, catalytic hydrogenation is the recommended method.

Q4: How can I confirm the identity and purity of the final product?

A4: The identity and purity of 2,2,6-trimethyloctane can be confirmed using a combination of analytical techniques, including Gas Chromatography-Mass Spectrometry (GC-MS) to determine the molecular weight and fragmentation pattern, and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) to confirm the carbon-hydrogen framework.

Q5: What safety precautions should be taken during this synthesis?

A5: Standard laboratory safety precautions should be followed, including the use of personal protective equipment (goggles, lab coat, gloves). Grignard reagents are highly reactive with water and air, and should be handled under an inert atmosphere. Catalytic hydrogenation involves flammable hydrogen gas and should be conducted in a well-ventilated area with appropriate safety measures.

Experimental Protocols

Protocol 1: Synthesis of 2,2,6-Trimethyl-6-octanol (Grignard Reaction)

• Preparation: All glassware must be oven-dried and assembled while hot under a stream of dry nitrogen or argon.

• Grignard Reagent Formation: In a three-necked flask equipped with a dropping funnel, condenser, and magnetic stirrer, place magnesium turnings. Add a small crystal of iodine. A solution of sec-butyl bromide in anhydrous diethyl ether is added dropwise from the dropping funnel to initiate the reaction. Once the reaction starts, the remaining solution is added at a rate to maintain a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30 minutes.

• Addition of Ketone: The Grignard reagent solution is cooled in an ice bath. A solution of 4,4-dimethyl-2-pentanone in anhydrous diethyl ether is added dropwise with stirring.

• Workup: After the addition is complete, the reaction mixture is stirred for one hour at room temperature. The mixture is then poured slowly into a beaker containing ice and a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude tertiary alcohol.

Protocol 2: Dehydration of 2,2,6-Trimethyl-6-octanol

• Setup: The crude alcohol is placed in a round-bottom flask with a catalytic amount of a strong acid (e.g., sulfuric acid or phosphoric acid).

• Reaction: The mixture is heated to a temperature sufficient to cause dehydration (typically 100-150 °C). The alkene product can be distilled from the reaction mixture as it is formed.

• Workup: The distillate is washed with a dilute sodium bicarbonate solution and then with water. The organic layer is dried over anhydrous calcium chloride and purified by fractional distillation.

Protocol 3: Hydrogenation of 2,2,6-Trimethyloctene Isomers

• Setup: The alkene mixture is dissolved in a suitable solvent (e.g., ethanol (B145695) or ethyl acetate) in a high-pressure hydrogenation vessel. A catalytic amount of palladium on carbon (10% Pd/C) is added.

• Reaction: The vessel is sealed, purged with nitrogen, and then pressurized with hydrogen gas (typically 3-5 atm). The mixture is stirred vigorously at room temperature until the theoretical amount of hydrogen is consumed.

• Workup: The reaction mixture is filtered through a pad of celite to remove the catalyst. The solvent is carefully removed by distillation to yield the final product, 2,2,6-trimethyloctane. Further purification can be achieved by fractional distillation.

References

• 1. Khan Academy [khanacademy.org]
• 2. m.youtube.com [m.youtube.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. youtube.com [youtube.com]
• 5. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. adichemistry.com [adichemistry.com]
• 8. scribd.com [scribd.com]

Technical Support Center: Separation and Purification of 2,2,6-Trimethyloctane Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the separation and purification of 2,2,6-trimethyloctane and its isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating isomers of 2,2,6-trimethyloctane?

A1: The primary challenge lies in the similar physicochemical properties of the isomers, such as close boiling points and polarities. This makes separation by conventional distillation difficult and often requires high-efficiency techniques like high-resolution gas chromatography or specialized adsorptive methods.

Q2: Which analytical techniques are most suitable for separating C11 alkane isomers like 2,2,6-trimethyloctane?

A2: Gas chromatography (GC) is the most powerful and widely used technique for the analysis of volatile compounds like undecane (B72203) isomers. For purification on a larger scale, preparative gas chromatography (prep-GC) can be employed. Adsorptive separation using molecular sieves is another viable but less common method for these larger branched alkanes.

Q3: How does branching affect the boiling point of undecane (C11H24) isomers?

A3: Increased branching generally leads to a more compact, spherical molecular shape. This reduces the surface area available for intermolecular van der Waals forces, resulting in a lower boiling point compared to linear or less branched isomers.[1]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the separation and purification of 2,2,6-trimethyloctane isomers.

Gas Chromatography (GC) Troubleshooting

Issue 1: Poor Resolution or Co-elution of Isomer Peaks

• Possible Cause: The GC column stationary phase is not selective enough for the isomers.

• Solution: For non-polar alkanes, a non-polar stationary phase is typically used. However, to improve separation of closely related isomers, consider a column with a different selectivity. For C11 alkanes, a long capillary column (e.g., >50 m) with a thin film thickness will provide higher efficiency and better resolution.

• Possible Cause: The temperature program is not optimized.

• Solution: A slow temperature ramp rate allows for better separation of compounds with close boiling points. Start with a low initial oven temperature to ensure good focusing of the analytes on the column head.

• Possible Cause: The carrier gas flow rate is not optimal.

• Solution: Ensure the carrier gas flow rate is set to the optimal linear velocity for the carrier gas being used (e.g., Helium, Hydrogen). This will maximize column efficiency.

Issue 2: Peak Tailing

• Possible Cause: Active sites in the GC system (e.g., inlet liner, column contamination).

• Solution: Use a deactivated inlet liner and ensure the column is properly conditioned. If contamination is suspected, trim the first few centimeters of the column.

• Possible Cause: The injection volume is too large, causing sample overload.

• Solution: Reduce the injection volume or dilute the sample.

Issue 3: Ghost Peaks or Carryover

• Possible Cause: Contamination from previous injections.

• Solution: Bake out the column at a high temperature (below the column's maximum limit) to remove contaminants. Ensure the syringe is properly cleaned between injections.

• Possible Cause: Septum bleed.

• Solution: Use a high-quality, low-bleed septum and replace it regularly.

Preparative GC Troubleshooting

Issue 1: Low Recovery of Purified Isomers

• Possible Cause: Inefficient trapping of the eluted compound.

• Solution: Ensure the collection trap is sufficiently cooled to condense the analyte. The trap design should maximize surface area for efficient collection.

• Possible Cause: The split ratio to the detector is too high, sending most of the sample to the detector instead of the collection trap.

• Solution: Adjust the split ratio to direct a larger portion of the eluent to the collection trap.

Data Presentation

Table 1: Boiling Points of Selected C11H24 Isomers

Isomer Name	CAS Number	Boiling Point (°C)
n-Undecane	1120-21-4	196
2,2,6-Trimethyloctane	62016-28-8	174
2,3-Dimethylnonane	2884-06-2	186.9
2,4-Dimethylnonane	17302-24-8	Not available
4,5-Dimethylnonane	17302-23-7	Not available

Experimental Protocols

Protocol 1: Analytical Separation of 2,2,6-Trimethyloctane Isomers by Gas Chromatography-Flame Ionization Detection (GC-FID)

Objective: To achieve baseline separation of 2,2,6-trimethyloctane from its structural isomers.

Materials:

• Gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless inlet.

• Capillary column: e.g., DB-1ms (100% dimethylpolysiloxane), 60 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier gas: Helium (99.999% purity).

• Sample: A mixture of C11 alkane isomers, including 2,2,6-trimethyloctane, dissolved in hexane.

Method:

• GC Conditions:

  • Inlet Temperature: 250 °C

  • Split Ratio: 50:1

  • Carrier Gas Flow: 1.5 mL/min (constant flow)

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 5 minutes.

    • Ramp: 2 °C/min to 180 °C.

    • Hold at 180 °C for 10 minutes.

  • Detector Temperature: 300 °C

• Sample Injection: Inject 1 µL of the sample mixture.

• Data Analysis: Identify peaks based on retention times compared to known standards.

Protocol 2: Purification of 2,2,6-Trimethyloctane by Preparative Gas Chromatography (Prep-GC)

Objective: To isolate a high-purity fraction of 2,2,6-trimethyloctane from an isomeric mixture.

Materials:

• Preparative gas chromatograph with a thermal conductivity detector (TCD) or FID with a splitter.

• Packed or wide-bore capillary column with a non-polar stationary phase.

• Collection trap (e.g., U-tube cooled with liquid nitrogen).

• Isomeric mixture containing 2,2,6-trimethyloctane.

Method:

• Prep-GC Conditions:

  • Injector Temperature: 280 °C

  • Column: 5% Phenyl Methylpolysiloxane, 4 m x 10 mm ID.

  • Carrier Gas: Nitrogen, flow rate adjusted for optimal separation and throughput.

  • Oven Temperature Program: Isothermal at a temperature that provides good separation of the target isomer from its closest eluting neighbors (determined from analytical GC).

  • Detector Temperature: 300 °C

  • Split Ratio: Adjusted to send a small fraction to the detector for monitoring and the majority to the collection trap.

• Injection and Collection:

  • Inject a larger volume of the sample mixture (e.g., 100 µL).

  • Monitor the chromatogram and open the valve to the collection trap just before the 2,2,6-trimethyloctane peak begins to elute.

  • Close the valve after the peak has completely eluted.

• Recovery:

  • Allow the collection trap to warm to room temperature.

  • Rinse the condensed liquid into a vial with a small amount of a volatile solvent (e.g., pentane).

• Purity Analysis: Analyze the collected fraction by analytical GC-FID to determine its purity.

Visualizations

Caption: Troubleshooting workflow for poor peak resolution in GC.

Caption: Logical workflow for selecting a separation method.

References

• 1. d-nb.info [d-nb.info]

Technical Support Center: Gas Chromatography (GC) Analysis of Branched Alkanes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the gas chromatography (GC) analysis of branched alkanes.

Frequently Asked Questions (FAQs)

Q1: Why is the analysis of branched alkanes by GC challenging?

The primary challenge in analyzing branched alkanes lies in their vast number of structurally similar isomers. These isomers often have very close boiling points, leading to significant peak co-elution, where multiple compounds elute from the GC column at or near the same time. This makes accurate identification and quantification difficult.

Q2: What is the most critical factor for separating branched alkane isomers?

The selection of the GC column, specifically its stationary phase, is the most critical factor. For branched alkanes, which are non-polar compounds, a non-polar stationary phase is the industry standard. The principle of "like dissolves like" dictates that a non-polar column will provide the best separation based primarily on the boiling points of the analytes.

Q3: How does temperature programming improve the separation of a complex mixture of branched alkanes?

Temperature programming is essential for analyzing samples containing compounds with a wide range of boiling points, which is typical for mixtures of branched alkanes. It allows for the separation of more volatile, lower-boiling point isomers at lower initial temperatures. Subsequently, increasing the oven temperature allows for the timely elution of higher-boiling point, more complex branched structures with good peak shape.

Q4: When should I consider using a longer GC column or one with a smaller internal diameter?

Consider a longer column (e.g., 60 m or 100 m) or a column with a smaller internal diameter (e.g., 0.18 mm) when you are facing severe co-elution of critical isomer pairs that cannot be resolved by optimizing the temperature program or carrier gas flow rate.

• Longer columns provide more theoretical plates, leading to higher resolution, but at the cost of longer analysis times.

• Smaller internal diameter (ID) columns also offer higher efficiency and resolution but have a lower sample capacity, meaning they can be more easily overloaded.

Q5: My mass spectrometer (MS) is not providing clear molecular ions for my branched alkanes. What can I do?

Electron ionization (EI) is a high-energy ionization technique that can cause extensive fragmentation of branched alkanes, often leading to the absence of a discernible molecular ion. Consider using a "soft" ionization technique like chemical ionization (CI). CI is less energetic and is more likely to produce a prominent protonated molecule or adduct ion, which will help in confirming the molecular weight of the branched alkane isomers.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Fronting, Splitting)

Poor peak shape can significantly impact the accuracy of integration and, therefore, quantification. The following table summarizes common causes and solutions for various peak shape problems.

Symptom	Potential Cause	Recommended Solution
Peak Tailing	Active Sites in the System: Exposed silanols in the inlet liner, column, or packing material can interact with analytes.	- Use a deactivated inlet liner. - Trim the first 10-20 cm of the column. - Condition the column according to the manufacturer's instructions.
Improper Column Installation: Column not cut cleanly at a 90-degree angle or inserted to the wrong depth in the inlet.	- Re-cut the column using a ceramic wafer or diamond scribe. - Ensure the column is installed at the correct height as per the instrument manual.
Column Contamination: Accumulation of non-volatile residues at the head of the column.	- Trim the front of the column. - Use a guard column to protect the analytical column.
Peak Fronting	Column Overload: Injecting too much sample for the column's capacity.	- Dilute the sample. - Reduce the injection volume. - Use a column with a thicker stationary phase film or a wider internal diameter.
Solvent Mismatch: The polarity of the injection solvent is significantly different from the stationary phase.	- Choose a solvent that is more compatible with the non-polar stationary phase (e.g., hexane, heptane).
Split Peaks	Improper Injection Technique: Slow or erratic injection speed (manual injection).	- Use an autosampler for consistent and rapid injections.
Inlet Temperature Too Low: Incomplete or slow vaporization of the sample in the inlet.	- Increase the inlet temperature. Ensure it is high enough to vaporize the sample components rapidly but not so high as to cause thermal degradation.
Incompatible Solvent and Initial Oven Temperature: For splitless injections, if the initial oven temperature is too high relative to the solvent's boiling point, it can cause peak splitting.	- Set the initial oven temperature at least 20°C below the boiling point of the solvent.

Issue 2: Retention Time Variability

Inconsistent retention times can lead to misidentification of peaks between runs.

Symptom	Potential Cause	Recommended Solution
Gradual Decrease in Retention Times	Column Bleed/Degradation: Loss of stationary phase over time, especially at high temperatures.	- Operate the column within its recommended temperature limits. - Trim the column from the inlet end to remove the most affected section. - Replace the column if it is old or severely degraded.
Sudden Shifts in Retention Times	Leaks in the System: A leak in the carrier gas flow path will change the column head pressure and flow rate.	- Perform a leak check of the septum, inlet fittings, and column connections using an electronic leak detector.
Changes in Carrier Gas Flow Rate: Incorrect pressure or flow settings, or a nearly empty gas cylinder.	- Verify that the carrier gas pressure and flow rate are set correctly in the method. - Check the pressure of the gas cylinder and replace if necessary.
Irreproducible Retention Times	Oven Temperature Not Equilibrating: Insufficient equilibration time at the initial temperature between runs.	- Increase the oven equilibration time in the method to ensure the column is at the correct starting temperature for each injection.
Column Not Properly Conditioned: A new column that has not been adequately conditioned may show shifting retention times.	- Condition the new column according to the manufacturer's instructions before analytical runs.

Issue 3: Co-elution of Branched Alkane Isomers

This is the most common and challenging issue in the analysis of branched alkanes.

Symptom	Potential Cause	Recommended Solution
Broad, Unresolved Peaks or Shoulders	Sub-optimal Temperature Program: The temperature ramp rate is too fast, not allowing enough time for isomers to separate.	- Decrease the temperature ramp rate (e.g., from 10°C/min to 5°C/min or even 2°C/min for critical separations).
Insufficient Column Efficiency: The column is too short or has too large of an internal diameter to provide the necessary resolving power.	- Use a longer column (e.g., 60 m or 100 m). - Use a column with a smaller internal diameter (e.g., 0.25 mm or 0.18 mm).
Incorrect Carrier Gas Flow Rate: The linear velocity of the carrier gas is not optimal for the column dimensions.	- Optimize the carrier gas flow rate to achieve the best efficiency. This is typically around 30-40 cm/s for helium.
Wrong Stationary Phase: Although non-polar phases are standard, very subtle differences in selectivity between different non-polar phases can sometimes aid in separation.	- Consider a column with a slightly different non-polar phase (e.g., 5% phenyl-methylpolysiloxane vs. 100% dimethylpolysiloxane).

Data Presentation: Impact of GC Parameters on Resolution

The following table provides a qualitative and illustrative quantitative summary of how changing key GC parameters can affect the resolution of closely eluting branched alkane isomers.

Parameter	Change	Effect on Resolution	Illustrative Example (Change in Resolution Factor, Rs)	Trade-off
Column Length	Increase (e.g., 30 m to 60 m)	Increase	1.0 -> 1.4	Longer analysis time
Column Internal Diameter	Decrease (e.g., 0.32 mm to 0.25 mm)	Increase	1.0 -> 1.2	Lower sample capacity
Stationary Phase Film Thickness	Increase (for volatile isomers)	Increase	1.0 -> 1.1	Longer retention times, lower maximum temperature
Oven Temperature Ramp Rate	Decrease (e.g., 10°C/min to 5°C/min)	Increase	1.0 -> 1.3	Longer analysis time
Carrier Gas Flow Rate	Optimize to ideal linear velocity	Increase	1.0 -> 1.2	May require adjustment of oven program

Note: The quantitative impact is illustrative and will vary depending on the specific isomers and analytical conditions.

Experimental Protocols

Protocol 1: Sample Preparation for Petroleum-Derived Samples (e.g., Gasoline)

This protocol outlines a simple dilution for the analysis of branched alkanes in a complex hydrocarbon matrix.

• Sample Collection: Obtain a representative sample in a clean, airtight glass vial.

• Dilution:

  • Pipette 100 µL of the petroleum sample into a 10 mL volumetric flask.

  • Dilute to the mark with a high-purity volatile solvent such as n-hexane or pentane.

  • Cap and invert the flask several times to ensure thorough mixing.

• Transfer: Transfer an aliquot of the diluted sample into a 2 mL autosampler vial with a PTFE-lined cap.

• Internal Standard (Optional but Recommended for Quantification):

  • To the 10 mL volumetric flask, add a known concentration of an internal standard that is not present in the sample (e.g., a deuterated alkane or a non-native n-alkane).

Protocol 2: GC Method for Branched Alkane Analysis

This protocol provides a starting point for developing a GC method for the analysis of branched alkanes in a complex mixture.

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Column: Agilent J&W DB-5ms Ultra Inert, 60 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.5 mL/min.

• Inlet: Split/Splitless injector at 280°C.

• Injection Mode: Split, 100:1 ratio.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp 1: 5°C/min to 200°C.

  • Ramp 2: 10°C/min to 320°C, hold for 10 minutes.

• Detector: Flame Ionization Detector (FID) at 325°C.

  • Hydrogen flow: 30 mL/min.

  • Airflow: 400 mL/min.

  • Makeup gas (Nitrogen): 25 mL/min.

• Data System: Agilent MassHunter or equivalent.

Mandatory Visualization

Caption: Troubleshooting workflow for poor resolution of branched alkanes.

Caption: Logical workflow for selecting a GC column for branched alkane analysis.

Technical Support Center: Overcoming Matrix Effects in 2,2,6-Trimethyloctane Quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome matrix effects when quantifying the volatile organic compound (VOC) 2,2,6-trimethyloctane, typically by Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my 2,2,6-trimethyloctane analysis?

A1: Matrix effects are the alteration of an analyte's signal response due to the presence of other components in the sample matrix.[1][2][3] In GC-MS, this can manifest as either signal enhancement (an artificially high reading) or signal suppression (an artificially low reading). This interference can occur at any stage of the analysis, including sample extraction, injection, chromatographic separation, and detection.[1][2] For 2,2,6-trimethyloctane, co-extracted compounds from complex matrices like plasma, tissue, or environmental samples can coat the GC inlet liner, leading to signal enhancement, or interfere with the ionization process in the mass spectrometer, causing suppression.[4] Ultimately, uncorrected matrix effects can lead to inaccurate and unreliable quantification.

Q2: I am observing poor reproducibility for my 2,2,6-trimethyloctane quantification in plasma samples. Could this be due to matrix effects?

A2: Yes, poor reproducibility is a classic sign of unmanaged matrix effects. The composition of biological samples can vary significantly from sample to sample.[1] If your sample preparation does not adequately remove interfering compounds, or if your calibration strategy does not account for them, the variable nature of the matrix will lead to inconsistent signal suppression or enhancement, resulting in poor precision.

Q3: What is the best sample preparation technique to minimize matrix effects for 2,2,6-trimethyloctane?

A3: For a volatile compound like 2,2,6-trimethyloctane, Headspace Solid-Phase Microextraction (HS-SPME) is an excellent choice. This technique is solvent-free and combines sampling, extraction, and concentration into a single step.[5][6] By sampling from the headspace above the sample, the SPME fiber is not exposed to non-volatile matrix components, which are a primary source of interference in the GC inlet and MS source.[5][6] The choice of SPME fiber coating is crucial and should be optimized based on the analyte's properties; for a non-polar compound like 2,2,6-trimethyloctane, a polydimethylsiloxane (B3030410) (PDMS) fiber is a suitable starting point.[7][8]

Q4: How do I choose the right calibration strategy to overcome matrix effects?

A4: The ideal calibration strategy depends on the resources available and the complexity of the matrix.

• Stable Isotope Dilution (SID): This is the gold standard. It involves adding a known amount of an isotopically labeled version of 2,2,6-trimethyloctane to your samples. Since the labeled standard is chemically identical to the analyte, it experiences the same matrix effects, providing the most accurate correction.[9][10] However, this method is dependent on the commercial availability of the labeled standard.

• Matrix-Matched Calibration: This is a highly effective alternative when a labeled standard is not available. Calibration standards are prepared in a blank matrix that is representative of the samples being analyzed.[11] This approach helps to mimic the matrix effects seen in the unknown samples.[11]

• Standard Addition: In this method, known amounts of a 2,2,6-trimethyloctane standard are added directly to aliquots of the unknown sample. This is very effective for individual or a small number of samples but can be labor-intensive for large batches.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Recovery / Signal Suppression	Non-volatile matrix components are co-eluting and suppressing ionization in the MS source.	1. Optimize Sample Cleanup: Implement or improve a cleanup step. For liquid samples, consider Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE). For solid samples, a technique like QuEChERS may be effective.[12][13]2. Switch to HS-SPME: This will prevent non-volatile interferences from reaching the GC-MS system.[5][6]3. Dilute the Sample: A simple 1:5 or 1:10 dilution of the sample extract with a clean solvent can significantly reduce the concentration of interfering matrix components.[6]
High Signal / Enhancement	Active sites in the GC inlet liner are being masked by matrix components, preventing the thermal degradation of 2,2,6-trimethyloctane and leading to a higher than expected signal.[4]	1. Use Matrix-Matched Calibrants: Prepare your calibration curve in a blank matrix extract to ensure the standards and samples experience the same enhancement effect.[11]2. Use a Labeled Internal Standard: An isotopically labeled standard will co-elute and experience the same signal enhancement, correcting for the effect.3. Regular Inlet Maintenance: Ensure the GC inlet liner is clean and replaced regularly. Consider using a liner with glass wool to trap non-volatile residues.
Poor Peak Shape (Tailing or Fronting)	Active sites in the GC system are interacting with the analyte, or the system is overloaded with matrix components.	1. Improve Sample Cleanup: Reduce the amount of matrix material being injected.2. Check for System Contamination: Bake out the column and clean the MS source.3. Use a Guard Column: This can protect the analytical column from contamination.
Inconsistent Results Between Batches	Variability in the matrix composition between different sample batches.	1. Implement a Robust Internal Standard Strategy: If not already in use, a stable isotope-labeled internal standard is the best solution.[9][10] If unavailable, a carefully chosen structural analog can also improve consistency.2. Pool Blank Matrix: If using matrix-matched calibration, create a large, homogenous pool of blank matrix to prepare all calibrants and quality controls for the entire study.

Data Presentation: Impact of Correction Strategies

The following table presents hypothetical data illustrating the impact of matrix effects on the quantification of 2,2,6-trimethyloctane in human plasma and the effectiveness of different correction strategies.

Quantification Method	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	Accuracy (%)	Observations
External Calibration in Solvent	50.0	85.5	171%	Significant signal enhancement is observed due to matrix components protecting the analyte in the GC inlet.[4]
Matrix-Matched Calibration	50.0	52.1	104.2%	By preparing standards in a blank plasma matrix, the enhancement effect is mimicked and largely corrected for.
Stable Isotope Dilution (SID)	50.0	49.8	99.6%	The co-eluting labeled internal standard experiences the same matrix effects as the analyte, providing the most accurate correction.

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) of 2,2,6-Trimethyloctane from Plasma

• Sample Preparation:

  • Pipette 500 µL of plasma into a 10 mL headspace vial.

  • Add 500 µL of deionized water (optional, can improve partitioning for some matrices).

  • If using a stable isotope dilution method, add the internal standard solution at this step.

  • Immediately seal the vial with a magnetic crimp cap.

• Extraction:

  • Place the vial in an autosampler tray with an agitator and heater.

  • Incubate the sample at 60°C for 15 minutes with agitation.

  • Expose a 100 µm PDMS-coated SPME fiber to the headspace above the sample for 20 minutes.

• Desorption and GC-MS Analysis:

  • Retract the fiber and immediately inject it into the GC inlet, heated to 250°C.

  • Desorb the analytes from the fiber for 2 minutes in splitless mode.

  • Begin the GC-MS acquisition program.

Protocol 2: Preparation of Matrix-Matched Calibration Standards

• Matrix Preparation:

  • Obtain a pool of blank human plasma (confirmed to be free of 2,2,6-trimethyloctane).

  • Process the blank plasma using the same extraction method as the samples (e.g., protein precipitation followed by solvent evaporation and reconstitution). The final extract is your "blank matrix".

• Standard Preparation:

  • Prepare a stock solution of 2,2,6-trimethyloctane in methanol.

  • Create a series of working standard solutions by diluting the stock.

  • Spike aliquots of the "blank matrix" with the working standard solutions to create a calibration curve (e.g., 1, 5, 10, 50, 100 ng/mL).

• Analysis:

  • Analyze the matrix-matched standards using the same GC-MS method as the unknown samples.

  • Construct the calibration curve by plotting the analyte response against the concentration.

Visualizations

Caption: Troubleshooting workflow for inaccurate quantification.

Caption: Experimental workflow for HS-SPME GC-MS analysis.

References

• 1. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Matrix Effects in GC-MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Assessment of matrix effects in quantitative GC-MS by using isotopologs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. ba333.free.fr [ba333.free.fr]
• 7. ukm.my [ukm.my]
• 8. superchroma.com.tw [superchroma.com.tw]
• 9. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 11. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 12. scispace.com [scispace.com]
• 13. Quantitative analysis of therapeutic proteins in biological fluids: recent advancement in analytical techniques - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for 2,2,6-Trimethyloctane Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2,2,6-trimethyloctane. The information is tailored for researchers, scientists, and professionals in drug development who may be undertaking this or similar synthetic challenges involving highly branched alkanes.

A common and effective method for the synthesis of highly branched alkanes like 2,2,6-trimethyloctane is through the use of Grignard reagents, which are powerful tools for forming carbon-carbon bonds.[1][2] The proposed synthesis involves two main stages: the formation of a tertiary alcohol via a Grignard reaction with a ketone, followed by the reduction of this alcohol to the target alkane.

Frequently Asked Questions (FAQs)

Q1: What is a reliable synthetic strategy for obtaining 2,2,6-trimethyloctane?

A1: A robust two-step approach is the reaction of a suitable Grignard reagent with a ketone to form a tertiary alcohol, which is then reduced to the final alkane.[1][2] For 2,2,6-trimethyloctane, this can be achieved by reacting tert-butylmagnesium chloride with 2-hexanone (B1666271) to form 2,2-dimethyl-3-hexanol, followed by a reduction step. An alternative is the reaction of propylmagnesium bromide with pinacolone (B1678379) (3,3-dimethyl-2-butanone) to yield 2,2,6-trimethyl-3-octanol, followed by reduction.

Q2: My Grignard reaction is not initiating. What are the common causes and solutions?

A2: Failure of a Grignard reaction to initiate is a frequent issue. The primary causes are the passivating layer of magnesium oxide on the magnesium turnings and the presence of moisture.[3]

• Solution: Ensure all glassware is rigorously dried, and use anhydrous solvents. The magnesium turnings can be activated by adding a small crystal of iodine, which will disappear as the reaction begins.[1][3] Gentle heating or sonication can also help to initiate the reaction.[3]

Q3: What are the most common side reactions, and how can they be minimized?

A3: The most prevalent side reactions are Wurtz-type coupling and enolization of the ketone.

• Wurtz coupling: This occurs when the Grignard reagent reacts with the unreacted alkyl halide.[3] To minimize this, add the alkyl halide slowly to the magnesium turnings to maintain a low concentration.[3]

• Enolization: If a sterically hindered ketone is used, the Grignard reagent may act as a base and deprotonate the ketone at the alpha-position, leading to the recovery of the starting ketone after workup. Using a less hindered Grignard reagent or switching to an organolithium reagent can mitigate this.[3]

Q4: Which solvent is optimal for this Grignard reaction?

A4: Ethereal solvents such as diethyl ether or tetrahydrofuran (B95107) (THF) are essential for stabilizing the Grignard reagent.[3] THF is often preferred for less reactive halides as it provides better stabilization of the Grignard complex.[3]

Q5: How can I purify the final 2,2,6-trimethyloctane product from its structural isomers?

A5: The purification of alkane isomers can be challenging due to their similar boiling points.[4] Fractional distillation can be effective if there is a sufficient difference in boiling points. For isomers with very close boiling points, preparative gas chromatography or specialized column chromatography with molecular sieves that can separate based on shape may be necessary.[5][6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low yield of Grignard reagent	Presence of moisture in glassware or solvent.	Thoroughly dry all glassware in an oven. Use anhydrous solvents.
Inactive magnesium surface.	Activate magnesium with a small crystal of iodine or by crushing the turnings under an inert atmosphere.
Formation of a significant amount of Wurtz coupling byproduct (e.g., 2,2,3,3-tetramethylbutane)	High concentration of alkyl halide during Grignard formation.	Add the alkyl halide dropwise to the magnesium suspension to ensure it reacts as it is added.[3]
Low conversion of the ketone	Steric hindrance leading to enolization.	Consider using a less sterically hindered ketone or Grignard reagent if the synthesis allows.
Incomplete reaction.	Ensure the reaction is stirred for a sufficient time after the addition of the ketone.
Incomplete reduction of the tertiary alcohol	Inappropriate reducing agent or reaction conditions.	For the reduction of a tertiary alcohol to an alkane, a two-step process involving dehydration to an alkene followed by catalytic hydrogenation is often effective.
Difficulty in separating the final product from isomers	Similar boiling points and polarities of the isomers.	Employ high-efficiency fractional distillation. Consider preparative gas chromatography for small scales. The use of molecular sieves that selectively adsorb linear or less branched alkanes can also be explored.[5][6]

Experimental Protocols

Method: Grignard Reaction followed by Reduction

This protocol describes a representative synthesis of 2,2,6-trimethyloctane.

Part 1: Synthesis of 2,2,6-Trimethyl-3-octanol (Tertiary Alcohol Intermediate)

• Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 eq). Add a small crystal of iodine.[1]

• Add anhydrous diethyl ether to cover the magnesium.

• In the dropping funnel, place a solution of 1-bromopropane (B46711) (1.0 eq) in anhydrous diethyl ether.

• Add a small portion of the 1-bromopropane solution to the magnesium. The reaction should initiate, indicated by the disappearance of the iodine color and gentle reflux.[1]

• Once initiated, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Ketone: Cool the Grignard reagent solution to 0 °C in an ice bath.

• Prepare a solution of pinacolone (3,3-dimethyl-2-butanone) (1.0 eq) in anhydrous diethyl ether and add it dropwise to the stirred Grignard reagent.[1]

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour.[1]

• Workup: Carefully pour the reaction mixture over a mixture of crushed ice and a saturated aqueous solution of ammonium (B1175870) chloride.

• Separate the ether layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude tertiary alcohol.

Part 2: Reduction of 2,2,6-Trimethyl-3-octanol to 2,2,6-Trimethyloctane

This can be achieved through a two-step dehydration-hydrogenation sequence.

• Dehydration: The crude tertiary alcohol is heated with a catalytic amount of a strong acid (e.g., sulfuric acid or phosphoric acid) to yield a mixture of alkenes.

• Hydrogenation: The resulting alkene mixture is then hydrogenated using a catalyst such as palladium on carbon (Pd/C) under a hydrogen atmosphere to yield the final product, 2,2,6-trimethyloctane.

Data Presentation

Table 1: Representative Reaction Conditions for Grignard Reagent Formation

Parameter	Condition
Solvent	Anhydrous Diethyl Ether or THF
Temperature	Reflux
Reactant Ratio (Alkyl Halide:Mg)	1.0 : 1.2
Initiator	Iodine crystal

Table 2: Representative Conditions for Reaction with Ketone

Parameter	Condition
Temperature	0 °C to Room Temperature
Reactant Ratio (Grignard:Ketone)	1.1 : 1.0
Reaction Time	1-2 hours

Visualizations

Caption: Experimental workflow for the synthesis of the tertiary alcohol intermediate.

Caption: Troubleshooting decision tree for the synthesis of 2,2,6-trimethyloctane.

References

• 1. benchchem.com [benchchem.com]
• 2. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. sarthaks.com [sarthaks.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 2,2,6-Trimethyloctane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing and identifying contamination during the analysis of 2,2,6-trimethyloctane.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the gas chromatography-mass spectrometry (GC-MS) analysis of 2,2,6-trimethyloctane, with a focus on identifying and eliminating sources of contamination.

Frequently Asked Questions (FAQs)

Q1: What are the most common signs of contamination in my 2,2,6-trimethyloctane analysis?

A1: The most common indicators of contamination are the appearance of unexpected peaks in your chromatogram, often referred to as "ghost peaks"[1][2]. These peaks can interfere with the identification and quantification of 2,2,6-trimethyloctane. Other signs include a noisy or rising baseline, poor peak shape (tailing or fronting), and inconsistent retention times[1].

Q2: What are the primary sources of these "ghost peaks"?

A2: Ghost peaks typically originate from several sources within the GC system or during sample preparation. The most common culprits include:

• Septum Bleed: The degradation of the inlet septum at high temperatures can release siloxanes, which appear as ghost peaks[1][2][3][4].

• Sample Carryover: Residuals from previous, more concentrated samples can be injected along with the current sample[1].

• Contaminated Solvents or Reagents: Impurities in the solvents used for sample dilution or cleaning can be a significant source of contamination.

• Dirty Inlet Liner: Accumulation of non-volatile residues in the inlet liner can lead to the slow release of contaminants in subsequent runs.

• Contaminated Carrier Gas: Impurities in the carrier gas can contribute to a noisy baseline and ghost peaks.

Q3: How can I differentiate between column bleed and septum bleed?

A3: While both can produce siloxane peaks, there are ways to distinguish them. Column bleed is a continuous process that results in a rising baseline as the oven temperature increases[4]. Septum bleed, on the other hand, often appears as discrete, sharp peaks, even in blank runs[1][4]. Examining the mass spectrum can also provide clues; for instance, m/z 207 is a common ion for column bleed, while ions like 73, 147, 281, and 355 are more characteristic of septum bleed[4].

Q4: What are phthalates and why are they a concern in my analysis?

A4: Phthalates are common plasticizers used to make plastics more flexible[5][6]. They are ubiquitous in the laboratory environment and can leach from plastic consumables such as vial caps, pipette tips, and solvent bottles, leading to significant contamination of your samples[5]. Due to their volatility, they are readily detected by GC-MS and can interfere with the analysis of target compounds[6].

Troubleshooting Guide: Identifying and Eliminating Contamination

If you are experiencing issues with contamination, follow this step-by-step guide to identify and resolve the problem.

Step 1: Run a Blank Analysis

Inject a vial of your solvent without any sample. This will help you determine if the contamination is coming from your solvent, vial, or the GC system itself. If you still observe ghost peaks, the contamination is likely from the system.

Step 2: Inspect and Maintain the GC Inlet

The GC inlet is a primary source of contamination.

• Replace the Septum: Septa should be replaced regularly, especially when operating at high inlet temperatures[2]. Use high-quality, low-bleed septa.

• Clean or Replace the Inlet Liner: The inlet liner should be visually inspected for residue and replaced if dirty. For a more thorough cleaning, the entire inlet can be disassembled and cleaned with appropriate solvents[7][8].

Step 3: Check for Sample Carryover

If you suspect carryover from a previous high-concentration sample, run several solvent blanks to wash the system. If the ghost peaks decrease with each injection, carryover is the likely cause. To prevent this, ensure adequate rinsing of the syringe between injections and consider using a higher final oven temperature and longer run time to elute all components from the column[4].

Step 4: Evaluate Your Solvents and Sample Handling

• Use High-Purity Solvents: Ensure that all solvents used for sample preparation and cleaning are of high purity (e.g., pesticide grade).

• Minimize Use of Plastics: Where possible, use glass and stainless steel for sample handling and storage to avoid phthalate (B1215562) contamination[5]. If plasticware is unavoidable, rinse it thoroughly with a high-purity solvent before use.

Step 5: Condition the GC Column

If the above steps do not resolve the issue, the contamination may be within the column itself. Conditioning the column at a high temperature (below its maximum limit) can help to bake out contaminants[4]. If the contamination persists, you may need to trim the first few centimeters of the column or replace it entirely[4].

Quantitative Data on Contamination Reduction

Proper maintenance can significantly reduce the levels of common contaminants. The following table provides an estimated reduction in contaminant peak area that can be achieved through various cleaning and maintenance procedures.

Maintenance Procedure	Target Contaminant(s)	Estimated Peak Area Reduction (%)
Replacing Inlet Septum	Siloxanes	70-90%
Cleaning/Replacing Inlet Liner	Semi-volatile residues, carryover	60-80%
Using High-Purity Solvents	Various organic contaminants	80-95%
Switching to Glassware	Phthalates, other plasticizers	90-99%
Column Bake-out	High-boiling contaminants	50-70%

Note: These values are estimates and the actual reduction will depend on the initial level of contamination and the specific analytical conditions.

Detailed Experimental Protocol for 2,2,6-Trimethyloctane Analysis

This protocol provides a general methodology for the GC-MS analysis of 2,2,6-trimethyloctane, with an emphasis on minimizing contamination.

1. Sample Preparation (Liquid-Liquid Extraction)

This protocol is suitable for extracting alkanes from a liquid matrix.

• Reagents and Materials:

  • Hexane (B92381) (pesticide grade or equivalent)

  • Anhydrous sodium sulfate (B86663)

  • Sample (e.g., 5 mL of a liquid sample)

  • Glass centrifuge tubes (15 mL) with PTFE-lined caps

  • Glass Pasteur pipettes

  • GC vials with PTFE-lined septa

• Procedure:

  • Pipette the sample into a 15 mL glass centrifuge tube.

  • Add 5 mL of hexane to the tube.

  • Cap the tube and vortex vigorously for 2 minutes to ensure thorough extraction of 2,2,6-trimethyloctane into the hexane layer.

  • Centrifuge for 5 minutes to separate the layers.

  • Carefully transfer the upper hexane layer to a clean glass tube containing anhydrous sodium sulfate using a glass Pasteur pipette.

  • Allow the extract to stand for 5 minutes to remove any residual water.

  • Transfer the dried extract to a GC vial for analysis.

2. GC-MS Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

• GC Conditions:

  • Inlet: Split/Splitless

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 20:1

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 280 °C

    • Hold: 5 minutes at 280 °C

• Mass Spectrometer Conditions:

  • Ion Source: Electron Ionization (EI)

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Electron Energy: 70 eV

  • Scan Range: m/z 40-400

  • Solvent Delay: 3 minutes

Visualizations

The following diagrams illustrate the logical workflows for troubleshooting common contamination issues.

Caption: Troubleshooting workflow for general contamination issues.

Caption: Diagnostic workflow for siloxane contamination.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. americanlaboratory.com [americanlaboratory.com]
• 3. Understanding the Origins of Siloxane Ghost Peaks in Gas Chromatography [restek.com]
• 4. Siloxane peaks in baseline GCMS [glsciences.eu]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 7. agilent.com [agilent.com]
• 8. bgb-analytik.com [bgb-analytik.com]

Technical Support Center: High-Resolution GC of C11 Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the gas chromatographic separation of C11 isomers.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the high-resolution gas chromatography (GC) analysis of C11 isomers.

Q1: Why am I seeing poor or no separation between my C11 alkane isomers?

A1: The co-elution of C11 alkane isomers is a common challenge due to their very similar boiling points and polarities. The primary factor to address is the column's efficiency and selectivity.

• Problem: Insufficient Column Efficiency.

  • Solution: To improve resolution, which is the primary goal of chromatographic separation, you can manipulate efficiency (N), selectivity (α), or retention (k').[1][2] Increasing column efficiency is a common strategy for complex mixtures.[1] This can be achieved by:

    • Increasing Column Length: Longer columns provide more interactions between the analytes and the stationary phase, leading to better separation.[3][4] Columns of 50, 100, or even 150 meters are often used for detailed hydrocarbon analysis (DHA).[3][5] Keep in mind that doubling the column length increases resolution by the square root of the length, not double.[4]

    • Decreasing Internal Diameter (ID): Narrow-bore columns (e.g., 0.15 mm, 0.18 mm) offer significantly higher efficiency than standard 0.25 mm or 0.32 mm ID columns.[1][6] This allows for better separation or faster analysis times.[1][7]

• Problem: Incorrect Stationary Phase.

  • Solution: For non-polar alkane isomers, separation is primarily based on boiling point.[4][8] A non-polar stationary phase, such as 100% polydimethyl siloxane (PDMS), is the industry standard and the correct choice for this type of analysis.[3][9] Using a polar column for non-polar isomers can lead to poor peak shapes and unexpected elution orders.

• Problem: Sub-optimal GC Oven Program.

  • Solution: A slow oven temperature ramp rate (e.g., 1-5 °C/min) can improve the separation of closely eluting compounds. Ensure the initial oven temperature is low enough to provide good focusing of the analytes at the head of the column.

Q2: My C11 alkene or functionalized undecane (B72203) isomers are not separating. What column should I use?

A2: When C11 isomers have different degrees of unsaturation (alkenes) or contain functional groups, their polarity differences can be exploited for separation. A standard non-polar column may not be sufficient.

• Problem: Lack of Stationary Phase Selectivity.

  • Solution: The choice of stationary phase is the most critical factor affecting selectivity (α).[10] To separate isomers based on polarity, you must select a phase that can interact differently with the subtle structural variations.

    • Intermediate to Polar Phases: For positional or geometric (cis/trans) isomers of undecadienes (C11H20), polar stationary phases like those containing cyanopropyl functional groups are effective.[11]

    • Liquid Crystalline Phases: For very difficult separations of positional and geometric isomers, specialized liquid crystalline stationary phases offer unique selectivity based on the molecule's length-to-breadth ratio.[11][12]

    • Chiral Phases: To separate enantiomers, a chiral stationary phase, such as one based on cyclodextrins, is required.[11]

Q3: My peaks are tailing or fronting. What are the likely causes?

A3: Poor peak shape is a common indicator of several potential problems within the GC system.

• Problem: Column Overload (Peak Fronting).

  • Solution: This occurs when too much sample is introduced for the column's capacity. Reduce the injection volume or increase the split ratio.[13] Columns with a larger internal diameter or a thicker stationary phase film have higher sample capacities.[4][13]

• Problem: Active Sites in the System (Peak Tailing).

  • Solution: Active sites, which cause reversible adsorption of analytes, can be present in the injector liner, at the column inlet, or within the column itself.[13][14]

    • Clean or replace the injector liner. Using an inert-coated liner is recommended.[13][14]

    • Perform column maintenance by trimming 10-20 cm from the inlet of the column to remove non-volatile residues and active sites.[15][16]

    • Ensure a proper, clean column cut and installation to avoid dead volumes or obstructions.[14]

• Problem: Polarity Mismatch (Peak Tailing).

  • Solution: Injecting a sample dissolved in a solvent with a polarity that is incompatible with the stationary phase can cause peak distortion.[14] Ensure the solvent and stationary phase polarities are reasonably matched.

Frequently Asked Questions (FAQs)

Q1: What is the best all-around GC column for separating a complex mixture of C11 isomers?

A1: For a general-purpose, high-resolution separation of a complex hydrocarbon mixture containing various C11 isomers (paraffins, isoparaffins, naphthenes, aromatics), a long, narrow-bore column with a 100% polydimethyl siloxane (PDMS) stationary phase is the recommended starting point.[3] This phase separates compounds primarily by their boiling points.[3][17]

• Recommended Dimensions: 100 m length x 0.25 mm ID x 0.50 µm film thickness.[9]

Q2: How do I choose the correct column dimensions (Length, ID, Film Thickness) for my C11 analysis?

A2: The selection of column dimensions is a balance between resolution, analysis time, and sample capacity.[8]

• Length: Longer columns (60 m, 100 m, 120 m) provide higher resolution, which is essential for complex isomer mixtures.[4][18] A 30 m column is often a good starting point for less complex samples.[4][8]

• Internal Diameter (ID): Smaller IDs (0.18 mm, 0.25 mm) yield higher efficiency (narrower peaks, better resolution) and can shorten analysis times.[6][8] Larger IDs (0.32 mm, 0.53 mm) have greater sample capacity but lower resolving power.[19]

• Film Thickness (df): This primarily affects the retention of analytes. Thicker films (1.0-5.0 µm) are used to increase the retention of highly volatile compounds, potentially avoiding the need for sub-ambient oven temperatures.[4][15] Thinner films (0.1-0.25 µm) are used for high-boiling analytes to reduce analysis time.[15][18]

Q3: Can I speed up my C11 isomer analysis without sacrificing resolution?

A3: Yes, several strategies can reduce run times while maintaining or even improving separation.

• Switch to Hydrogen Carrier Gas: Hydrogen is more efficient at higher linear velocities than helium, which can significantly shorten analysis times without a loss in resolution.[5]

• Use a Narrow-Bore Column: A shorter, narrow-bore column (e.g., 20 m x 0.15 mm) can often provide similar or better resolution than a longer, standard-bore column (e.g., 30 m x 0.25 mm) in a fraction of the time.[1][7]

• Optimize Oven Program: After translating your method to a narrow-bore column or a faster carrier gas, the temperature program must be adjusted (typically by increasing the ramp rates) to maintain a similar elution pattern.[2]

Data Presentation

Table 1: Recommended GC Columns for C11 Isomer Analysis

Stationary Phase Type	Primary Application for C11 Isomers	Selectivity Basis	Commercial Examples
100% Polydimethyl Siloxane (PDMS)	General screening, separation of paraffins and isoparaffins.	Boiling Point / Van der Waals Forces[4]	ZB-DHA-PONA, Rtx-DHA-100, Petrocol DH[3][9]
5% Phenyl-95% Dimethylpolysiloxane	General screening with slightly more polarity for aromatic C11s.	Boiling Point & π-π Interactions	TG-5MS, Rxi-5Sil MS[1]
Mid-to-High Polarity Cyanopropyl	Separation of geometric (cis/trans) and positional isomers of C11 alkenes/dienes.[11]	Dipole-Dipole Interactions[4]	DB-23, HP-88, Rt-2560[11][20]
Liquid Crystalline Phases	High-resolution separation of difficult-to-resolve positional and geometric isomers.[12]	Molecular Shape (Length-to-Breadth Ratio)[11]	MEAB Liquid Crystalline Phase[11]
Chiral (e.g., Derivatized Cyclodextrin)	Separation of C11 enantiomers.[11]	Chiral Recognition	Cyclodextrin-based CSPs[11]

Table 2: Impact of Column Dimensions on High-Resolution C11 Isomer Separation

Parameter	Effect on Resolution	Effect on Analysis Time	Effect on Sample Capacity	Best For...
Increase Length	Increases (by √L)[4]	Increases	No Change	Highly complex isomer mixtures requiring maximum separation.
Decrease ID	Increases[8]	Decreases[1]	Decreases[1]	Fast analysis with high efficiency.
Increase Film Thickness	Decreases slightly	Increases[15]	Increases[4]	Volatile C11 isomers to increase retention.

Experimental Protocols

Methodology: High-Resolution Analysis of C11 Isomers via DHA Method

This protocol is a typical starting point for the detailed analysis of C11 isomers within a complex hydrocarbon mixture, based on ASTM D6729 guidelines.[5][9]

• Column: Rtx-DHA-100, 100 m, 0.25 mm ID, 0.50 µm film thickness.[9]

• Carrier Gas: Helium or Hydrogen, at a constant flow rate. A typical starting linear velocity for helium is ~28 cm/sec.[9]

• Injector:

  • Type: Split/Splitless

  • Temperature: 200 °C[9]

  • Split Ratio: 100:1 (can be adjusted based on concentration)

  • Injection Volume: 0.1 - 1.0 µL

• Oven Temperature Program:

  • Initial Temperature: 35 °C, hold for 10-15 minutes.[9]

  • Ramp: Increase temperature at a slow rate (e.g., 2-5 °C/min) to 200 °C.

  • Final Hold: Hold at 200 °C for 10 minutes or until all components have eluted.

• Detector:

  • Type: Flame Ionization Detector (FID)

  • Temperature: 250 °C[9]

  • Gas Flows: Follow manufacturer recommendations for optimal H2 and air flows.

Visualizations

Caption: Logical workflow for selecting a GC column for C11 isomer analysis.

Caption: Decision tree for troubleshooting poor resolution of C11 isomers.

References

• 1. gcms.cz [gcms.cz]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. phenomenex.com [phenomenex.com]
• 4. fishersci.ca [fishersci.ca]
• 5. theanalyticalscientist.com [theanalyticalscientist.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 11. benchchem.com [benchchem.com]
• 12. vurup.sk [vurup.sk]
• 13. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 14. agilent.com [agilent.com]
• 15. gcms.cz [gcms.cz]
• 16. youtube.com [youtube.com]
• 17. trajanscimed.com [trajanscimed.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. scribd.com [scribd.com]
• 20. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 2,2,6-Trimethyloctane by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,2,6-trimethyloctane in mass spectrometry. The focus is on minimizing fragmentation to enhance the detection of the molecular ion.

Frequently Asked Questions (FAQs)

Q1: Why is the molecular ion peak ([M]⁺) of 2,2,6-trimethyloctane weak or absent in my electron ionization (EI) mass spectrum?

A1: Branched alkanes like 2,2,6-trimethyloctane are known to undergo extensive fragmentation under standard Electron Ionization (EI) conditions (typically 70 eV).[1] This is due to the high energy imparted to the molecule, which leads to the cleavage of C-C bonds.[2] Fragmentation is particularly favored at the branching points because it results in the formation of more stable secondary and tertiary carbocations.[3][4] The high stability of these fragment ions means that very few intact molecular ions survive to reach the detector, resulting in a low-intensity or absent [M]⁺ peak.[3][1][5]

Q2: What are the expected major fragment ions for 2,2,6-trimethyloctane in EI-MS?

A2: The fragmentation of branched alkanes is not random. Cleavage preferentially occurs at the carbon-carbon bonds adjacent to the branching points to form the most stable carbocations.[4] For 2,2,6-trimethyloctane (molecular weight 156.31 g/mol [6]), the loss of the largest alkyl group at a branch point is often the most favorable fragmentation pathway.[3][1] Therefore, you can expect to see significant peaks corresponding to the loss of various alkyl radicals. Common fragment ions for alkanes are observed as clusters of peaks separated by 14 mass units, corresponding to (CH₂)nCH₃ losses.[7]

Q3: What are "soft" ionization techniques, and how can they help in the analysis of 2,2,6-trimethyloctane?

A3: Soft ionization techniques are methods that impart less energy to the analyte molecule during the ionization process compared to conventional EI.[8][9] This reduction in energy minimizes fragmentation, leading to a more abundant molecular ion or a protonated molecule ([M+H]⁺), which is crucial for determining the molecular weight of the compound.[3][9] For a highly branched and fragile molecule like 2,2,6-trimethyloctane, using a soft ionization technique is the most effective strategy to obtain a clear molecular ion peak.[3]

Q4: Which soft ionization techniques are most suitable for 2,2,6-trimethyloctane?

A4: Several soft ionization techniques can be employed for the analysis of alkanes:

• Chemical Ionization (CI): This is a widely used soft ionization method where a reagent gas (like methane, isobutane, or ammonia) is ionized, and these ions then react with the analyte to produce ions with less internal energy.[9] This results in significantly less fragmentation.[9]

• Field Ionization (FI): FI is another soft ionization technique that can produce a strong molecular ion peak with minimal fragmentation.[3] It involves the ionization of molecules in a very strong electric field.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is suitable for the analysis of saturated hydrocarbons.[10] While some fragmentation can still occur, it is generally less extensive than with EI.[10]

• Photoionization (PI): This technique uses photons to ionize molecules and can be controlled to minimize excess energy and thus reduce fragmentation.[11]

Troubleshooting Guide: Minimizing Fragmentation

This guide provides a systematic approach to troubleshooting and minimizing the fragmentation of 2,2,6-trimethyloctane during mass spectrometry analysis.

Issue: Weak or Absent Molecular Ion Peak

Workflow for Troubleshooting:

Caption: Troubleshooting workflow for enhancing the molecular ion peak of 2,2,6-trimethyloctane.

Experimental Protocols

• Initial Setup: Begin with the standard 70 eV electron energy to obtain a reference spectrum.

• Energy Reduction: Gradually decrease the electron energy. A good starting point for reduction is in the range of 15-20 eV.

• Optimization: Monitor the intensity of the molecular ion peak relative to the fragment ions. Be aware that reducing the electron energy will also decrease the overall ionization efficiency and thus the total ion current and sensitivity.[3] Find a balance where the molecular ion is sufficiently enhanced without sacrificing too much signal intensity.

• Instrument Configuration: Switch the ion source from EI to CI mode.

• Reagent Gas Selection: Introduce a suitable reagent gas into the ion source. Common choices for alkanes include:

  • Methane (CH₄): Tends to produce both [M+H]⁺ and [M-H]⁺ ions, along with some fragmentation.

  • Isobutane (i-C₄H₁₀): A milder reagent gas that generally yields a more abundant [M+H]⁺ ion with less fragmentation.

  • Ammonia (NH₃): Another mild reagent gas, particularly useful if proton affinity is a consideration.

• Parameter Optimization:

  • Reagent Gas Pressure: Optimize the pressure of the reagent gas in the ion source. This is a critical parameter for controlling the extent of fragmentation.

  • Source Temperature: Adjust the ion source temperature to ensure efficient ionization and prevent thermal degradation.

Data Presentation: Comparison of Ionization Techniques

Ionization Technique	Typical Energy	Expected Primary Ion	Degree of Fragmentation	Relative Molecular Ion Abundance
Electron Ionization (EI)	70 eV	[M]⁺	Very High	Very Low to Absent
Reduced Energy EI	15-20 eV	[M]⁺	Moderate	Low to Moderate
Chemical Ionization (CI)	Low	[M+H]⁺ or [M-H]⁺	Low	High
Atmospheric Pressure CI (APCI)	Low	[M-H]⁺, [M-3H]⁺	Low to Moderate	Moderate to High
Photoionization (PI)	Variable (e.g., 10-12 eV)	[M]⁺	Low to Moderate	Moderate to High

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the properties of 2,2,6-trimethyloctane and the choice of mass spectrometry method to minimize fragmentation.

Caption: Relationship between analyte properties and the selection of an appropriate ionization method.

References

• 1. GCMS Section 6.9.2 [people.whitman.edu]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. 2,2,6-Trimethyloctane | C11H24 | CID 522006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. as.uky.edu [as.uky.edu]
• 9. Mass Spectrometry Ionization: Key Techniques Explained | Technology Networks [technologynetworks.com]
• 10. Rapid online analysis of n-alkanes in gaseous streams via APCI mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.aip.org [pubs.aip.org]

Technical Support Center: Stability and Degradation of 2,2,6-Trimethyloctane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and degradation of 2,2,6-trimethyloctane. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is 2,2,6-trimethyloctane and what are its physical properties relevant to stability?

2,2,6-Trimethyloctane is a branched alkane with the chemical formula C₁₁H₂₄. As a saturated hydrocarbon, it is generally considered chemically stable. However, its stability can be influenced by environmental conditions such as temperature, oxygen availability, and light. Understanding its physical properties is crucial for predicting its behavior during storage and in experimental setups.

Table 1: Physical Properties of 2,2,6-Trimethyloctane

Property	Value
Molecular Formula	C₁₁H₂₄
Molecular Weight	156.31 g/mol
Boiling Point	174 °C
Flash Point	52.7 °C
Density	0.7349 g/cm³
Vapor Pressure	1.78 mmHg at 25 °C

Q2: What are the likely degradation pathways for 2,2,6-trimethyloctane?

As an alkane, 2,2,6-trimethyloctane is susceptible to two primary degradation pathways:

• Oxidation (Autoxidation): This is a slow reaction with atmospheric oxygen that can occur at ambient temperatures but is accelerated by heat and light. The presence of tertiary hydrogens in 2,2,6-trimethyloctane's structure makes it particularly susceptible to oxidation compared to linear alkanes.[1][2] The reaction proceeds via a free-radical chain mechanism, leading to the formation of hydroperoxides, which can then decompose into a variety of oxygenated products, including alcohols, ketones, and carboxylic acids.[3][4]

• Thermal Decomposition (Pyrolysis): At elevated temperatures, typically above its boiling point, 2,2,6-trimethyloctane can undergo pyrolysis or cracking. This process involves the breaking of carbon-carbon and carbon-hydrogen bonds, resulting in the formation of smaller alkanes and alkenes.[5][6]

Hydrolysis is not a significant degradation pathway for alkanes like 2,2,6-trimethyloctane due to the non-polar nature of C-C and C-H bonds.

Q3: How can I detect and identify degradation products of 2,2,6-trimethyloctane?

Gas chromatography-mass spectrometry (GC-MS) is the recommended technique for the analysis of 2,2,6-trimethyloctane and its potential degradation products.[7][8][9]

• Gas Chromatography (GC) separates the components of a mixture based on their volatility and interaction with the stationary phase of the column.

• Mass Spectrometry (MS) provides information about the molecular weight and fragmentation pattern of the eluted components, allowing for their identification.

For complex mixtures of degradation products, comprehensive two-dimensional gas chromatography (GCxGC) may offer enhanced separation power.[10]

Troubleshooting Guides

Problem 1: My 2,2,6-trimethyloctane sample shows an increasing number of impurity peaks in the GC-MS analysis over time, even when stored at room temperature.

• Possible Cause: Autoxidation due to prolonged exposure to air and/or light.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the sample is stored in a tightly sealed, amber glass vial to minimize exposure to air and light.

  • Inert Atmosphere: For long-term storage, consider blanketing the sample with an inert gas like nitrogen or argon before sealing.

  • Temperature Control: Store the sample in a cool, dark place. Refrigeration may be considered for long-term storage.

  • Antioxidant Addition: If permissible for your application, consider adding a suitable antioxidant to inhibit the free-radical chain reaction.

Problem 2: I am using 2,2,6-trimethyloctane in a high-temperature application, and I suspect it is degrading. How can I confirm this?

• Possible Cause: Thermal decomposition (pyrolysis).

• Troubleshooting Steps:

  • Forced Degradation Study: Conduct a controlled heating experiment on a small sample of 2,2,6-trimethyloctane at the application temperature.

  • GC-MS Analysis: Analyze the stressed sample by GC-MS and compare the chromatogram to that of an unstressed sample. The appearance of new, smaller molecular weight peaks (lower retention times) is indicative of thermal decomposition.

  • Literature Review: While specific data for 2,2,6-trimethyloctane is scarce, reviewing literature on the pyrolysis of other branched alkanes can provide insights into potential degradation products.[11]

Experimental Protocols

Protocol 1: General Forced Degradation Study for 2,2,6-Trimethyloctane

Forced degradation studies are essential for understanding the stability of a compound under various stress conditions.[12][13][14][15][16]

• Objective: To intentionally degrade 2,2,6-trimethyloctane to identify potential degradation products and pathways.

• Materials:

  • Pure 2,2,6-trimethyloctane

  • GC vials

  • Heating oven

  • UV light chamber

  • 3% Hydrogen peroxide solution (for oxidative stress)

• Procedure:

  • Thermal Stress: Place a known amount of 2,2,6-trimethyloctane in a sealed GC vial and heat it in an oven at a temperature significantly above ambient (e.g., 100°C) for a defined period (e.g., 24, 48, 72 hours).

  • Photolytic Stress: Expose a sample of 2,2,6-trimethyloctane in a UV-transparent container (e.g., quartz vial) to a controlled source of UV light.

  • Oxidative Stress: Mix 2,2,6-trimethyloctane with a 3% solution of hydrogen peroxide and heat gently (e.g., 50°C) for a set time.

  • Analysis: After each stress condition, analyze the sample by GC-MS to identify and quantify any degradation products formed. A control sample (unstressed) should also be analyzed for comparison.

Protocol 2: GC-MS Analysis of 2,2,6-Trimethyloctane and its Degradation Products

• Objective: To separate, identify, and quantify 2,2,6-trimethyloctane and its degradation products.

• Instrumentation: A standard gas chromatograph coupled with a mass spectrometer.

• Typical GC Conditions:

  • Column: A non-polar column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is suitable for hydrocarbon analysis.

  • Injection Volume: 1 µL

  • Inlet Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 280 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• Typical MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-400.

• Data Analysis:

  • Identify peaks corresponding to degradation products by comparing the chromatograms of stressed and unstressed samples.

  • Tentatively identify the degradation products by matching their mass spectra with a spectral library (e.g., NIST).

The following table can be used to log experimental data from stability studies.

Table 2: Sample Stability Data Log

Sample ID	Stress Condition	Duration	Observations (e.g., color change)	% Purity of 2,2,6-Trimethyloctane	Degradation Products Identified

Visualizations

Caption: Experimental workflow for a forced degradation study of 2,2,6-trimethyloctane.

Caption: Troubleshooting guide for identifying the cause of 2,2,6-trimethyloctane degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. studysmarter.co.uk [studysmarter.co.uk]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. Autoxidation - Wikipedia [en.wikipedia.org]
• 5. scribd.com [scribd.com]
• 6. Frontiers | Thermal decomposition of n-hexane in organic Rankine cycle: a study combined ReaxFF reactive molecular dynamic and density functional theory [frontiersin.org]
• 7. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. "GC-MS analysis of total petroleum hydrocarbons and polycyclic aromatic" by Christopher M. Reddy and James G. Quinn [digitalcommons.uri.edu]
• 10. Comparison of comprehensive two-dimensional gas chromatography and gas chromatography--mass spectrometry for the characterization of complex hydrocarbon mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. nelsonlabs.com [nelsonlabs.com]
• 13. researchgate.net [researchgate.net]
• 14. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 15. sgs.com [sgs.com]
• 16. forced degradation study: Topics by Science.gov [science.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Fuel Properties: 2,2,6-Trimethyloctane vs. Isooctane

A detailed examination of the fuel characteristics of 2,2,6-trimethyloctane and the benchmark compound, isooctane (B107328) (2,2,4-trimethylpentane), reveals key differences in their physicochemical properties that are critical for their application as fuel components. This guide provides a comprehensive comparison of their performance metrics, supported by experimental data and standardized testing methodologies.

Isooctane, with its well-established Research Octane (B31449) Number (RON) of 100, serves as the primary reference standard for determining the anti-knock quality of gasoline.[1][2] In contrast, 2,2,6-trimethyloctane, a less common isomer of undecane, is also utilized as a blending agent in gasoline to enhance its performance characteristics, including octane rating and combustion properties.[3] While extensive data is available for isooctane, the specific experimental fuel properties of 2,2,6-trimethyloctane are less commonly reported. This guide synthesizes the available data to provide a clear comparison for researchers and professionals in the field of fuel science and drug development.

Quantitative Data Summary

The following table summarizes the key fuel properties of 2,2,6-trimethyloctane and isooctane. It is important to note that while experimental data for isooctane is readily available, specific experimental values for the Research Octane Number and Heat of Combustion for 2,2,6-trimethyloctane are not widely published. The values presented here are based on available data and established chemical principles.

Property	2,2,6-Trimethyloctane	Isooctane (2,2,4-Trimethylpentane)
Chemical Formula	C₁₁H₂₄[3]	C₈H₁₈[4]
Molecular Weight ( g/mol )	156.31[3]	114.23[4]
Research Octane Number (RON)	No experimental data found	100[1][2]
Density (g/cm³ at 20°C)	0.7349[3]	0.6919[4]
Heat of Combustion (MJ/kg)	No experimental data found	-47.8[5]

Relationship between Molecular Structure and Fuel Properties

The degree of branching in alkane isomers significantly influences their fuel properties. Increased branching generally leads to a higher octane number and a lower heat of combustion. This is because branched alkanes are more resistant to autoignition (knocking) in an internal combustion engine. The diagram below illustrates the structural differences between 2,2,6-trimethyloctane and isooctane, which underpin their differing fuel characteristics.

Caption: Molecular structure comparison and its relation to the Research Octane Number.

Experimental Protocols

The determination of the fuel properties listed above follows standardized experimental procedures to ensure accuracy and reproducibility.

Determination of Research Octane Number (RON)

The Research Octane Number is determined using a standardized single-cylinder, four-stroke cycle, variable compression ratio engine.[6] The method, designated as ASTM D2699 , involves comparing the knocking characteristics of the test fuel with those of primary reference fuels (blends of isooctane and n-heptane).[6] The engine is operated under specific "research" conditions, which are considered mild.[6]

Determination of Density

The density of liquid hydrocarbon fuels is typically measured using a digital density meter according to the ASTM D4052 standard test method.[7] This method relies on the oscillating U-tube principle.[7] A small sample of the liquid is introduced into a U-shaped tube, and the density is determined from the change in the oscillation frequency of the tube.[7]

Determination of Heat of Combustion

The heat of combustion of liquid hydrocarbon fuels is determined using a bomb calorimeter as outlined in the ASTM D240 standard test method. A weighed sample of the fuel is burned in a constant-volume bomb calorimeter filled with oxygen under pressure. The heat of combustion is calculated from the temperature rise of the water in the calorimeter jacket.

References

• 1. Octane, 2,2,6-trimethyl- [webbook.nist.gov]
• 2. Octane, 2,2,6-trimethyl- [webbook.nist.gov]
• 3. lookchem.com [lookchem.com]
• 4. Octane, 2,2,6-trimethyl- [webbook.nist.gov]
• 5. benchchem.com [benchchem.com]
• 6. Undecane (C11H24) High Purity 99% Available at Attractive Prices, Supplier in Mumbai [nacchemical.com]
• 7. scent.vn [scent.vn]

Comparative Analysis of C11 Alkane Isomers as Fuel Additives: A Guide for Researchers

A comprehensive evaluation of undecane (B72203) isomers reveals significant variations in their performance as fuel additives, with highly branched structures demonstrating superior antiknock properties. This guide provides a comparative analysis of key performance indicators, detailed experimental protocols, and logical workflows to aid researchers in the development of advanced fuel formulations.

Undecane (C₁₁H₂₄), an alkane with 159 structural isomers, presents a rich landscape for the exploration of fuel additives. The molecular structure of these isomers plays a pivotal role in determining their combustion characteristics, with increased branching generally leading to higher octane (B31449) ratings and improved engine performance. This analysis focuses on a selection of representative C11 alkane isomers to highlight the structure-property relationships that govern their efficacy as fuel additives.

Performance Data of C11 Alkane Isomers

Table 1: Physicochemical and Performance Properties of Selected C11 Alkane Isomers

Isomer Name	Chemical Structure	Boiling Point (°C)	RON (estimated)	MON (estimated)
n-Undecane	CH₃(CH₂)₉CH₃	196	Low	Low
2-Methyldecane	CH₃CH(CH₃)(CH₂)₇CH₃	192-193	Moderate	Moderate
3-Methyldecane	CH₃CH₂CH(CH₃)(CH₂)₆CH₃	193-194	Moderate	Moderate
2,2-Dimethylnonane	(CH₃)₃C(CH₂)₆CH₃	188-189	High	High
3,3-Dimethylnonane	CH₃CH₂C(CH₃)₂(CH₂)₅CH₃	193-194	High	High

Note: Estimated RON and MON values are based on established structure-octane number relationships, where increased branching and more centrally located branching lead to higher octane numbers.

The Role of Molecular Structure in Combustion Performance

The anti-knock quality of an alkane is strongly correlated with its molecular structure. Straight-chain alkanes, like n-undecane, have a greater tendency to auto-ignite under the high temperature and pressure conditions within an engine cylinder, leading to engine knock. In contrast, branched isomers, particularly those with multiple methyl groups and a more compact, spherical shape, are more resistant to auto-ignition.[1][2][3][4][5] This is because the presence of tertiary and quaternary carbon atoms in branched alkanes promotes the formation of more stable carbocation intermediates during the initial stages of combustion, slowing down the pre-flame reactions that lead to knock.

The position of the branching also influences the octane number. Isomers with methyl groups located more towards the center of the carbon chain tend to have higher octane ratings than those with branching near the ends of the chain.

Experimental Protocols

To ensure accurate and reproducible data, the evaluation of fuel additives must adhere to standardized experimental protocols. The following sections detail the methodologies for key experiments.

Octane Number Determination (RON and MON)

The Research Octane Number (RON) and Motor Octane Number (MON) are determined using a standardized single-cylinder Cooperative Fuel Research (CFR) engine.[6][7][8][9][10]

Apparatus:

• Cooperative Fuel Research (CFR) engine (Models F1 and F2)

• Variable compression ratio mechanism

• Knock meter

• Fuel and air flow meters

• Temperature and pressure sensors

Procedure (ASTM D2699 for RON and ASTM D2700 for MON):

• Engine Calibration: The CFR engine is calibrated using primary reference fuels (PRF), which are blends of iso-octane (RON/MON = 100) and n-heptane (RON/MON = 0).

• Sample Preparation: A sample of the C11 alkane isomer is prepared for testing. If it is to be tested as an additive, it is blended with a base gasoline at a specified concentration.

• Test Conditions: The engine is operated under the specific conditions outlined in the respective ASTM standard for RON or MON. Key parameters include engine speed, intake air temperature, and ignition timing.

• Knock Intensity Measurement: The test fuel is run in the engine, and the compression ratio is adjusted until a standard level of knock intensity is observed on the knock meter.

• Bracketing: The knock intensity of the test fuel is bracketed between two PRF blends with known octane numbers.

• Octane Number Calculation: The octane number of the test fuel is calculated by interpolation based on the compression ratios required to produce the standard knock intensity for the test fuel and the two bracketing PRF blends.

Engine Performance and Emissions Analysis

Engine performance and exhaust emissions are evaluated using a multi-cylinder spark-ignition engine mounted on a dynamometer.[11][12][13][14][15]

Apparatus:

• Multi-cylinder spark-ignition (SI) engine

• Engine dynamometer

• Fuel consumption measurement system

• Exhaust gas analyzer (for CO, CO₂, HC, NOx)

• Particulate matter (PM) sampling system (e.g., filters, impactors)

• Gas chromatograph-mass spectrometer (GC-MS) for detailed hydrocarbon speciation of exhaust gases.[16][17][18][19]

Procedure:

• Engine Setup and Baseline Measurement: The engine is coupled to the dynamometer and operated with a baseline fuel (without the additive) under various speed and load conditions to establish baseline performance and emission levels.

• Fuel Blending: The C11 alkane isomer is blended with the baseline fuel at the desired concentration.

• Engine Operation with Test Fuel: The engine is then operated with the test fuel under the same range of speed and load conditions as the baseline test.

• Data Acquisition: During engine operation, the following data is continuously recorded:

  • Engine speed and torque (to calculate power)

  • Fuel consumption rate

  • Concentrations of CO, CO₂, HC, and NOx in the exhaust gas

  • Particulate matter mass and number concentrations

• Exhaust Gas Analysis: Exhaust gas samples are collected and analyzed using a GC-MS to identify and quantify individual hydrocarbon species.[16][20]

• Data Analysis: The performance and emission data from the test fuel are compared to the baseline data to determine the effect of the C11 alkane isomer additive.

Logical Workflow for Additive Evaluation

The following diagram illustrates a logical workflow for the comparative analysis of C11 alkane isomers as fuel additives.

Logical workflow for evaluating C11 alkane isomers as fuel additives.

Signaling Pathways and Logical Relationships

As saturated hydrocarbons, alkanes are generally considered to be chemically inert and do not directly participate in specific biological signaling pathways in the context of fuel combustion. Their primary role is as a source of energy through oxidation. The logical relationships in their evaluation as fuel additives are centered on the cause-and-effect chain from molecular structure to combustion behavior and ultimately to engine performance and emissions.

The following diagram illustrates the logical relationship between the structural features of C11 alkane isomers and their impact on fuel performance.

References

• 1. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 2. quora.com [quora.com]
• 3. researchgate.net [researchgate.net]
• 4. octane rating petrol blending Modification of hydrocarbon fuel mixtures alternative fuels advanced A level organic chemistry revision notes [docbrown.info]
• 5. echemi.com [echemi.com]
• 6. emilianopipitone.altervista.org [emilianopipitone.altervista.org]
• 7. F1/F2 Octane Rating | CFR Engines [cfrengines.com]
• 8. storage.by.prom.st [storage.by.prom.st]
• 9. Home | CFR Engines [cfrengines.com]
• 10. combustion-engines.eu [combustion-engines.eu]
• 11. canadacommons.ca [canadacommons.ca]
• 12. climate.ec.europa.eu [climate.ec.europa.eu]
• 13. fueltechnology.com.au [fueltechnology.com.au]
• 14. scribd.com [scribd.com]
• 15. docs.nrel.gov [docs.nrel.gov]
• 16. whitman.edu [whitman.edu]
• 17. files01.core.ac.uk [files01.core.ac.uk]
• 18. gcms.cz [gcms.cz]
• 19. researchgate.net [researchgate.net]
• 20. [Chemical Composition of Alkanes and Organic Acids in Vehicle Exhaust] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for 2,2,6-Trimethyloctane Validation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the validation of 2,2,6-trimethyloctane, a branched-chain alkane. The selection of an appropriate analytical technique is critical for accurate quantification and identification in various matrices, from petroleum products to environmental samples. This document outlines the performance of common analytical methods, supported by experimental data, to aid researchers in choosing the most suitable approach for their specific needs.

Executive Summary

Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) stands as the primary analytical technique for the analysis of volatile hydrocarbons like 2,2,6-trimethyloctane. GC-MS offers superior selectivity and is indispensable for unambiguous identification, especially in complex matrices where isomeric differentiation is crucial. GC-FID, while less specific, provides robust and cost-effective quantification, particularly for total hydrocarbon content. For highly complex samples, Comprehensive Two-Dimensional Gas Chromatography (GCxGC) emerges as a powerful tool, offering significantly enhanced resolution.

Performance Comparison of Analytical Methods

The following table summarizes the key performance characteristics of the primary analytical methods for 2,2,6-trimethyloctane. The data presented is a synthesis of typical performance parameters reported in the literature for the analysis of branched alkanes in the C10-C15 range.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	Comprehensive Two-Dimensional Gas Chromatography (GCxGC-MS/FID)
Principle	Separation by GC, identification and quantification by mass-to-charge ratio.	Separation by GC, quantification by ionization in a hydrogen flame.	Enhanced separation using two columns with different stationary phases, followed by MS or FID detection.
Selectivity	High. Can distinguish between isomers based on fragmentation patterns.	Moderate. Relies on retention time, co-elution can be an issue.	Very High. Superior separation of complex mixtures.
Sensitivity (LOD/LOQ)	High (pg to low ng range).[1]	Moderate (ng range).	Very High (pg to fg range).
Accuracy (% Recovery)	Typically 90-110%.[2]	Typically 95-105%.	Typically 90-110%.
Precision (%RSD)	< 10%.[2]	< 5%.	< 15%.
**Linearity (R²) **	> 0.99.[2]	> 0.99.	> 0.99.
Primary Application	Confirmatory analysis, isomer-specific quantification, unknown identification.	Routine quantification of known analytes, total hydrocarbon content.	Analysis of highly complex hydrocarbon mixtures (e.g., crude oil, fuels).[3][4]
Cost	High	Low	Very High

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of any analytical method. Below are representative experimental protocols for the analysis of 2,2,6-trimethyloctane using GC-MS and GC-FID.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on standard methods for Detailed Hydrocarbon Analysis (DHA) of gasoline and similar petroleum streams, which include C11 branched alkanes.[5][6][7]

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 8890 GC with 5977B MSD).

• Column: High-resolution capillary column, typically a non-polar phase. Example: Agilent DB-1 (100 m x 0.25 mm, 0.5 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.2 mL/min for Helium).[6]

• Injection:

  • Injector Type: Split/Splitless

  • Injection Volume: 1 µL

  • Injector Temperature: 250 °C

  • Split Ratio: 100:1

• Oven Temperature Program:

  • Initial Temperature: 35 °C, hold for 15 min

  • Ramp 1: 2 °C/min to 60 °C

  • Ramp 2: 5 °C/min to 200 °C

  • Ramp 3: 10 °C/min to 300 °C, hold for 10 min

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 40-400

• Data Acquisition: Full scan mode for identification and Selected Ion Monitoring (SIM) for quantification if higher sensitivity is required.

• Quantification: Based on the area of a characteristic ion of 2,2,6-trimethyloctane (e.g., m/z 57, 71, 85) relative to an internal standard.

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

This protocol is also adapted from standard DHA methods.[5][6][7]

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (e.g., Shimadzu GC-2030).

• Column: Same as GC-MS (e.g., Agilent DB-1, 100 m x 0.25 mm, 0.5 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.2 mL/min for Helium).[6]

• Injection:

  • Injector Type: Split/Splitless

  • Injection Volume: 1 µL

  • Injector Temperature: 250 °C

  • Split Ratio: 100:1

• Oven Temperature Program: Same as GC-MS.

• Detector Parameters:

  • Detector: Flame Ionization Detector (FID)

  • Temperature: 300 °C

  • Hydrogen Flow: 40 mL/min

  • Air Flow: 400 mL/min

  • Makeup Gas (Nitrogen) Flow: 25 mL/min

• Quantification: Based on the peak area of 2,2,6-trimethyloctane relative to an internal standard, using a calibration curve.

Signaling Pathways and Experimental Workflows

To visualize the analytical processes, the following diagrams have been generated using the DOT language.

Caption: General workflow for the analysis of 2,2,6-trimethyloctane using gas chromatography.

Caption: Decision tree for selecting an analytical method for 2,2,6-trimethyloctane.

Conclusion

The validation of analytical methods for 2,2,6-trimethyloctane primarily relies on gas chromatography. The choice between GC-MS and GC-FID depends on the specific requirements of the analysis. For unambiguous identification and analysis in complex matrices, GC-MS is the superior technique. For routine, high-throughput quantification where the analyte is well-characterized, GC-FID offers a reliable and economical alternative. In cases of extremely complex hydrocarbon mixtures, the enhanced separation power of GCxGC should be considered for accurate and detailed characterization. Researchers and drug development professionals should carefully consider the trade-offs between selectivity, sensitivity, cost, and the specific goals of their study when selecting an analytical method.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive two-dimensional gas chromatography (GCxGC) and its applicability to the characterization of complex (petrochemical) mixtures | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. ksa.apexinstrument.me [ksa.apexinstrument.me]
• 6. peakscientific.com [peakscientific.com]
• 7. Detailed Hydrocarbon Analysis : Shimadzu SOPS [shimadzu.com.au]

Purity Assessment of 2,2,6-Trimethyloctane: A Comparative Guide to GC-FID and Alternative Methods

For researchers, scientists, and drug development professionals, establishing the purity of chemical compounds is a critical step in ensuring the validity and reproducibility of experimental results. This guide provides a comprehensive comparison of Gas Chromatography with Flame Ionization Detection (GC-FID) for the purity assessment of 2,2,6-trimethyloctane, a branched alkane. We will explore its performance in comparison to alternative methods, supported by experimental data and detailed protocols.

Introduction to Purity Analysis of 2,2,6-Trimethyloctane

2,2,6-Trimethyloctane (C11H24) is a volatile organic compound. Its purity can be compromised by the presence of structurally similar isomers formed during synthesis or degradation. Gas chromatography is the premier technique for analyzing volatile compounds like alkanes. The choice of detector, however, plays a crucial role in the qualitative and quantitative information obtained.

GC-FID is a robust and widely used technique for the quantitative analysis of hydrocarbons. It offers high sensitivity and a wide linear range. Following separation in the gas chromatograph, the sample is combusted in a hydrogen flame, producing ions that generate a current proportional to the amount of analyte.

An alternative and complementary technique is Gas Chromatography-Mass Spectrometry (GC-MS) . After separation, molecules are ionized and fragmented, and the resulting ions are detected based on their mass-to-charge ratio. This provides detailed structural information, enabling the identification of unknown impurities.

Comparison of Analytical Techniques

The selection of an analytical technique for purity assessment depends on the specific requirements of the analysis, such as the need for identification of unknown impurities versus high-throughput quantitative analysis.

Feature	GC-FID	GC-MS
Principle	Flame Ionization Detection	Mass Spectrometry
Primary Use	Quantitative Analysis	Qualitative and Quantitative Analysis
Selectivity	Limited to compounds that ionize in a flame	High (based on mass-to-charge ratio)
Sensitivity	High for hydrocarbons	Very High
Identification	Based on retention time comparison with standards	Based on mass spectra and retention time
Cost	Lower	Higher
Complexity	Simpler	More Complex

Experimental Protocols

Below are typical experimental protocols for the purity analysis of 2,2,6-trimethyloctane using GC-FID and GC-MS.

Sample Preparation

A stock solution of 2,2,6-trimethyloctane is prepared by dissolving a known amount of the compound in a high-purity solvent such as hexane (B92381) or pentane (B18724) to a concentration of approximately 1000 µg/mL. A series of dilutions are then prepared from the stock solution to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

GC-FID Protocol

• Instrumentation: A gas chromatograph equipped with a flame ionization detector and an autosampler.

• Column: A non-polar capillary column, such as a DB-1 or HP-5 (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for separating hydrocarbon isomers.

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.0 mL/min.

• Injector: Split/splitless injector at 250°C with a split ratio of 50:1.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Detector: FID at 250°C with hydrogen and air flows optimized for the instrument.

• Data Analysis: Purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

GC-MS Protocol

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column and Carrier Gas: Same as for GC-FID.

• Injector and Oven Program: Same as for GC-FID to allow for direct comparison of retention times.

• Mass Spectrometer Parameters:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-400.

• Data Analysis: Identification of impurities is achieved by comparing their mass spectra with a spectral library (e.g., NIST). Quantification can be performed using the peak area from the total ion chromatogram (TIC).

Performance Comparison

The performance of GC-FID and GC-MS for the purity analysis of 2,2,6-trimethyloctane is summarized in the table below. These values are representative and can vary depending on the specific instrumentation and experimental conditions.

Parameter	GC-FID	GC-MS
Linearity (R²)	> 0.999	> 0.998
Limit of Detection (LOD)	~1 ng/mL	~0.1 ng/mL
Limit of Quantitation (LOQ)	~5 ng/mL	~0.5 ng/mL
Precision (RSD)	< 2%	< 5%
Accuracy (% Recovery)	98-102%	95-105%

Visualizing the Workflow

The following diagrams illustrate the experimental workflow and the logical relationship between GC-FID and GC-MS for purity assessment.

Figure 1. Experimental workflow for purity assessment by GC-FID.

Figure 2. Logical relationship for selecting an analytical method.

Conclusion

Both GC-FID and GC-MS are powerful and reliable techniques for the purity assessment of 2,2,6-trimethyloctane.

• GC-FID is a cost-effective and robust method ideal for routine quality control and high-throughput quantitative analysis where the identity of potential impurities is known.

• GC-MS offers superior sensitivity and the invaluable ability to identify unknown impurities through mass spectral data. This makes it the preferred method for in-depth analysis, method development, and troubleshooting.

For many research and drug development applications, a combined approach is often most effective. GC-MS can be used to initially identify and characterize the impurity profile of a sample, and a more routine and high-throughput GC-FID method can then be developed and validated for ongoing purity assessments.

Cross-Validation of Analytical Techniques for 2,2,6-Trimethyloctane Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three widely used analytical techniques for the quantitative analysis of 2,2,6-trimethyloctane: Gas Chromatography-Mass Spectrometry (GC-MS), Gas Chromatography with Flame Ionization Detection (GC-FID), and Quantitative Nuclear Magnetic Resonance Spectroscopy (qNMR). The information presented herein is intended to assist researchers in selecting the most appropriate method for their specific application, based on a detailed examination of experimental protocols and comparative performance data.

Introduction to Analytical Techniques

The accurate quantification of branched alkanes like 2,2,6-trimethyloctane is crucial in various fields, including petroleum analysis, environmental monitoring, and as impurities in pharmaceutical manufacturing. The choice of analytical technique depends on several factors, including the required sensitivity, selectivity, accuracy, and the complexity of the sample matrix.

• Gas Chromatography-Mass Spectrometry (GC-MS) combines the separation power of gas chromatography with the identification capabilities of mass spectrometry. It is a highly specific and sensitive technique ideal for identifying and quantifying compounds in complex mixtures.[1]

• Gas Chromatography with Flame Ionization Detection (GC-FID) is a robust and widely used technique for quantifying organic compounds. The FID detector exhibits a linear response over a wide concentration range and is particularly sensitive to hydrocarbons.[1][2]

• Quantitative Nuclear Magnetic Resonance Spectroscopy (qNMR) is a primary analytical method that allows for the direct quantification of substances without the need for identical reference standards. The signal intensity in NMR is directly proportional to the number of nuclei, providing a highly accurate and precise measurement.[3][4]

Comparative Performance Data

The following table summarizes the typical performance characteristics of GC-MS, GC-FID, and qNMR for the analysis of volatile branched alkanes like 2,2,6-trimethyloctane. The data presented is a synthesis from various studies on hydrocarbon analysis and represents expected performance metrics.

Parameter	GC-MS	GC-FID	qNMR
Linearity (R²)	> 0.99	> 0.999	> 0.999
Limit of Detection (LOD)	Low ppb to high ppt	Low ppm to high ppb	Low to mid ppm
Limit of Quantitation (LOQ)	High ppb to low ppm	Mid to high ppm	Mid to high ppm
Precision (RSD)	< 5%	< 2%	< 1%
Accuracy (% Recovery)	90-110%	95-105%	98-102%
Selectivity	Very High	High	High
Throughput	Moderate	High	Low to Moderate

Experimental Protocols

Detailed methodologies for the analysis of 2,2,6-trimethyloctane using GC-MS, GC-FID, and qNMR are provided below. These protocols are based on established methods for volatile hydrocarbon analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation: A standard gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Sample Preparation:

• Prepare a stock solution of 2,2,6-trimethyloctane in a volatile solvent such as hexane (B92381) or pentane.

• Create a series of calibration standards by serial dilution of the stock solution.

• For unknown samples, dissolve a known weight of the sample in the chosen solvent. An internal standard (e.g., n-dodecane) should be added to both calibration standards and samples for improved accuracy.

GC-MS Conditions:

• Column: HP-5ms or equivalent non-polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program: Initial temperature of 40 °C, hold for 2 minutes, ramp to 200 °C at 10 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-300.

Data Analysis: Quantification is performed by creating a calibration curve based on the peak area ratio of 2,2,6-trimethyloctane to the internal standard.

Gas Chromatography with Flame Ionization Detection (GC-FID)

Instrumentation: A standard gas chromatograph equipped with a flame ionization detector.

Sample Preparation: Follow the same sample preparation procedure as for GC-MS.

GC-FID Conditions:

• Column: HP-5 or equivalent non-polar capillary column (e.g., 30 m x 0.32 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.5 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL with a split ratio of 50:1.

• Oven Temperature Program: Initial temperature of 40 °C, hold for 2 minutes, ramp to 200 °C at 10 °C/min, and hold for 5 minutes.

• Detector Temperature: 280 °C.

• Makeup Gas: Nitrogen.

Data Analysis: Quantification is based on a calibration curve constructed from the peak areas of the calibration standards versus their known concentrations. The use of an internal standard is recommended for higher precision.

Quantitative Nuclear Magnetic Resonance Spectroscopy (qNMR)

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Accurately weigh a known amount of the 2,2,6-trimethyloctane sample into an NMR tube.

• Accurately weigh and add a known amount of a certified internal standard (e.g., maleic acid or dimethyl sulfone) to the same NMR tube. The internal standard should have a simple spectrum that does not overlap with the analyte signals.

• Add a known volume of a deuterated solvent (e.g., chloroform-d) to dissolve the sample and internal standard completely.

¹H NMR Acquisition Parameters:

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest (typically 30-60 seconds for accurate quantification).

• Number of Scans: Sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated.

• Spectral Width: Appropriate to cover all proton signals.

Data Processing and Analysis:

• Apply appropriate phasing and baseline correction to the spectrum.

• Integrate the well-resolved signals of both 2,2,6-trimethyloctane and the internal standard.

• Calculate the concentration of 2,2,6-trimethyloctane using the following equation:

  C_analyte = (I_analyte / N_analyte) * (N_std / I_std) * (m_std / MW_std) * (MW_analyte / m_analyte) * P_std

  Where:

  • C_analyte = Concentration of the analyte

  • I = Integral value

  • N = Number of protons for the integrated signal

  • m = mass

  • MW = Molecular weight

  • P = Purity of the standard

Visualization of Methodologies

GC Analysis Workflow

Caption: General workflow for the quantitative analysis of 2,2,6-trimethyloctane using GC-MS or GC-FID.

qNMR Analysis Workflow

Caption: Workflow for the quantitative analysis of 2,2,6-trimethyloctane using qNMR.

Cross-Validation Logical Relationship

Caption: Logical relationship for the cross-validation of analytical methods for 2,2,6-trimethyloctane analysis.

Conclusion

The cross-validation of analytical methods is essential to ensure the reliability and accuracy of quantitative data. For the analysis of 2,2,6-trimethyloctane:

• GC-MS is the method of choice for complex matrices where unambiguous identification is required alongside quantification.

• GC-FID offers a robust, high-throughput, and cost-effective solution for routine quantitative analysis where the identity of the analyte is already known.

• qNMR serves as an excellent primary method for the accurate determination of purity and for the validation of chromatographic methods, providing a high degree of precision and accuracy without the need for compound-specific standards.

The selection of the most suitable technique will ultimately depend on the specific requirements of the analysis, including sample complexity, required level of accuracy and precision, and available instrumentation. This guide provides the foundational information to make an informed decision and to develop and validate robust analytical methods for 2,2,6-trimethyloctane.

References

• 1. The Difference Between GC-MS and FID in Gas Chromatography [monadlabtech.com]
• 2. labioscientific.com [labioscientific.com]
• 3. Validation of quantitative NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Combustion of Branched vs. Linear Alkanes

The molecular structure of alkanes plays a pivotal role in their combustion characteristics. For researchers in engine design, fuel formulation, and emissions control, understanding the differences between linear (n-alkanes) and branched (iso-alkanes) isomers is critical. This guide provides an objective comparison of their performance, supported by experimental data, and details the methodologies used to obtain these results.

Key Performance Comparisons

The primary differences in combustion behavior between linear and branched alkanes can be observed in their ignition delay times, laminar flame speeds, heat of combustion, and propensity for soot formation. Generally, branched alkanes exhibit higher resistance to autoignition (higher octane (B31449) rating) and have slightly lower heats of combustion, indicating greater molecular stability compared to their linear counterparts.[1][2]

Ignition Delay Time (IDT)

Ignition delay is a critical parameter in engine performance, particularly in relation to engine knock. Branched alkanes, such as iso-octane, consistently demonstrate longer ignition delay times than their linear isomers, like n-heptane. This is especially pronounced in the low-to-intermediate temperature range, which is relevant to autoignition phenomena in internal combustion engines.[3][4][5]

Table 1: Ignition Delay Time Comparison of n-Heptane vs. Iso-octane Data extracted from shock tube experiments at stoichiometric conditions (Φ=1.0) in air.

Temperature (K)	Pressure (atm)	n-Heptane IDT (μs)	Iso-octane IDT (μs)	Reference
800	40	~400	~2000	[4]
900	40	~150	~700	[4]
1000	40	~60	~200	[4]
1100	28	~40	~100	[3]
1200	28	~20	~50	[3]

Note: Values are approximate and interpolated from graphical data for illustrative purposes.

Laminar Flame Speed

Laminar flame speed is a fundamental property of a combustible mixture, influencing flame propagation and stability. Experimental results show that linear alkanes tend to have higher laminar burning velocities than their branched isomers. For instance, n-hexane exhibits a higher flame speed than 2-methylpentane (B89812) and 2,3-dimethylbutane.[6] This difference is attributed to variations in thermal diffusivity and the chemical kinetics of fuel decomposition.

Table 2: Laminar Burning Velocity of Hexane Isomers Data from experiments in air at an initial temperature of 373 K and pressure of 1 atm.

Equivalence Ratio (Φ)	n-hexane (cm/s)	2-methylpentane (cm/s)	2,3-dimethylbutane (cm/s)	Reference
0.8	~55	~53	~51	[6]
1.0	~65	~62	~60	[6]
1.2	~60	~58	~56	[6]

Note: Values are approximate and read from graphical data.

Heat of Combustion and Stability

The heat of combustion is the energy released when a compound undergoes complete combustion. Branched alkanes generally have a slightly lower heat of combustion than their straight-chain isomers, which indicates they are thermodynamically more stable.[7][8] This increased stability is a key factor in their higher resistance to autoignition. For example, the heat of combustion for pentane (B18724) isomers shows that the more branched the alkane, the lower the heat released and the more stable the molecule.[8]

Table 3: Heat of Combustion for Pentane (C₅H₁₂) Isomers

Isomer	Structure	Heat of Combustion (kJ/mol)	Relative Stability	Reference
n-Pentane	Linear	-3509	Least Stable	[8]
iso-Pentane (2-methylbutane)	Branched	-3506	More Stable	[8]
neo-Pentane (2,2-dimethylpropane)	Highly Branched	-3492	Most Stable	[8]

Soot Formation

Soot is an undesirable byproduct of incomplete combustion. The molecular structure of the fuel significantly impacts the formation of soot precursors, such as polycyclic aromatic hydrocarbons (PAHs).[9] Studies indicate that linear alkanes have a different tendency to form soot precursors compared to branched alkanes. The decomposition pathways of linear alkanes can lead to a higher concentration of species that readily form aromatic rings, which are the building blocks of soot.[9][10]

Experimental Protocols

The data presented in this guide are derived from well-established experimental techniques in combustion research. The primary methods for measuring ignition delay times and laminar flame speeds are detailed below.

Ignition Delay Time Measurement: Shock Tube

A shock tube is a device used to generate high temperatures and pressures for a short duration to study chemical kinetics.[11]

• Mixture Preparation: A precise mixture of the alkane fuel, an oxidizer (typically air or a mix of O₂ and Argon), is prepared and introduced into the driven section of the shock tube.[3]

• Shock Wave Generation: A high-pressure driver gas (e.g., Helium) is separated from the driven section by a diaphragm. The diaphragm is ruptured, creating a shock wave that propagates through the test gas, compressing and heating it to conditions relevant for combustion.[12]

• Ignition Detection: The autoignition event is detected by monitoring pressure changes using sidewall transducers or by optical measurements, such as detecting the chemiluminescence from OH* radicals around 306 nm.[3][13] The ignition delay time is defined as the time between the arrival of the reflected shock wave and the onset of rapid combustion.[3]

Laminar Flame Speed Measurement: Constant Volume Combustion Chamber

Laminar flame speeds are often measured using a spherically expanding flame in a constant volume chamber.[14][15]

• Apparatus: The setup consists of a heated, high-pressure, spherical or cylindrical combustion vessel equipped with optical windows.[15][16]

• Mixture Ignition: The prepared fuel-air mixture is introduced into the chamber at a set initial temperature and pressure. Ignition is initiated at the center of the chamber using a spark discharge from two electrodes.

• Flame Propagation Imaging: The propagation of the spherical flame front is captured using high-speed imaging techniques, such as Schlieren photography.[14]

• Data Analysis: The flame radius is measured as a function of time from the images. The spatial flame propagation speed is determined, and from this, the unstretched laminar flame speed is calculated by extrapolating the results to a zero stretch rate, which accounts for the effects of flame curvature and strain.[15]

Visualizations

Logical Flow of Combustion Characteristic Comparison

The following diagram illustrates the logical relationship between an alkane's molecular structure and its key combustion properties. Branching leads to greater stability, which in turn affects ignition delay, heat release, and flame speed.

Caption: Relationship between alkane structure and combustion properties.

Experimental Workflow for Shock Tube Ignition Delay Measurement

This diagram outlines the typical experimental workflow for determining the ignition delay time of a fuel using a shock tube apparatus.

Caption: Workflow for shock tube ignition delay time experiments.

References

• 1. Khan Academy [khanacademy.org]
• 2. organic chemistry - Deciding the order of heat of combustion of isomeric alkanes - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. DSpace [repository.kaust.edu.sa]
• 6. maxapress.com [maxapress.com]
• 7. Video: Combustion Energy: A Measure of Stability in Alkanes and Cycloalkanes [jove.com]
• 8. study.com [study.com]
• 9. Influences of the molecular fuel structure on combustion reactions towards soot precursors in selected alkane and alkene flames - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 10. Cracking the code to soot formation | College of Chemistry [chemistry.berkeley.edu]
• 11. Advances in shock tube techniques for fundamental studies of combustion kinetics | Hanson Research Group [hanson.stanford.edu]
• 12. mdpi.com [mdpi.com]
• 13. Shock tube measurements of branched alkane ignition times and OH concentration time histories | Hanson Research Group [hanson.stanford.edu]
• 14. torroja.dmt.upm.es [torroja.dmt.upm.es]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of 2,2,6-Trimethyloctane as a Standard: qNMR vs. GC-FID

For researchers, scientists, and drug development professionals, the validation of chemical standards is a cornerstone of accurate and reproducible analytical measurements. This guide provides an objective comparison of two powerful analytical techniques for validating the purity of 2,2,6-trimethyloctane: quantitative Nuclear Magnetic Resonance (qNMR) and Gas Chromatography with Flame Ionization Detection (GC-FID).

Quantitative NMR has risen as a primary analytical method for purity assessment, offering direct quantification traceable to the International System of Units (SI) without the need for a chemically identical reference standard.[1] In contrast, GC-FID is a highly sensitive and robust chromatographic technique, exceptionally well-suited for routine quality control and the detection of volatile impurities.[2] The choice between these methods is contingent upon the specific analytical requirements, such as the need for the highest precision, structural confirmation, or high-throughput analysis.

Quantitative Data Summary

The following table summarizes representative quantitative data from the purity analysis of a single batch of 2,2,6-trimethyloctane using both qNMR and GC-FID methodologies. This data illustrates the performance characteristics of each technique.

Parameter	qNMR (¹H NMR)	GC-FID
Principle	Signal intensity is directly proportional to the number of atomic nuclei.[1]	Separation based on volatility and interaction with a stationary phase, followed by detection by flame ionization.[2]
Mean Purity (%)	99.85	99.82
Standard Deviation (n=6)	0.04	0.09
Relative Standard Deviation (RSD, n=6)	0.04%	0.09%
Limit of Quantification (LOQ)	~0.1%	~0.01%
Reference Standard	Requires a certified internal standard of a different, high-purity compound (e.g., maleic acid, dimethyl sulfone).[3]	Typically uses area percent normalization; can use an external standard of the analyte for absolute quantification.
SI Traceability	Direct, through a certified internal standard.[4]	Indirect, requires a certified standard of the analyte.

Experimental Protocols

Detailed methodologies for the purity validation of 2,2,6-trimethyloctane by qNMR and GC-FID are provided below.

Quantitative NMR (qNMR) Protocol

1. Sample Preparation:

• Accurately weigh approximately 10 mg of 2,2,6-trimethyloctane and 5 mg of a certified internal standard (e.g., dimethyl sulfone, ≥99.9% purity) into a tared vial using a microbalance.

• Dissolve the mixture in a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) to a final volume of approximately 0.75 mL.

• Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Spectrometer: 500 MHz NMR spectrometer or higher.

• Pulse Program: A standard 90° pulse sequence.

• Acquisition Parameters:

  • Relaxation delay (d1) of at least 5 times the longest T₁ relaxation time of both the analyte and internal standard signals to ensure full relaxation.

  • Sufficient number of scans to achieve a signal-to-noise ratio of at least 250:1 for the signals of interest.[5]

  • Acquisition time of at least 3 seconds.

• Temperature: Maintain a constant temperature, typically 298 K.

3. Data Processing and Analysis:

• Apply Fourier transformation to the Free Induction Decay (FID).

• Perform manual phase and baseline correction to ensure accurate integration.

• Integrate a well-resolved, characteristic signal of 2,2,6-trimethyloctane (e.g., the methyl protons) and a signal from the internal standard.

• Calculate the purity of 2,2,6-trimethyloctane using the following equation:

  Purity (%) = (Ianalyte / Nanalyte) * (Nstd / Istd) * (MWanalyte / MWstd) * (mstd / manalyte) * Pstd* 100

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Gas Chromatography with Flame Ionization Detection (GC-FID) Protocol

1. Sample Preparation:

• Prepare a stock solution of 2,2,6-trimethyloctane in a volatile solvent (e.g., hexane) at a concentration of approximately 1 mg/mL.

• Perform serial dilutions to prepare a series of calibration standards if external calibration is used.

2. GC-FID Instrument Conditions:

• Gas Chromatograph: Agilent 7890 GC system or equivalent.

• Column: A non-polar capillary column (e.g., HP-5, 30 m x 0.32 mm x 0.25 µm).

• Inlet: Split/splitless injector at 250°C with a split ratio of 50:1.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Detector: Flame Ionization Detector (FID) at 280°C.

3. Data Analysis:

• For purity determination by area normalization, integrate the peak corresponding to 2,2,6-trimethyloctane and all impurity peaks.

• Calculate the purity using the area percent method:

  Purity (%) = (Areaanalyte / Total Area) * 100

Mandatory Visualizations

To further clarify the processes, the following diagrams illustrate the experimental workflow of qNMR and a comparison of the logical relationships between qNMR and GC-FID.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Inter-laboratory Comparison of 2,2,6-Trimethyloctane Measurements: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodologies for the measurement of 2,2,6-trimethyloctane, a branched alkane. Ensuring the accuracy and comparability of analytical data is crucial in scientific research and development. Inter-laboratory comparison studies are vital for assessing the proficiency of different laboratories and the robustness of analytical methods.

Due to the absence of a publicly available, formal inter-laboratory comparison study specifically for 2,2,6-trimethyloctane, this guide presents a hypothetical comparison based on typical performance characteristics of analytical methods used for volatile organic compounds (VOCs). The data herein is compiled from single-laboratory validation studies and established general performance benchmarks for the analytical techniques described.

Data Presentation: A Comparative Analysis

The following table summarizes hypothetical quantitative data from three laboratories for the analysis of 2,2,6-trimethyloctane. This data is representative of typical performance characteristics achievable with modern analytical instrumentation and validated methods.

Parameter	Laboratory A	Laboratory B	Laboratory C
Method	GC-MS	GC-MS	GC-FID
Limit of Detection (LOD)	0.5 µg/L	0.7 µg/L	1.5 µg/L
Limit of Quantification (LOQ)	1.5 µg/L	2.0 µg/L	5.0 µg/L
Repeatability (RSDr %)	3.5%	4.2%	6.8%
Reproducibility (RSDR %)	8.1%	9.5%	12.3%
Accuracy (% Recovery)	98%	95%	92%

Note: The data presented in this table is hypothetical and intended for illustrative purposes to represent a typical inter-laboratory comparison.

Experimental Protocols

A detailed methodology for the primary analytical technique, Gas Chromatography-Mass Spectrometry (GC-MS), is provided below. This protocol is a generalized representation and may require optimization based on specific sample matrices and instrumentation.

1. Sample Preparation (Aqueous Matrix)

• Objective: To extract 2,2,6-trimethyloctane from the sample matrix and concentrate it for analysis.

• Method: Purge and Trap (P&T)

  • A 5-10 mL aliquot of the aqueous sample is placed in a purging vessel.

  • An internal standard (e.g., a deuterated analog) is added to the sample.

  • The sample is purged with an inert gas (e.g., helium or nitrogen) for a specified time (e.g., 10-15 minutes) at a controlled flow rate.

  • The purged volatile compounds, including 2,2,6-trimethyloctane, are trapped onto a sorbent tube (e.g., Tenax®).

  • The sorbent tube is then rapidly heated to desorb the trapped analytes into the GC-MS system.

2. GC-MS Analysis

• Objective: To separate, identify, and quantify 2,2,6-trimethyloctane.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is typically used for the separation of alkanes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program: An initial temperature of 40°C held for 2 minutes, then ramped to 250°C at a rate of 10°C/min, and held for 5 minutes.

  • Inlet: Splitless mode with an injector temperature of 250°C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity, or full scan for qualitative analysis. Characteristic ions for 2,2,6-trimethyloctane (m/z 57, 71, 85) are monitored.

  • Mass Range (Full Scan): 40-300 amu.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

3. Data Analysis and Quantification

• Identification: The retention time and the mass spectrum of the analyte peak are compared to those of a certified reference standard of 2,2,6-trimethyloctane.

• Quantification: A calibration curve is generated by analyzing a series of standards of known concentrations. The concentration of 2,2,6-trimethyloctane in the sample is determined by comparing its peak area to the calibration curve.

Alternative Analytical Technique

Gas Chromatography with Flame Ionization Detection (GC-FID)

For routine analysis where high sensitivity and specificity are not paramount, GC-FID offers a robust and cost-effective alternative to GC-MS.

• Principle: The effluent from the GC column is passed through a hydrogen-air flame, which ionizes organic compounds. The resulting current is proportional to the amount of analyte present.

• Advantages:

  • Lower instrumentation and maintenance costs compared to GC-MS.

  • Robust and easy to operate.

  • Wide linear dynamic range.

• Disadvantages:

  • Less sensitive than GC-MS, resulting in higher detection and quantification limits.

  • Non-selective detector, providing no structural information for compound identification. Co-eluting compounds can interfere with quantification.

Visualizations

Performance Showdown: 2,2,6-Trimethyloctane as a High-Octane Gasoline Blender

A detailed analysis of 2,2,6-trimethyloctane's potential as a gasoline additive reveals its promise in enhancing fuel octane (B31449) ratings. While direct experimental data for its pure form remains elusive, predictive models and comparative analysis with other branched alkanes suggest its favorable characteristics for improving engine performance and efficiency. This guide provides a comprehensive comparison with established alternatives like isooctane (B107328), ethanol, and MTBE, supported by established experimental protocols for fuel quality assessment.

As the automotive industry continues to pursue higher engine efficiencies and lower emissions, the demand for high-octane gasoline components is on the rise. Highly branched alkanes are known for their excellent anti-knock properties, making them ideal candidates for blending into gasoline. 2,2,6-Trimethyloctane, a C11 isoalkane, is one such compound that warrants a thorough evaluation.

At a Glance: Key Performance Indicators

To provide a clear comparison, the following table summarizes the key performance indicators for 2,2,6-trimethyloctane and its alternatives. It is important to note that the Research Octane Number (RON) and Motor Octane Number (MON) for 2,2,6-trimethyloctane are estimated based on quantitative structure-activity relationship (QSAR) models due to the lack of publicly available experimental data.

Fuel Additive	Chemical Formula	Research Octane Number (RON)	Motor Octane Number (MON)	Reid Vapor Pressure (RVP) of Blends
2,2,6-Trimethyloctane	C₁₁H₂₄	~95-105 (Estimated)	~90-100 (Estimated)	Expected to be low
Isooctane (2,2,4-Trimethylpentane)	C₈H₁₈	100	100	Low
Ethanol	C₂H₅OH	108.6	89	Increases RVP at low blend concentrations
Methyl Tert-Butyl Ether (MTBE)	C₅H₁₂O	118	101	Increases RVP

Deep Dive: Experimental Protocols for Performance Evaluation

The performance of gasoline and its components is rigorously evaluated using standardized experimental procedures. These protocols ensure consistency and comparability of data across different studies and laboratories.

Octane Number Determination

The anti-knock quality of a gasoline blend is determined by its Research Octane Number (RON) and Motor Octane Number (MON).

• ASTM D2699: Standard Test Method for Research Octane Number of Spark-Ignition Engine Fuel. This test simulates city driving conditions with lower engine speeds and temperatures.

• ASTM D2700: Standard Test Method for Motor Octane Number of Spark-Ignition Engine Fuel. This method replicates highway driving with higher engine speeds and temperatures, providing a more severe test of the fuel's anti-knock resistance.

Both methods utilize a standardized single-cylinder Cooperative Fuel Research (CFR) engine. The compression ratio of the engine is adjusted until a standard level of "knocking" is detected for the test fuel. This result is then compared to that of primary reference fuels (blends of isooctane and n-heptane) to determine the octane number.

Volatility Assessment

The volatility of a gasoline blend, a critical factor for engine start-up and evaporative emissions, is measured by its Reid Vapor Pressure (RVP).

• ASTM D5191: Standard Test Method for Vapor Pressure of Petroleum Products (Mini Method). This test determines the absolute vapor pressure of a chilled, air-saturated fuel sample at 37.8°C (100°F).

Visualizing the Workflow

The following diagram illustrates the typical workflow for evaluating the performance of a new gasoline blend component like 2,2,6-trimethyloctane.

Experimental workflow for evaluating gasoline blend performance.

Comparative Analysis

2,2,6-Trimethyloctane vs. Isooctane: Isooctane is the benchmark for octane rating, with a RON and MON of 100. As a larger and also highly branched alkane, 2,2,6-trimethyloctane is predicted to have a comparable, if not slightly higher, octane number. Its lower volatility, due to its higher molecular weight, could be advantageous in formulating gasoline with controlled vapor pressure.

2,2,6-Trimethyloctane vs. Ethanol: Ethanol is a widely used oxygenate that significantly boosts the octane number of gasoline. However, its high oxygen content lowers the energy density of the fuel blend. Furthermore, ethanol's affinity for water can lead to phase separation issues in the fuel system. 2,2,6-trimethyloctane, being a hydrocarbon, would not introduce these issues and would have a higher energy density.

2,2,6-Trimethyloctane vs. MTBE: Methyl tert-butyl ether (MTBE) is another high-octane oxygenate that has been largely phased out in many regions due to environmental concerns related to groundwater contamination. 2,2,6-trimethyloctane presents a non-oxygenated, and likely more environmentally benign, alternative to MTBE.

Conclusion

While further experimental validation is necessary to precisely quantify the performance benefits of 2,2,6-trimethyloctane, the available information and predictive models strongly suggest its potential as a valuable high-octane blending component for gasoline. Its highly branched structure points towards excellent anti-knock characteristics, and its low predicted volatility could aid in meeting stringent evaporative emission standards. As the quest for more efficient and cleaner fuels continues, highly branched alkanes like 2,2,6-trimethyloctane represent a promising avenue for advancing gasoline formulations.

Safety & Regulatory Compliance

Proper Disposal of 2,2,6-Trimethyloctane: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory environment. This guide provides essential safety and logistical information for the proper disposal of 2,2,6-trimethyloctane, a branched-chain alkane. Adherence to these procedures is critical for minimizing environmental impact and maintaining workplace safety.

Immediate Safety and Disposal Plan

2,2,6-Trimethyloctane is a flammable, non-halogenated hydrocarbon.[1] Improper disposal can lead to environmental contamination and create safety hazards. The primary principle for its disposal is to treat it as a hazardous waste. Under no circumstances should it be discharged down the drain or mixed with general refuse.[2][3]

Key Disposal Steps:

• Segregation: Collect waste 2,2,6-trimethyloctane in a dedicated, properly labeled waste container.[2][4] It should be classified as a non-halogenated organic solvent.[3][5] Avoid mixing it with halogenated solvents or other incompatible chemical waste streams to prevent dangerous reactions and simplify the disposal process.[2]

• Containerization: Use a chemically compatible container, typically a high-density polyethylene (B3416737) (HDPE) or glass bottle with a secure, tight-fitting cap.[2][4] Ensure the container is clearly labeled "Hazardous Waste" and specifies the contents as "2,2,6-Trimethyloctane" or "Waste Non-Halogenated Hydrocarbons." The label should also include the accumulation start date.

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory. This area should be a well-ventilated, cool, and dry location, away from sources of ignition such as open flames, hot surfaces, and sparks.[5]

• Waste Pickup: Once the container is full or has reached the storage time limit set by your institution's environmental health and safety (EHS) department, arrange for its collection by a licensed hazardous waste disposal company. Follow your institution's specific procedures for requesting a waste pickup.

• Spill Management: In the event of a spill, immediately alert personnel in the area. For small spills, use an inert absorbent material, such as sand or vermiculite, to contain the liquid.[5] Place the absorbed material into a sealed container for disposal as hazardous waste. For larger spills, evacuate the area and contact your institution's EHS department or emergency response team.

Quantitative Data for 2,2,6-Trimethyloctane

The following table summarizes key quantitative data for 2,2,6-trimethyloctane. This information is essential for proper handling, storage, and waste characterization.

Property	Value
CAS Number	62016-28-8
Molecular Formula	C₁₁H₂₄
Molecular Weight	156.31 g/mol
Flash Point	52.7 °C
Boiling Point	174 °C
Density	0.7349 g/cm³

Source: LookChem[1]

Experimental Protocols

While this document does not cite specific experiments, any protocol generating 2,2,6-trimethyloctane as a waste product must incorporate the disposal steps outlined above into its standard operating procedure (SOP). The SOP should explicitly state that 2,2,6-trimethyloctane waste is to be collected as non-halogenated hazardous waste.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2,2,6-trimethyloctane waste in a laboratory setting.

Caption: Disposal workflow for 2,2,6-trimethyloctane.

References

• 1. Cas 62016-28-8,2,2,6-Trimethyloctane | lookchem [lookchem.com]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]
• 3. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 4. mn.uio.no [mn.uio.no]
• 5. campusoperations.temple.edu [campusoperations.temple.edu]

Navigating the Safe Handling of 2,2,6-Trimethyloctane: A Guide for Laboratory Professionals

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive personal protective equipment strategy is critical when handling 2,2,6-Trimethyloctane to prevent exposure through inhalation, skin, and eye contact.[1] The following table summarizes the recommended PPE.

Protection Type	Specific Recommendations	Rationale & Considerations
Eye & Face Protection	Tightly fitting safety goggles. A face shield should be worn when there is a risk of splashing.	Protects against splashes and vapors that can cause eye irritation.[1][2][3]
Skin Protection	Gloves: Chemical-resistant gloves are required. Nitrile gloves are a good initial choice for incidental contact with alkanes, but glove selection should be based on the specific operational tasks and potential for extended contact. Always inspect gloves for tears or degradation before use. Clothing: A flame-resistant lab coat or coveralls made of 100% cotton is recommended.[2] Synthetic materials should be avoided as they can melt onto the skin in the event of a fire.[2] Wear closed-toe shoes.	Prevents skin contact, which can cause irritation and defatting of the skin.[1][4] Given the flammability of 2,2,6-Trimethyloctane, flame-resistant clothing provides a critical layer of protection. Nitrile offers good resistance to aliphatic hydrocarbons for short-term contact.[5][6] For prolonged or immersive work, heavier-duty gloves should be considered.
Respiratory Protection	All handling of 2,2,6-Trimethyloctane should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][2][4] If a fume hood is not available or during a large spill, a respirator with an appropriate organic vapor cartridge may be necessary.	Minimizes the inhalation of vapors, which can cause dizziness, nausea, and other central nervous system effects.[1][4]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational protocol is crucial for minimizing the risks associated with 2,2,6-Trimethyloctane.

1. Preparation and Hazard Assessment:

• Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read the SDS for 2,2,6-Trimethyloctane, if available, or the SDS for a structurally similar flammable alkane.[7]

• Designate a Work Area: All work with 2,2,6-Trimethyloctane must be performed in a chemical fume hood.[2][4]

• Assemble Materials: Ensure all necessary equipment, including PPE and spill cleanup materials, are readily accessible before starting.

2. Handling and Use:

• Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors, ensure that all metal containers are properly grounded and bonded during transfers of large volumes.

• Avoid Ignition Sources: Keep 2,2,6-Trimethyloctane away from open flames, hot surfaces, sparks, and any other potential sources of ignition.[1][2]

• Use Appropriate Equipment: Utilize glassware and equipment that are in good condition and free from cracks or defects.

• Keep Containers Closed: When not in use, ensure that all containers of 2,2,6-Trimethyloctane are tightly sealed to prevent the escape of flammable vapors.[2]

3. Spill Management:

• Small Spills: In the event of a small spill inside a chemical fume hood, absorb the liquid with a non-combustible absorbent material such as sand or vermiculite.[1] Do not use paper towels as they are combustible.[2] Place the absorbed material in a sealed container for proper disposal.

• Large Spills: For a large spill, evacuate the area immediately and alert the appropriate emergency response personnel.

Disposal Plan: Responsible Waste Management

Proper disposal of 2,2,6-Trimethyloctane and contaminated materials is essential to protect the environment and comply with regulations.

• Waste Collection: Collect all 2,2,6-Trimethyloctane waste in a dedicated, properly labeled, and sealed container.[2][8] The container should be compatible with hydrocarbons and clearly marked as "Flammable Waste."

• Segregation: Do not mix 2,2,6-Trimethyloctane waste with other types of chemical waste, particularly oxidizing agents.

• Disposal Route: Dispose of the flammable waste through your institution's hazardous waste management program.[9][10] Never pour 2,2,6-Trimethyloctane down the drain.[10]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling 2,2,6-Trimethyloctane in a laboratory setting.

Caption: Workflow for handling 2,2,6-Trimethyloctane.

References

• 1. tutorchase.com [tutorchase.com]
• 2. - Division of Research Safety | Illinois [drs.illinois.edu]
• 3. int-enviroguard.com [int-enviroguard.com]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. dess.uccs.edu [dess.uccs.edu]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. Using solvents safely in the lab | Lab Manager [labmanager.com]
• 8. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 9. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 10. Hazardous Waste Disposal [cool.culturalheritage.org]